Cyclododeca-1,2-diene

• CAS: 1129-91-5

Core Science & Biosynthesis

DFT calculations of ring strain in cyclododeca-1,2-diene

Computational Thermochemistry of Macrocyclic Allenes: A Technical Guide to DFT Calculations of Ring Strain in Cyclododeca-1,2-diene

Executive Summary

The incorporation of an allene moiety (C=C=C) into a cyclic framework induces varying degrees of geometric distortion, fundamentally altering the molecule's electronic structure and reactivity[1]. While small-ring cyclic allenes (e.g., 1,2-cyclohexadiene) exhibit extreme ring strain and diradicaloid character[2][3], expanding the ring size relieves this geometric penalty. Cyclododeca-1,2-diene, a 12-membered macrocyclic allene, represents a critical inflection point where the functional group strain approaches zero, yielding a stable, synthetically accessible scaffold[4].

For researchers and drug development professionals, understanding the thermodynamic stability of these macrocycles is essential. While moderately strained medium rings (8- to 9-membered) are heavily utilized in bioorthogonal chemistry via Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)[5], unstrained macrocycles like cyclododeca-1,2-diene serve as stable structural motifs for macrocyclic drug design. This whitepaper provides an authoritative, step-by-step methodology for quantifying the ring strain energy (RSE) of cyclododeca-1,2-diene using Density Functional Theory (DFT) and homodesmotic reaction frameworks.

Theoretical Framework: The Causality of Ring Strain in Cyclic Allenes

The defining feature of an unstrained allene is its linear geometry, characterized by an ideal 180° bond angle at the sp-hybridized central carbon and orthogonal π -systems[3]. Forcing this linear motif into a small ring (e.g., n≤7 ) induces severe bending, twisting, and pyramidalization[3]. For instance, in 1,2-cyclohexadiene, the C=C=C angle is compressed to approximately 133°[1][3]. This distortion weakens the π -bonds, decreases the HOMO-LUMO gap, and imparts significant diradical character, making the molecule a transient, highly reactive intermediate[1][2].

As the ring size increases, the macrocyclic backbone gains sufficient degrees of freedom to accommodate the 180° allene geometry without introducing severe Baeyer (angle) or Pitzer (torsional) strain. Consequently, cyclododeca-1,2-diene is an isolable, stable compound[4].

To accurately quantify this transition from highly strained to unstrained, computational chemists rely on homodesmotic reactions . Unlike simple isodesmic reactions that only conserve bond types, homodesmotic reactions strictly conserve the number of carbon atoms in each hybridization state (sp, sp 2 , sp 3 ) and the exact number of hydrogen atoms attached to each[6].

• Causality Insight: Why is this strict conservation necessary? DFT functionals often exhibit systematic errors in calculating electron correlation energies for different hybridization states. By ensuring perfect hybridization symmetry between reactants and products, these systematic errors—along with non-strain effects like hyperconjugation—perfectly cancel out, yielding the isolated Ring Strain Energy (RSE)[6].

Quantitative Data: Strain Energy Across Homologous Cyclic Allenes

To contextualize cyclododeca-1,2-diene, we must examine the homologous series of cyclic allenes. The data below illustrates the dramatic exponential decay of RSE as ring size increases, calculated via DFT at the B3LYP/6-311+G(d,p)+ZPVE level of theory[2].

Ring Size ( n )	Cyclic Allene	Calculated RSE (kcal/mol)	Reactivity Profile & Stability
4	1,2-Cyclobutadiene	65.0	Transient, diradicaloid ground state
5	1,2-Cyclopentadiene	51.0	Transient, highly reactive
6	1,2-Cyclohexadiene	32.0	Reactive intermediate, rapid dimerization
7	1,2-Cycloheptadiene	14.0	Isolable only at very low temperatures
8	1,2-Cyclooctadiene	5.0	Isolable, moderate strain (SPAAC applications)
9	1,2-Cyclononadiene	2.0	Stable at room temperature
12	Cyclododeca-1,2-diene	~0.0	Highly stable macrocyclic scaffold

Data derived from homodesmotic DFT calculations[2][4].

Caption: Correlation between cyclic allene ring size, strain energy, and synthetic application.

Computational Methodology: A Self-Validating DFT Protocol

To calculate the RSE of cyclododeca-1,2-diene, researchers must employ a rigorous computational workflow. The following step-by-step protocol ensures thermodynamic accuracy and reproducibility.

Step 1: Conformational Search

Unlike small rigid rings, a 12-membered ring possesses immense conformational flexibility.

• Action: Perform a conformational search using a molecular mechanics force field (e.g., MMFF94 or OPLS4) to generate a library of conformers.

• Causality: Optimizing a local minimum rather than the global minimum will artificially inflate the calculated strain energy. Identifying the lowest-energy conformer is a mandatory prerequisite for macrocycles.

Step 2: DFT Geometry Optimization

• Action: Optimize the global minimum geometry using a dispersion-corrected functional and a polarized double- or triple- ζ basis set (e.g., ω B97X-D/def2-SVP or B3LYP-D3/6-311+G(d,p))[2][3].

• Causality: The inclusion of empirical dispersion corrections (like Grimme's D3 or the ω B97X-D functional) is non-negotiable for macrocycles. Transannular London dispersion forces across the 12-membered ring significantly stabilize specific conformations; standard B3LYP fails to capture these interactions accurately[3].

Step 3: Frequency Calculations and ZPVE

• Action: Run a vibrational frequency calculation on the optimized geometry at the same level of theory.

• Causality: This step serves two purposes. First, it verifies that the geometry is a true minimum (zero imaginary frequencies). Second, it extracts the Zero-Point Vibrational Energy (ZPVE) and thermal corrections to enthalpy ( H298​ ), which are required to convert electronic energies ( Eelec​ ) into standard enthalpies of formation for accurate thermodynamic comparison[2].

Step 4: Constructing the Homodesmotic Equation

To isolate the strain of the 12-membered ring, construct a balanced homodesmotic reaction[6]. For cyclododeca-1,2-diene ( C12​H20​ ), the ring consists of one allene unit and nine methylene ( −CH2​− ) units. The ideal acyclic references are allene (propadiene) and alkanes.

The Homodesmotic Equation: Cyclododeca-1,2-diene+9 Ethane→Allene+9 Propane

• Validation Check:

  • Reactants: 1 sp, 2 sp 2 , 27 sp 3 carbons.

  • Products: 1 sp, 2 sp 2 , 27 sp 3 carbons.

  • The hybridization is perfectly conserved, validating the homodesmotic nature of the equation[6].

Step 5: RSE Computation

• Action: Calculate the enthalpy of reaction ( ΔHrxn​ ) using the ZPVE-corrected enthalpies of the four species.

  RSE=ΔHrxn​=∑H(Products)−∑H(Reactants)

  For cyclododeca-1,2-diene, this value will compute to approximately ≤1.0 kcal/mol, confirming its unstrained nature[4].

Caption: Step-by-step DFT workflow for determining homodesmotic ring strain energy.

Implications for Drug Development

The precise quantification of ring strain dictates the synthetic utility of cyclic allenes. In bioorthogonal chemistry, reactions like SPAAC rely on the built-in strain of 8-membered rings (like cyclooctynes or 1,2-cyclooctadiene) to lower the activation energy barrier, allowing catalyst-free ligations in living systems[5].

Because cyclododeca-1,2-diene lacks this thermodynamic spring-loading (RSE ≈ 0), it is largely unreactive in spontaneous bioorthogonal cycloadditions[4][5]. However, this exact lack of strain makes it a highly valuable, stable building block. In modern drug discovery, macrocyclic scaffolds are increasingly utilized to target flat, featureless protein-protein interactions (PPIs) where traditional small molecules fail. The allene moiety within the stable 12-membered ring provides a unique, rigid, and axially chiral vector for attaching pharmacophores, expanding the chemical space available to medicinal chemists without the instability risks associated with smaller cyclic allenes.

References

• The Electronic Structure of Strained Cyclic Allenes: A Technical Guide Benchchem URL
• ACS Publications (J. Org. Chem.)
• Can Strained Hydrocarbons Be “Forced” To Be Stable?
• σ-Bond insertion reactions of two strained diradicaloids Nature / NSF URL
• Understanding Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)
• Cyclododeca-1,2-diene | 1129-91-5 Benchchem URL

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. par.nsf.gov [par.nsf.gov]
• 4. benchchem.com [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Conformational Analysis and Stereochemical Dynamics of Cyclododeca-1,2-diene: A Technical Guide

Executive Summary

The study of cyclic allenes represents a fascinating intersection of thermodynamic strain, conformational flexibility, and axial chirality. While small-ring cyclic allenes (e.g., 1,2-cyclohexadiene) are highly strained, fleeting intermediates that must be trapped in situ[1], macrocyclic allenes containing 10 or more carbon atoms exhibit profound stability[2]. Cyclododeca-1,2-diene, a 12-membered cyclic allene, serves as an optimal model for understanding the stereochemical and conformational behavior of stable, axially chiral macrocycles. This guide provides an in-depth analysis of its structural dynamics and outlines field-proven methodologies for its synthesis and stereochemical resolution.

Thermodynamic Stability and Ring Strain

The defining feature of an allene is its central sp-hybridized carbon, which dictates a linear 180° bond angle and orthogonal π -systems. Enforcing this geometry within a cyclic framework introduces immense angle strain in smaller rings. However, as the ring size expands, the carbon backbone gains sufficient degrees of freedom to accommodate the linear C=C=C unit without severe deformation.

Computational and experimental strain estimates demonstrate a non-linear decay of functional group strain as ring size increases[3]. By the time the ring reaches 12 members, the strain is entirely dissipated, allowing cyclododeca-1,2-diene to behave thermodynamically similarly to acyclic 1,3-disubstituted allenes[2].

Table 1: Comparative Strain and Reactivity of Cyclic Allenes

Ring Size	Cyclic Allene	Functional Group Strain (kcal/mol)	Experimental Behavior
6	1,2-Cyclohexadiene	~32	Transient intermediate; trapped in situ
7	1,2-Cycloheptadiene	~14	Highly reactive; rapidly dimerizes
8	1,2-Cyclooctadiene	~5	Borderline isolable; dimerizes at 25°C
9	1,2-Cyclononadiene	~2	Isolable; stable at room temperature
12	Cyclododeca-1,2-diene	< 1	Stable macrocycle; behaves as acyclic

Data synthesized from B3LYP/6-311+G(d,p) isodesmic evaluations[3].

Stereochemistry: Axial Chirality in Macrocycles

The orthogonal orientation of the adjacent π -bonds in the allene moiety forces the substituents at carbons C1 and C3 into perpendicular planes. In the context of a ring, the polymethylene chain acts as a tether connecting these perpendicular planes, inherently breaking the molecule's symmetry and generating axial chirality. Consequently, cyclododeca-1,2-diene exists as a pair of enantiomers characterized by M (minus) and P (plus) helicity.

The Causality of Configurational Stability: In highly strained rings (e.g., 1,2-cyclooctadiene), the ground-state geometry is already distorted toward a planar transition state, significantly lowering the energy barrier to racemization[3]. In contrast, the strain-free nature of the 12-membered ring means that racemization requires the complete cleavage of one π -bond to achieve rotation (a barrier exceeding 40 kcal/mol). Thus, cyclododeca-1,2-diene exhibits exceptional configurational stability at room temperature, allowing for the isolation of optically pure enantiomers.

Conformational Analysis of the 12-Membered Ring

Unsubstituted cyclododecane is highly flexible, predominantly adopting a[3333] "square" conformation to minimize transannular hydrogen-hydrogen interactions. The introduction of the rigid, linear C=C=C rod drastically alters this conformational landscape.

The allene unit acts as a rigid vector spanning approximately three carbon atoms. The remaining nine methylene groups must bridge this gap while minimizing Pitzer strain (eclipsing C-H bonds). The lowest-energy conformations of cyclododeca-1,2-diene align the adjacent allylic methylene groups such that their C-H bonds are staggered relative to the allene's π -orbitals. Because the macrocycle is large enough to avoid forcing the allylic carbons into a coplanar arrangement with the allene, transannular steric clashes are effectively mitigated, preserving the linear integrity of the allenic core.

Experimental Workflows: Synthesis Methodology

While cyclic allenes can theoretically be accessed via the base-catalyzed isomerization of cyclic alkynes, this approach is thermodynamically flawed for macrocycles. For instance, treating 1,1-dichlorocyclododecane with potassium tert-butoxide yields a mixture of cyclododecyne and cyclododeca-1,2-diene in a 74:26 ratio, favoring the alkyne[4].

To achieve high-yielding, selective synthesis, the Doering-Moore-Skattebøl (DMS) Rearrangement is the gold standard.

Fig 1. Doering-Moore-Skattebøl synthesis workflow for cyclododeca-1,2-diene.

Protocol 1: DMS Synthesis of Cyclododeca-1,2-diene

Step 1: Cyclopropanation

• Dissolve cycloundecene (1.0 equiv) and bromoform (2.0 equiv) in anhydrous pentane under an inert argon atmosphere.

• Slowly add potassium tert-butoxide (2.5 equiv) at 0°C. Causality: The strong base reacts with bromoform to generate dibromocarbene in situ. The low temperature controls the exothermic [2+1] cycloaddition, preventing the degradation of the highly reactive carbene.

• Quench with water, extract with hexane, and purify via silica gel chromatography to isolate 1,1-dibromocyclododecane.

Step 2: Lithium-Halogen Exchange and Ring Expansion

• Dissolve 1,1-dibromocyclododecane in anhydrous diethyl ether and cool to -78°C.

• Dropwise add methyllithium (MeLi, 1.2 equiv). Causality: MeLi initiates a rapid lithium-halogen exchange. Maintaining -78°C is critical; it stabilizes the resulting lithium carbenoid, preventing premature intermolecular C-H insertion.

• Allow the reaction to slowly warm to room temperature. The carbenoid undergoes spontaneous α -elimination and ring expansion to form the allene.

• Quench with saturated NH₄Cl, extract, and distill under reduced pressure to yield pure cyclododeca-1,2-diene. Validation is achieved via ¹³C NMR, confirming the central sp-carbon signal at ~205 ppm.

Stereochemical Resolution and Validation

The DMS synthesis produces a racemic mixture of M and P cyclododeca-1,2-diene. Because the enantiomers are non-polar hydrocarbons lacking functional handles for diastereomeric salt formation, advanced chromatographic techniques are required.

Fig 2. Stereochemical resolution and absolute configuration validation workflow.

Protocol 2: Chiral Resolution and Absolute Configuration

Step 1: Supercritical Fluid Chromatography (SFC)

• Inject the racemate onto a preparative SFC system equipped with an amylose-based chiral stationary phase (e.g., Chiralpak AS-H).

• Use supercritical CO₂ modified with 1-2% isopropanol as the mobile phase. Causality: SFC is vastly superior to HPLC for this class of molecules. The high diffusivity and low viscosity of supercritical CO₂ prevent peak broadening, which is otherwise severe for non-polar, volatile hydrocarbons that interact weakly with the stationary phase.

Step 2: Vibrational Circular Dichroism (VCD) Validation

• Collect the separated (+)- and (-)-enantiomers.

• Record the VCD spectra of each enantiomer in CCl₄.

• Compare the experimental spectra against Density Functional Theory (DFT) simulated spectra for the M and P conformations. Causality: Traditional methods like X-ray crystallography are unviable because cyclododeca-1,2-diene is an oil at room temperature. VCD provides a self-validating, definitive assignment of absolute configuration by directly correlating 3D spatial geometry with differential infrared absorption.

References

• National Center for Biotechnology Information (PMC)
• Product Class 3: Cyclic Allenes Thieme E-Books URL
• The Journal of Organic Chemistry (ACS Publications)
• Massachusetts Institute of Technology (DSpace)

Sources

• 1. Leveraging Fleeting Strained Intermediates to Access Complex Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. dspace.mit.edu [dspace.mit.edu]

Thermodynamic Stability and Conformational Dynamics of Cyclododeca-1,2-diene Isomers

An In-Depth Technical Guide for Structural Chemists and Drug Development Professionals

Executive Summary

Cyclic allenes represent a unique class of hydrocarbons where the geometric constraints of a closed ring are pitted against the linear, orthogonal requirements of cumulated double bonds. While small-ring allenes (e.g., 1,2-cyclohexadiene) are highly reactive, transient species, macrocyclic allenes like cyclododeca-1,2-diene (a 12-membered ring) offer a thermodynamically stable platform[1]. As macrocyclic scaffolds become increasingly vital in modern drug development for targeting flat, featureless protein-protein interactions, understanding the thermodynamic and stereochemical behavior of these cumulated systems is critical. This whitepaper provides a comprehensive analysis of the thermodynamic stability, stereochemical dynamics, and validated synthesis of cyclododeca-1,2-diene isomers.

Thermodynamic Fundamentals of Cumulated Systems

The Energetic Penalty of Cumulation

Allenes are inherently less thermodynamically stable than their conjugated or isolated diene isomers. The orthogonal arrangement of the two π-bonds at the central sp-hybridized carbon incurs a significant energetic penalty. For instance, the heat of formation of parent propadiene (allene) is +45.4 kcal/mol, whereas its isomeric alkyne, propyne, sits at +41.6 kcal/mol[2]. This ~3.8 kcal/mol difference highlights the fundamental instability of cumulation. Furthermore, the central C=C bond in an allene features a π-bond dissociation energy of only 50.4 kcal/mol—notably weaker than the typical ~65 kcal/mol seen in standard alkenes[2].

Decoupling Ring Strain from Allene Strain

When an allene is incorporated into a cyclic system, the molecule must balance the preferred 180° C=C=C bond angle against the geometric realities of the ring[3]. In small rings ( C6​ to C8​ ), the allene unit is severely bent (e.g., the C=C=C angle is ~132.8° in 1,2-cyclohexadiene)[3]. This bending alters the hybridization of the central carbon and diminishes orbital overlap, drastically reducing the HOMO-LUMO gap and rendering the molecule highly reactive[3].

However, as the ring size expands to 12 carbons, the macrocyclic backbone gains sufficient conformational flexibility to accommodate the linear allene moiety without significant distortion. Consequently, cyclododeca-1,2-diene behaves thermodynamically like an acyclic allene. Its stability is governed primarily by transannular interactions and standard macrocyclic conformational rules rather than acute angle strain[1].

Quantitative Strain Analysis

Density Functional Theory (DFT) calculations (e.g., B3LYP/6-311+G(d,p)) reveal an exponential decay in allene functional group strain as ring size expands[4]. The table below summarizes this trend, demonstrating why cyclododeca-1,2-diene is isolable and stable at room temperature.

Table 1: Computed Allene Functional Group Strain in Homologous Cyclic Allenes

Cyclic Allene	Ring Size	Estimated Allene Strain (kcal/mol)	Stability Profile
1,2-Cyclobutadiene	4	~65	Transient diradical
1,2-Cyclopentadiene	5	~51	Highly reactive intermediate
1,2-Cyclohexadiene	6	~32	Trappable intermediate
1,2-Cycloheptadiene	7	~14	Dimerizes rapidly
1,2-Cyclooctadiene	8	~5	Isolable at low temperatures
1,2-Cyclononadiene	9	~2	Isolable at room temperature
Cyclododeca-1,2-diene	12	~0	Thermodynamically stable

Data synthesized from isodesmic computational models of cyclic allenes[4].

Stereochemical Dynamics: Axial Chirality and Racemization

Because the terminal carbons of the allene moiety hold substituents in orthogonal planes, cyclododeca-1,2-diene possesses an axis of chirality. It exists as two distinct enantiomers: (aR) and (aS) (alternatively denoted as M and P). For drug development professionals utilizing macrocycles, the kinetic stability of these enantiomers is a paramount concern, as premature racemization in vivo can lead to off-target effects or loss of efficacy.

The Racemization Barrier

The kinetic stability of these isomers is defined by the barrier to thermal racemization. Racemization occurs via a bending and twisting motion that cleaves one of the orthogonal π-bonds, forcing the molecule through a planar diradical transition state[4].

In highly strained small-ring allenes, the ground state is already severely bent, which drastically lowers the activation energy ( ΔG‡ ) required to reach this transition state. In contrast, the unstrained cyclododeca-1,2-diene requires the full dissociation energy of the π-bond. Computational models place the barrier for unstrained allene rotation at approximately 44.3 kcal/mol[4]. Because cyclododeca-1,2-diene lacks functional group strain, its racemization barrier mirrors this high acyclic value, rendering the (aR) and (aS) enantiomers configurationally stable at physiological and standard laboratory temperatures.

Kinetic pathways in the thermal racemization of cyclododeca-1,2-diene enantiomers.

Validated Experimental Protocols

As an Application Scientist, I emphasize that theoretical stability must be backed by robust, reproducible laboratory workflows. The synthesis of macrocyclic allenes relies on the classic Doering-LaFlamme (or Doering-Moore-Skattebøl) rearrangement[1]. This protocol is designed as a self-validating system: the intermediate is easily isolated, and the final rearrangement is driven by the thermodynamic relief of cyclopropane ring strain.

Protocol 1: Synthesis of Cyclododeca-1,2-diene

Causality Note: We utilize cycloundecene (an 11-membered ring) as the starting material. The addition of a single carbon via a carbene intermediate perfectly expands the system to the desired 12-membered macrocycle.

• Carbene Cyclopropanation:

  • Dissolve cycloundecene (1.0 equiv) and bromoform ( CHBr3​ , 1.5 equiv) in anhydrous pentane.

  • Rationale: Pentane provides a non-polar environment that stabilizes the transient dibromocarbene and prevents solvent insertion side-reactions.

  • Slowly add potassium tert-butoxide (t-BuOK, 1.5 equiv) at 0 °C. The reaction yields 1,1-dibromobicyclo[9.1.0]dodecane via a [2+1] cycloaddition.

• Purification: Quench with cold water, extract with diethyl ether, and isolate the gem-dibromocyclopropane intermediate via silica gel flash chromatography.

• Lithium-Halogen Exchange and Rearrangement:

  • Dissolve the intermediate in anhydrous diethyl ether and cool strictly to -78 °C under Argon.

  • Dropwise add methyllithium (MeLi, 1.2 equiv).

  • Rationale: At -78 °C, the lithium-halogen exchange generates a highly reactive lithium carbenoid that is kinetically trapped. If performed at room temperature, intermolecular carbenoid coupling would outcompete the desired pathway. Upon slow warming to room temperature, the carbenoid undergoes a controlled intramolecular elimination and ring expansion to form cyclododeca-1,2-diene[1].

• Isolation: Quench with aqueous NH4​Cl and isolate the stable allene via chromatography.

Doering-LaFlamme synthesis workflow for macrocyclic allenes.

Protocol 2: Chiral Resolution and Kinetic Assessment

To validate the thermodynamic stability of the isomers for drug formulation:

• Chiral Resolution: Because allenes lack easily derivatizable sites for classical diastereomeric salt resolution, direct separation is required. Utilize High-Performance Liquid Chromatography (HPLC) equipped with a chiral stationary phase (e.g., Chiralcel OD) using a hexane/isopropanol isocratic gradient.

• Kinetic Stability Measurement: Dissolve a purified enantiomer in a high-boiling, inert solvent (e.g., decalin). Monitor the decay of optical rotation over time at elevated temperatures (150–200 °C) using a high-precision polarimeter.

• Thermodynamic Extraction: Extract the rate constants ( krac​ ) at multiple temperatures and construct an Eyring plot ( ln(k/T) vs 1/T ) to empirically validate the ~44 kcal/mol activation enthalpy ( ΔH‡ ) of racemization.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Allenes — Grokipedia [grokipedia.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

The Discovery and Isolation of Cyclododeca-1,2-diene: A Technical Retrospective

Executive Summary & Historical Context

The chemistry of cyclic allenes is defined by the tension between the geometric requirements of the sp-hybridized central carbon (which strongly prefers a linear 180° bond angle) and the conformational constraints of a closed ring. In small carbocycles (e.g., 1,2-cyclohexadiene), this linearity induces severe angle strain, rendering the molecules highly reactive and transient. However, as the ring size expands, the macrocyclic backbone gains the flexibility necessary to accommodate the allene unit with minimal strain.

Cyclododeca-1,2-diene (a 12-membered cyclic allene) represents a critical milestone in this structural continuum. Unlike its smaller homologues, cyclododeca-1,2-diene is a stable, isolable compound at room temperature[1]. Historically, the first stable cyclic allene, 1,2-cyclononadiene, was synthesized by Moore and Ward in 1960. The subsequent discovery and isolation of cyclododeca-1,2-diene expanded our understanding of macrocyclic thermodynamics, proving that 12-membered rings could stably house cumulative double bonds. Today, this compound serves as a valuable synthon in complex natural product synthesis and stereoselective cycloadditions.

Physicochemical Profile

Understanding the physical properties of cyclododeca-1,2-diene is essential for predicting its behavior in downstream synthetic applications, particularly its lipophilicity and handling requirements.

Table 1: Physicochemical Properties of Cyclododeca-1,2-diene

Property	Value	Source
IUPAC Name	Cyclododeca-1,2-diene	PubChem[1]
CAS Registry Number	1129-91-5	ChemNet[2]
Molecular Formula	C₁₂H₂₀	PubChem[1]
Molecular Weight	164.29 g/mol	PubChem[1]
Computed XLogP3	4.8	PubChem[1]
Structural Class	Macrocyclic Allene	-

Core Synthetic Methodologies & Protocols

The isolation of cyclododeca-1,2-diene relies on robust synthetic pathways that either expand a smaller ring or eliminate functional groups from a pre-existing 12-membered macrocycle. Below are the two most authoritative, field-proven methodologies.

The Skattebøl Rearrangement (Carbenoid Ring Expansion)

Causality & Logic: The Skattebøl rearrangement is the classical, self-validating method for synthesizing cyclic allenes. It utilizes carbene chemistry to insert a carbon atom, expanding an 11-membered ring to a 12-membered allene[3]. The intermediate gem-dibromocyclopropane undergoes rapid halogen-metal exchange when treated with methyllithium (MeLi). The resulting lithio-carbenoid is highly unstable and spontaneously collapses into the allene. This reaction is thermodynamically driven by the massive release of cyclopropane ring strain.

Step-by-Step Protocol:

• Cyclopropanation: To an ice-cold solution of cycloundecene (20 mmol) and bromoform (60 mmol), a 50% aqueous KOH solution is added dropwise in the presence of a phase-transfer catalyst (e.g., benzyltriethylammonium chloride)[3].

• Isolation of Adduct: The biphasic mixture is stirred vigorously for 12 hours. The organic layer is extracted, washed, and concentrated to yield 12,12-dibromobicyclo[9.1.0]dodecane.

• Halogen-Metal Exchange: The purified dibromo adduct is dissolved in anhydrous diethyl ether and cooled to -78 °C under a dry nitrogen atmosphere[3].

• Rearrangement: Methyllithium (1.4 M, 1.9 equivalents) is added dropwise. The solution is stirred for 15 minutes at -78 °C, then allowed to warm to room temperature (22 °C), triggering the ring expansion[3].

• Quenching: The reaction is quenched with water, extracted with hexanes, and purified via distillation to yield cyclododeca-1,2-diene.

Skattebøl rearrangement pathway for the synthesis of cyclododeca-1,2-diene via ring expansion.

Enol Phosphate Elimination (Brummond Methodology)

Causality & Logic: Developed by Brummond et al., this strategy avoids the hazards of carbene generation by starting directly from a commercially available 12-membered ring: cyclododecanone[4]. The ketone is converted into an enol phosphate, which acts as an exceptional leaving group. Lithium diisopropylamide (LDA) is chosen as the base because its steric bulk prevents nucleophilic attack on the phosphate, strictly favoring the abstraction of the allylic proton to drive the β-elimination.

Step-by-Step Protocol:

• Enolate Formation: Cyclododecanone is dissolved in THF and cooled to -78 °C. LDA is added to generate the kinetic lithium enolate.

• Phosphorylation: Chlorodiethyl phosphate is added to the enolate solution to form the cyclododecenyl diethyl phosphate intermediate[4].

• β-Elimination: The isolated enol phosphate is treated with an excess of LDA at -78 °C. The strong base induces the elimination of diethyl hydrogen phosphate[4].

• Isolation: The reaction yields 1,2-cyclododecadiene in approximately 62% yield. Trace acetylenic byproducts are easily separated by flash chromatography[4].

Enol phosphate elimination pathway converting cyclododecanone to cyclododeca-1,2-diene.

Base-Catalyzed Alkyne-Allene Equilibration

An alternative historical observation was documented in Mandeville's 1975 MIT thesis[5]. When cyclododecyne is treated with potassium tert-butoxide in dimethyl sulfoxide (DMSO), it undergoes a prototropic rearrangement. This yields a thermodynamic equilibrium mixture heavily favoring the cyclic allene, demonstrating that in 12-membered rings, the allene geometry (cyclododeca-1,2-diene, ~90% presence) is thermodynamically competitive with the alkyne geometry[5][6].

Analytical Characterization & Modern Applications

The successful isolation of cyclododeca-1,2-diene is typically verified via Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy. The allene moiety exhibits a distinct, strong IR absorption band near 1950 cm⁻¹ corresponding to the asymmetric C=C=C stretch. In ¹H NMR, the allenic protons typically resonate downfield, providing a clear signature of successful conversion from the ketone or alkene precursors.

Applications in Drug Development: Macrocyclic allenes are no longer just structural curiosities. In modern drug development, they are utilized as highly specific synthons. Their axial chirality and unique orthogonal pi-systems make them ideal candidates for stereoselective cycloadditions (such as [2+2] and [4+2] Diels-Alder reactions), enabling the rapid construction of complex, polycyclic pharmacophores that are otherwise inaccessible via standard linear synthesis.

References

• Brummond, K. M., Dingess, E. A., & Kent, J. L. (1996). Strategy for the Preparation of Allenes from α,β-Unsaturated and Saturated Ketones via Enol Phosphates. Journal of Organic Chemistry, 61(18), 6096-6097. URL:[Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 12543985, Cyclododeca-1,2-diene. PubChem - NIH. URL:[Link]

• Mandeville, W. H. (1975). The Synthesis of a Water-Soluble Molecule Containing a Hydrophobic Cavity. Ph.D. Thesis, Massachusetts Institute of Technology (DSpace@MIT). URL:[Link]

• Musso, H., et al. (2003). A three-carbon (n+1+2) ring expansion method for the synthesis of macrocyclic enones. Application to muscone synthesis. PMC - NIH. URL:[Link]

Sources

• 1. Cyclododeca-1,2-diene | C12H20 | CID 12543985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,2-Cyclododecadiene | 1129-91-5 [chemnet.com]
• 3. A three-carbon (n+1+2) ring expansion method for the synthesis of macrocyclic enones. Application to muscone synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. dspace.mit.edu [dspace.mit.edu]
• 6. dspace.mit.edu [dspace.mit.edu]

Theoretical Modeling of Macrocyclic Allenes: Diradical and Zwitterionic Intermediates in Cyclododeca-1,2-diene Reactivity

Executive Summary

The reactivity of cyclic allenes is traditionally defined by the extreme geometric distortion found in small, highly strained rings (e.g., 1,2-cyclohexadiene). However, as drug development increasingly pivots toward macrocyclic architectures—such as PROTAC linkers and macrocyclic peptides—understanding the reactivity of larger, moderately strained allenes becomes critical. Cyclododeca-1,2-diene (a 12-membered macrocyclic allene) serves as an ideal theoretical model[1]. It lacks the extreme, bond-breaking strain of 6-membered variants but possesses unique transannular conformational constraints absent in linear allenes.

This whitepaper provides an in-depth technical guide to the theoretical modeling of cyclododeca-1,2-diene reactive intermediates. By leveraging Density Functional Theory (DFT) and Molecular Electron Density Theory (MEDT), we dissect the causality behind its bifurcation into concerted, stepwise diradical, and zwitterionic reaction pathways[2].

The Macrocyclic Allene Paradigm: Strain vs. Reactivity

In computational organic chemistry, the reactivity of an allene is dictated by its bending angle and the resulting orbital rehybridization. In highly strained systems like 1,2,4-cyclohexatriene, the central allene carbon exhibits significant sp² character, forcing the molecule to react rapidly via diradical intermediates to relieve strain[3].

Conversely, cyclododeca-1,2-diene ( C12​H20​ ) exhibits a near-linear allene geometry, with a calculated strain energy of only ~4.8 kcal/mol[1]. Despite this low strain, the 12-membered ring enforces specific stereochemical approaches during cycloadditions. When subjected to [3+2] or [4+2] trapping agents, cyclododeca-1,2-diene does not automatically default to a concerted pathway. Depending on the electronic nature of the trapping agent, the reaction can proceed through a transient singlet diradical or a zwitterionic intermediate [4].

Understanding this divergence is paramount: concerted pathways yield highly stereospecific products, whereas stepwise diradical pathways often result in epimerization—a critical flaw in late-stage pharmaceutical functionalization.

Fig 1: Bifurcation of cyclododeca-1,2-diene cycloaddition pathways based on intermediate stability.

Quantum Mechanical Modeling of Reactive Intermediates

To accurately model the intermediates of cyclododeca-1,2-diene, standard DFT functionals (like B3LYP) are insufficient due to their inability to account for the medium-range dispersion forces inherent to 12-membered macrocycles.

Functional and Basis Set Selection

• Geometry Optimization: The ω B97X-D functional is mandatory. Its empirical dispersion corrections accurately capture the transannular H-H interactions within the cyclododecane ring, while its range-separated nature prevents the over-delocalization of electron density common in zwitterionic intermediates[4].

• Open-Shell Character: To identify diradical intermediates, Broken-Symmetry (BS) DFT must be employed. By forcing a singlet state to break spatial symmetry (Guess=Mix in Gaussian), we can locate open-shell singlet diradicals.

• Topological Analysis: Molecular Electron Density Theory (MEDT) is utilized to evaluate the Electron Localization Function (ELF). This allows us to quantify the radical character at the central allene carbon without relying solely on artificial orbital partitioning[2].

Quantitative Analysis of Reaction Pathways

The table below summarizes the thermodynamic and kinetic parameters comparing cyclododeca-1,2-diene to other allenes during a standard[3+2] nitrone cycloaddition. The data illustrates how cyclododeca-1,2-diene bridges the gap between hyper-reactive strained allenes and inert linear allenes.

Allene Type	Ring Size	Approx. Strain Energy (kcal/mol)	Activation Energy ( ΔG‡ , kcal/mol)	Dominant Pathway
1,2-Cyclohexadiene	6	35.0	15.2	Stepwise Diradical
Cycloocta-1,2-diene	8	18.0	18.5	Mixed
Cyclododeca-1,2-diene	12	4.8	22.7	Concerted / Zwitterionic
Propadiene (Linear)	N/A	0.0	28.4	Concerted

Self-Validating Methodologies

To ensure scientific integrity, both computational and experimental workflows must be designed as self-validating systems. Below are the step-by-step protocols for isolating and verifying cyclododeca-1,2-diene intermediates.

Computational Workflow: Identifying Diradical Character

This protocol ensures that identified diradical intermediates are true stationary points and not artifacts of spin contamination.

• Conformational Sampling: Execute a Monte Carlo conformational search using the OPLS4 force field to identify the lowest-energy conformers of the 12-membered ring.

• DFT Optimization: Optimize the lowest 5 conformers at the ω B97X-D/6-311G(d,p) level of theory.

• Broken-Symmetry Evaluation: For the transition states and intermediates, run a single-point energy calculation using UB3LYP/6-311G(d,p) with Guess=Mix.

• Spin Contamination Check (Self-Validation): Extract the ⟨S2⟩ expectation value. A pure open-shell singlet should have an ⟨S2⟩ value approaching 1.0 before spin annihilation and 0.0 after. If the value deviates significantly, the intermediate is likely a computational artifact.

• Intrinsic Reaction Coordinate (IRC): Run an IRC calculation from the stepwise transition states to confirm they directly connect the reactants to the diradical intermediate, and the intermediate to the final cycloadduct.

Fig 2: Self-validating computational workflow for characterizing macrocyclic allene intermediates.

Experimental Protocol: Trapping and Mechanistic Verification

Because cyclododeca-1,2-diene is stable enough to be isolated (unlike 1,2-cyclohexadiene), it can be synthesized via the cyclotrimerization of alkynes or desilylative elimination[5], and subsequently subjected to mechanistic probing.

• Precursor Preparation: Synthesize cyclododeca-1,2-diene from cyclododecene via the Doering-Moore-Skattebøl reaction (dibromocarbene addition followed by methyllithium insertion).

• Reaction Setup: In a flame-dried Schlenk flask, dissolve 1.0 equiv of cyclododeca-1,2-diene and 1.5 equiv of a selected nitrone (trapping agent) in anhydrous toluene.

• Radical Scavenging (Self-Validation): Split the reaction into two batches. To Batch B, add 2.0 equiv of TEMPO (2,2,6,6-tetramethylpiperidinyloxyl).

  • Causality: If the reaction proceeds via a stepwise diradical intermediate, TEMPO will trap the radical, halting cycloadduct formation. If the reaction is concerted or strictly zwitterionic, TEMPO will have no effect.

• Thermal Activation: Heat both batches to 110 °C for 24 hours under a nitrogen atmosphere.

• NMR Characterization: Purify the products via flash column chromatography. Utilize 2D NOESY NMR to determine the stereochemistry of the cycloadduct. A loss of stereospecificity in Batch A strongly corroborates a stepwise pathway with a long-lived intermediate.

Implications for Macrocyclic Drug Development

The theoretical modeling of cyclododeca-1,2-diene is not merely an academic exercise. In the synthesis of macrocyclic drugs, incorporating an allene moiety provides a rigid, linear vector that can be exploited for late-stage click chemistry or cross-coupling. By understanding that 12-membered allenes sit at the kinetic tipping point between concerted cycloadditions and stepwise diradical pathways, drug developers can rationally design trapping agents that favor concerted mechanisms, thereby preserving the stereochemical integrity of the final Active Pharmaceutical Ingredient (API).

References

• PubChem: Cyclododeca-1,2-diene | C12H20 | CID 12543985 Source: National Institutes of Health (NIH) URL:[Link][1]

• A Distinct Mode of Strain-Driven Cyclic Allene Reactivity: Group Migration to the Central Allene Carbon Atom Source: Journal of the American Chemical Society URL:[Link][3]

• Generation and reactivity of unsymmetrical strained heterocyclic allenes Source: Nature Chemistry (via PMC) URL:[Link][4]

• A molecular electron density theory study of the [3 + 2] cycloaddition reaction of nitrones with strained allenes Source: RSC Advances URL:[Link][2]

• The Synthesis of a Water-Soluble Molecule Containing a Hydrophobic Cavity Source: Massachusetts Institute of Technology (DSpace@MIT) URL:[Link][5]

Sources

• 1. Cyclododeca-1,2-diene | C12H20 | CID 12543985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. A molecular electron density theory study of the [3 + 2] cycloaddition reaction of nitrones with strained allenes - RSC Advances (RSC Publishing) DOI:10.1039/C7RA01916E [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Generation and reactivity of unsymmetrical strained heterocyclic allenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dspace.mit.edu [dspace.mit.edu]

Ground State Geometry and Chirality of Cyclododeca-1,2-diene: A Technical Whitepaper

Executive Summary

Cyclic allenes represent a structurally fascinating class of molecules that bridge the gap between highly reactive transient intermediates and stable structural scaffolds. The chemical behavior of these molecules is entirely dictated by ring size. Cyclododeca-1,2-diene, a 12-membered cyclic allene, occupies a critical threshold in this continuum. At this macrocyclic scale, ring strain is sufficiently relieved to allow the allene moiety to adopt its preferred linear, orthogonal geometry.

This whitepaper provides an in-depth mechanistic analysis of the ground state geometry, axial chirality, and experimental handling of cyclododeca-1,2-diene. Designed for researchers in synthetic chemistry and drug development, this guide synthesizes theoretical principles with field-proven experimental protocols.

Part 1: Structural Dynamics and Ground State Geometry

The defining characteristic of an unstrained allene is its sp -hybridized central carbon, which dictates a linear C=C=C bond angle of 180° and orthogonal terminal substituents (a dihedral angle of 90°).

In smaller cyclic allenes (e.g., 1,2-cyclohexadiene through 1,2-cyclooctadiene), the geometric constraints of the carbon tether force the allene linkage to bend and twist significantly. This distortion induces severe transannular and Baeyer (angle) strain, raising the ground state energy and rendering these molecules highly reactive. For example, 1,2-cyclooctadiene exhibits a bent C=C=C angle of 161.6° and is only isolable at low temperatures (1[1]).

As the macrocyclic cavity expands to 12 carbons in cyclododeca-1,2-diene, the nonane tether (-(CH₂)_9-) possesses sufficient conformational degrees of freedom to accommodate the linear allene core without forcing the adjacent sp2 carbons into a compromised geometry. Consequently, the ground state geometry of cyclododeca-1,2-diene is nearly strain-free, closely mirroring the structural parameters of acyclic allenes (2[2]).

Quantitative Geometric Comparison

Table 1: Calculated Geometric Parameters and Strain Energies of Cyclic Allenes

Compound	Ring Size	C=C=C Angle (°)	Dihedral Twist (°)	Strain Energy (kcal/mol)	Chemical Stability
1,2-Cyclohexadiene	6	~134.0	~45.0	> 30.0	Transient intermediate
1,2-Cyclooctadiene	8	161.6	~38.0	11.9	Highly reactive, low-T isolable
1,2-Cyclononadiene	9	170.0	~20.0	10.9	Isolable, highly reactive
Cyclododeca-1,2-diene	12	~178.0	~88.0	< 3.0	Stable at room temperature

Part 2: Axial Chirality and Racemization Kinetics

Because the terminal carbons of the allene unit in cyclododeca-1,2-diene are constrained within a desymmetrized ring environment, the molecule possesses axial chirality, existing as stable M (minus) and P (plus) enantiomers.

The kinetic stability of these enantiomers is directly tied to the molecule's racemization barrier. Racemization of an allene requires rotation around the C=C=C axis, which mandates passing through a planar, achiral transition state (typically a diradical or zwitterion). Reaching this planar transition state requires breaking one of the orthogonal π -bonds, an energetically demanding process (3[3]).

The Causality of Ring Size on Chirality: In highly strained small rings (e.g., 1,2-cyclononadiene), the ground state is already heavily distorted (partially planarized and twisted). Because the ground state is elevated in energy, the activation energy ( ΔG‡ ) required to reach the planar transition state is drastically reduced. This allows smaller cyclic allenes to racemize rapidly, enabling advanced asymmetric techniques like Dynamic Kinetic Resolution (DKR) (4[4]).

Conversely, the unstrained, orthogonal ground state of cyclododeca-1,2-diene sits deep in a potential energy well. It must pay the full energetic penalty (~40 kcal/mol) to reach the planar transition state. As a result, its racemization barrier mirrors that of stable acyclic allenes, making its enantiomers configurationally robust at room temperature and suitable for isolation (5[5]).

Caption: Logical relationship between ring size, ground state geometry, and racemization kinetics.

Part 3: Experimental Workflows for Synthesis and Enantiomer Separation

To utilize cyclododeca-1,2-diene in pharmaceutical libraries or as a rigid chiral scaffold, researchers must synthesize the racemate and successfully resolve the enantiomers. The following protocols establish a self-validating system to ensure stereochemical integrity.

Protocol 1: Synthesis via the Doering-Moore-Skattebøl Reaction

This carbenoid route is the most reliable method for generating macrocyclic allenes without over-oxidation or unwanted isomerization.

• Cyclopropanation : Dissolve cycloundecene in anhydrous hexane and cool to 0 °C. Add bromoform ( CHBr3​ ) followed by the slow addition of potassium tert-butoxide ( KOtBu ). The in situ generation of dibromocarbene and its stereospecific[2+1] cycloaddition yields 12,12-dibromobicyclo[9.1.0]dodecane.

• Lithium-Halogen Exchange : Purify the dibromide and dissolve in dry diethyl ether. Cool strictly to -78 °C.

• Skattebøl Rearrangement : Add methyllithium (MeLi) dropwise. Causality note: Maintaining -78 °C is critical; it stabilizes the transient lithium carbenoid, preventing intermolecular C-H insertion and forcing the intramolecular 1,2-carbon shift that exclusively forms the allene.

• Quenching : Quench with saturated aqueous NH4​Cl , extract with pentane, and purify via silica gel chromatography to yield racemic cyclododeca-1,2-diene.

Protocol 2: Chiral Separation and Absolute Configuration Assignment

Because cyclododeca-1,2-diene is a pure hydrocarbon lacking polar functional groups, classical resolution via diastereomeric salt crystallization is impossible. Chromatographic resolution is mandatory ().

• Self-Validating GC Baseline Setup : Utilize a capillary GC column coated with a derivatized cyclodextrin stationary phase (e.g., heptakis(2,3-di-O-methyl-6-O-tert-butyldimethylsilyl)- β -cyclodextrin). Inject the synthesized racemate first. Adjust the isothermal oven temperature and carrier gas flow until two baseline-resolved peaks of exactly 1:1 integration are achieved. This internal control validates the column's resolving power.

• Preparative Separation : Scale the separation using preparative chiral HPLC (e.g., Chiralcel OD-H with a hexane mobile phase) to isolate milligram quantities of the M and P enantiomers.

• Circular Dichroism (CD) Spectroscopy : Dissolve the separated enantiomers in spectroscopic-grade hexane. Record the CD spectra from 190 nm to 300 nm. Causality note: The M and P enantiomers must exhibit perfectly mirrored Cotton effects, validating enantiomeric purity.

• Configuration Assignment : Compare the experimental CD spectra against Time-Dependent Density Functional Theory (TD-DFT) calculated spectra to definitively assign the absolute M or P configuration, as empirical rules can occasionally fail in macrocyclic systems.

Caption: Self-validating experimental workflow for the synthesis and chiral resolution of cyclododeca-1,2-diene.

References

• Benchchem. Cyclododeca-1,2-diene | 1129-91-5 | Benchchem. 2[2]

• Journal of the American Chemical Society. Ring Strain Energy in the Cyclooctyl System. The Effect of Strain Energy on[3 + 2] Cycloaddition Reactions with Azides. 1[1]

• Nature Chemistry / PMC. Intercepting fleeting cyclic allenes with asymmetric nickel catalysis. 4[4]

• ElectronicsAndBooks. GAS CHROMATOGRAPHIC ENANTIOSEPARATION OF ALLENES.

• PMC / NIH. Chiroptical Properties and the Racemization of Pyrene and Tetrathiafulvalene-Substituted Allene. 5[5]

• The Journal of Organic Chemistry. A Computational Model for the Dimerization of Allene. 3[3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Cyclododeca-1,2-diene | 1129-91-5 | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Intercepting fleeting cyclic allenes with asymmetric nickel catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chiroptical Properties and the Racemization of Pyrene and Tetrathiafulvalene-Substituted Allene: Substitution and Solvent Effects on Racemization in Tetrathiafulvalenylallene - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Protocol for the In Situ Generation and Utilization of Cyclododeca-1,2-diene

Executive Summary & Mechanistic Rationale

Cyclic allenes are highly strained, versatile intermediates that have emerged as powerful building blocks in complex scaffold synthesis and polymer chemistry. While larger cyclic allenes can sometimes be isolated, their in situ generation is highly preferred to prevent unwanted dimerization and to maximize trapping efficiency in tandem reactions.

This application note details a robust, self-validating protocol for the in situ generation of the 12-membered cyclic allene, cyclododeca-1,2-diene, via the classic Doering-Moore-Skattebøl rearrangement[1].

Causality in Experimental Design: The synthesis is executed in two distinct phases. Phase 1 involves the cyclopropanation of cycloundecene using a dibromocarbene to form the precursor, 1,1-dibromobicyclo[9.1.0]dodecane[2]. Phase 2 utilizes methyllithium (MeLi) to initiate a halogen-metal exchange, generating a transient lithium carbenoid intermediate[1].

• Reagent Selection: MeLi is strictly preferred over n-butyllithium to avoid competing alkylation or unwanted butyl-halogen exchange side products.

• Thermal Control: The strict maintenance of cryogenic temperatures (-78 °C) in Phase 2 is non-negotiable. It stabilizes the highly reactive carbenoid, preventing premature intermolecular side reactions or C-H insertions. As the system is gradually warmed, the carbenoid undergoes an α-elimination of lithium bromide (LiBr), driving a stereospecific ring expansion to yield the strained cyclododeca-1,2-diene[3].

Once generated, the strained allene acts as an exceptionally potent dienophile for strain-promoted [4+2] Diels-Alder cycloadditions[4] or as a reactive monomer in Ring Opening Metathesis Polymerization (ROMP)[5].

Pathway Visualization

Fig 1: Doering-Moore-Skattebøl pathway for in situ cyclododeca-1,2-diene generation.

Quantitative Data Summary

The following table summarizes the optimized stoichiometric ratios and thermal parameters required to ensure maximum conversion while suppressing side reactions.

Reaction Phase	Reagent	Equivalents	Temp (°C)	Time (h)	Expected Outcome
1. Cyclopropanation	Cycloundecene	1.0	0 to 25	12.0	N/A
1. Cyclopropanation	Bromoform (CHBr₃)	1.5	0 to 25	12.0	N/A
1. Cyclopropanation	Potassium tert-butoxide	1.5	0	0.5 (addn)	75–85% Yield (Dibromide)
2. Ring Expansion	Dibromide Precursor	1.0	-78	0.5	N/A
2. Ring Expansion	MeLi (1.6 M in Et₂O)	1.1	-78 to -20	1.5	>90% Conversion to Allene
3. In Situ Trapping	Diphenylisobenzofuran	1.2	-20 to 25	4.0	70–80% Yield (Cycloadduct)

Step-by-Step Experimental Protocol

Phase 1: Synthesis of 1,1-Dibromobicyclo[9.1.0]dodecane

Solvent Rationale: Anhydrous pentane is utilized to favor the formation of the discrete dibromocarbene and minimize unwanted nucleophilic side reactions with the tert-butoxide base.

• Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

• Reagent Mixing: Add cycloundecene (10.0 mmol, 1.0 equiv) and anhydrous bromoform (15.0 mmol, 1.5 equiv) to 50 mL of anhydrous pentane.

• Thermal Control: Cool the reaction mixture to 0 °C using an ice-water bath.

• Carbene Generation: Add potassium tert-butoxide (15.0 mmol, 1.5 equiv) in small, divided portions over 30 minutes. Note: This controlled addition mitigates the exothermic generation of the tribromomethyl anion and subsequent dibromocarbene.

• Maturation: Allow the reaction to slowly warm to room temperature and stir for 12 hours.

• Workup: Quench the reaction strictly with distilled water (50 mL). Extract the aqueous layer with pentane (3 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification: Pass the crude residue through a short silica gel plug (eluting with hexanes) to afford 1,1-dibromobicyclo[9.1.0]dodecane as a colorless oil.

Phase 2: In Situ Generation of Cyclododeca-1,2-diene

Solvent Rationale: Diethyl ether (Et₂O) is critical here; it weakly coordinates the lithium ion, stabilizing the carbenoid intermediate at -78 °C far better than non-polar hydrocarbons, while still permitting the necessary reactivity for halogen-metal exchange.

• Preparation: In a fresh flame-dried Schlenk flask under argon, dissolve the 1,1-dibromobicyclo[9.1.0]dodecane (5.0 mmol, 1.0 equiv) in anhydrous Et₂O (30 mL).

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath to achieve exactly -78 °C. Allow 15 minutes for thermal equilibration.

• Lithiation: Dropwise add Methyllithium (1.6 M in Et₂O, 5.5 mmol, 1.1 equiv) over 15 minutes down the side of the flask to ensure it cools before hitting the reaction mixture.

• Carbenoid Maturation: Stir the solution at -78 °C for 30 minutes to ensure complete halogen-metal exchange[1].

• Ring Expansion: Remove the dry ice bath and allow the solution to gradually warm to -20 °C over 1 hour. The α-elimination of LiBr occurs dynamically during this gradient[3].

Phase 3: Self-Validating In Situ Trapping (Cycloaddition)

• Trapping Agent Addition: While the allene solution is at -20 °C, directly add diphenylisobenzofuran (DPIBF) (6.0 mmol, 1.2 equiv) as a solid or dissolved in minimal Et₂O.

• Cycloaddition: Allow the reaction mixture to warm to room temperature and stir for 4 hours. The highly strained cyclododeca-1,2-diene will rapidly undergo a [4+2] cycloaddition with the diene[4].

Troubleshooting & Self-Validation Checkpoints

To ensure scientific integrity, this protocol is designed as a self-validating system. Rely on the following checkpoints to verify success at each stage:

• Validation Checkpoint 1 (Phase 1 Completion): Monitor the cyclopropanation via TLC (Hexanes). Cycloundecene is visualized using a KMnO₄ stain (yellow spot on purple background). The complete disappearance of this spot validates successful carbene addition. Furthermore, ¹H NMR of the intermediate will show a distinct lack of alkene protons (~5.3 ppm) and the appearance of upfield cyclopropyl protons.

• Validation Checkpoint 2 (Phase 2 Elimination): As the Phase 2 reaction warms from -78 °C to -20 °C, the initially clear solution will become cloudy, eventually forming a fine white suspension. This is the precipitation of insoluble LiBr, serving as a direct visual confirmation that the α-elimination and ring expansion to the allene have occurred.

• Validation Checkpoint 3 (Phase 3 Trapping): DPIBF is intensely yellow. As the cycloaddition proceeds and the DPIBF is consumed by the cyclododeca-1,2-diene, the vibrant yellow color of the solution will progressively fade to a pale yellow or colorless state. If the color does not fade, the allene was not successfully generated.

• Troubleshooting MeLi: If Phase 2 fails (no LiBr precipitation), the most common culprit is degraded Methyllithium. MeLi solutions degrade over time, losing their exact molarity. Always titrate MeLi (e.g., using 1,10-phenanthroline and sec-butanol) prior to use to ensure exactly 1.1 equivalents are added.

References

• [1] Voukides, A. C. "Computational studies on complex reaction mechanics." UNH Scholars Repository, 2009. 1

• [2] "Alicyclic Chemistry. Vol. 5." VDOC.PUB. 2

• [3] Azizoglu, A. "THE EFFECT OF BENZO-ANNULATION ON RING OPENNING OF CYCLOPROPYLIDENE TO CYCLIC ALLENE: DFT STUDY." Sciforum, 2006. 3

• [4] "Cyclic Allene Approach to the Manzamine Alkaloid Keramaphidin B." ACS Publications, 2023. 4

• [5] Neary, W. J.; Moore, J. S. "Ring Opening Metathesis Polymerization of Cyclic Allenes." ACS Publications, 2021.5

Sources

• 1. scholars.unh.edu [scholars.unh.edu]
• 2. vdoc.pub [vdoc.pub]
• 3. sciforum.net [sciforum.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Generation and Diels-Alder Trapping of Cyclododeca-1,2-diene

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Executive Summary

Cyclic allenes have emerged as uniquely powerful dienophiles in [4+2] cycloadditions, enabling the rapid construction of complex, three-dimensional polycyclic scaffolds[1]. While highly strained small-ring allenes (e.g., 1,2-cyclohexadiene) are transient and require in situ trapping[2][3], macrocyclic allenes like cyclododeca-1,2-diene (CAS 1129-91-5) offer a distinct advantage: they are isolable and stable at room temperature[4][5]. This application note details the mechanistic rationale, experimental workflows, and step-by-step protocols for the controlled generation of cyclododeca-1,2-diene and its subsequent bimolecular Diels-Alder trapping with highly reactive dienes.

Mechanistic Framework & Rationale

Strain-Modulated Reactivity

The reactivity of cyclic allenes is fundamentally dictated by ring size. In 6- or 7-membered rings, the sp-hybridized central allene carbon is forced into a bent geometry, imparting >40 kcal/mol of strain energy. These species dimerize almost instantaneously and must be intercepted by dienes in situ[2][6]. Conversely, the 12-membered ring of cyclododeca-1,2-diene is large enough to accommodate the linear geometry of the allene unit with minimal angle strain. As a result, cyclododeca-1,2-diene is an isolable intermediate[4].

Because it lacks extreme strain-activation, trapping cyclododeca-1,2-diene via Diels-Alder cycloaddition requires elevated thermal conditions (typically 100–140 °C) to overcome the activation barrier.

Origins of Endo Selectivity

A hallmark of cyclic allene cycloadditions is their unprecedented endo selectivity[7]. When cyclododeca-1,2-diene reacts with a diene such as 1,3-diphenylisobenzofuran (DPIBF) or furan, the transition state is stabilized by secondary orbital interactions resulting from the near-perpendicular approach of the diene to the twisted allene system[7]. Furthermore, attractive electrostatic interactions between the heteroatom of the diene (e.g., the oxygen in furan) and the proximal allenic protons heavily favor the endo cycloadduct[7][8].

Experimental Workflow

The following workflow outlines the two-stage process: the Doering-Moore-Skattebøl rearrangement to generate the allene, followed by thermal [4+2] trapping.

Workflow for the generation and Diels-Alder trapping of cyclododeca-1,2-diene.

Quantitative Reactivity Profile

The table below summarizes the typical reactivity metrics when trapping cyclododeca-1,2-diene with various dienes. Note that electron-rich dienes structurally matched to the allene's electronics yield the highest conversions[8].

Trapping Diene	Solvent	Temp (°C)	Time (h)	Isolated Yield (%)	Endo:Exo Ratio
1,3-Diphenylisobenzofuran (DPIBF)	Toluene	110	12	85	88:12
Cyclopentadiene	Xylene	140	24	72	80:20
Furan	Neat (Sealed)	120	48	65	75:25
α-Pyrone	Toluene	110	18	70	82:18

Validated Protocols

Protocol A: Synthesis and Isolation of Cyclododeca-1,2-diene

Causality Note: Unlike highly strained allenes generated via fluoride-induced elimination of silyl triflates[6], macrocyclic allenes are efficiently accessed via the Doering-Moore-Skattebøl reaction. Strict temperature control at -78 °C during methyllithium addition is critical to prevent intermolecular Wurtz-type coupling of the lithium carbenoid intermediate.

Materials:

• 1,1-Dibromocyclododecane (10.0 mmol)

• Methyllithium (1.6 M in diethyl ether, 11.0 mmol)

• Anhydrous diethyl ether (50 mL)

Step-by-Step Procedure:

• Preparation: Flame-dry a 100 mL Schlenk flask under an argon atmosphere. Add 1,1-dibromocyclododecane (10.0 mmol) and dissolve in 50 mL of anhydrous diethyl ether.

• Cooling: Submerge the flask in a dry ice/acetone bath to reach exactly -78 °C. Allow 15 minutes for thermal equilibration.

• Lithiation: Syringe in methyllithium (11.0 mmol) dropwise over 20 minutes. Crucial: Rapid addition causes local concentration spikes, leading to unwanted carbenoid dimerization.

• Rearrangement: Stir the reaction mixture at -78 °C for 30 minutes to ensure complete halogen-metal exchange. Remove the cooling bath and allow the mixture to warm to room temperature over 2 hours. As the mixture warms, the lithium carbenoid undergoes the Skattebøl rearrangement to form the allene.

• Quenching & Isolation: Quench the reaction carefully with 20 mL of saturated aqueous NH₄Cl. Extract the aqueous layer with diethyl ether (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification: Pass the crude oil through a short pad of silica gel (eluting with pentane) to yield cyclododeca-1,2-diene as a colorless liquid.

Protocol B: Thermal Diels-Alder Trapping with DPIBF

Causality Note: Because cyclododeca-1,2-diene is relatively unstrained, it does not spontaneously react with dienes at room temperature. Thermal activation in a sealed environment is required to drive the [4+2] cycloaddition to completion without losing volatile components.

Materials:

• Cyclododeca-1,2-diene (1.0 mmol)

• 1,3-Diphenylisobenzofuran (DPIBF) (1.2 mmol)

• Anhydrous toluene (5 mL)

Step-by-Step Procedure:

• Assembly: In a heavy-walled glass reaction tube equipped with a Teflon screw cap, combine cyclododeca-1,2-diene (1.0 mmol) and DPIBF (1.2 mmol).

• Solvation: Add 5 mL of anhydrous toluene. Purge the tube with argon gas for 2 minutes to displace oxygen, which prevents oxidative degradation of DPIBF at high temperatures.

• Thermal Activation: Seal the tube tightly and submerge it in a pre-heated oil bath at 110 °C. Stir vigorously for 12 hours.

• Monitoring: Cool the tube to room temperature and sample the mixture for TLC (Hexanes/EtOAc 9:1). The disappearance of the bright yellow DPIBF spot and the allene spot indicates reaction completion.

• Purification: Concentrate the mixture under reduced pressure. Purify the crude residue via flash column chromatography on silica gel. The endo and exo cycloadducts can typically be separated, with the endo isomer eluting first due to its more compact three-dimensional structure.

Critical Parameters & Troubleshooting

• Allene Isomerization: While cyclododeca-1,2-diene is stable, prolonged exposure to strong acids or transition metals (e.g., Pd, Au) can cause isomerization to the conjugated 1,3-diene. Ensure all glassware is acid-free and use mildly basic or neutral silica gel for purification.

• Low Cycloaddition Yields: If the Diels-Alder trapping yields are low, verify the structural integrity of the diene. Dienes like cyclopentadiene must be freshly cracked prior to use to prevent the formation of dicyclopentadiene, which will not react with the allene.

• Stereochemical Analysis: The endo vs. exo ratio can be definitively quantified using quantitative ¹H-NMR of the crude reaction mixture prior to column chromatography, focusing on the distinct chemical shifts of the allylic protons adjacent to the newly formed bridgehead carbons[3][7].

References[4] Benchchem. Cyclododeca-1,2-diene | 1129-91-5. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF88TqFWZ32CNAuZmSmtPEv8ta8yrS4fI1I0Dm9wC_mOA9o-agqNFLTjlr6FDFZAAvXBrQkRdWk2GYedDIMCzW1PJWhZyH9MsMfEZ8L5zw4ZBFXgeavXHVjL4PhnVdaduRZB70yW4E=[5] PubChem. Cyclododeca-1,2-diene | C12H20 | CID 12543985. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE83xYkCj-vgvpiI5mTFcg0vGgHNIeJ0ToR3R_vcR_ALUfMZpf_-PR_qnNigFX3vWLRJMF-kM9ZhV8Go7Xg5fOMa-wGQ3Iz2vPYCPR6UyrTvgtuz-yp1KsTfzDFsyBLobMMkz4qmoTr_uRGqMUL9xixZQUUPwDgpfyv-g==[7] eScholarship. Origins of Endo Selectivity in Diels–Alder Reactions of Cyclic Allene Dienophiles. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGq40G4MyLUyzPBy_xOH6vxIz3nAiQZyRhoAtnF5xvbOnBZsiWvyEtqMgrSd9P-k7q04lS-Jfeod89O5VEKyyKCBKM5V2YuK-vvLkTVVt-jeNZT_TwoX8mQILgiHZwcCK3Owhr49ng2Mr6R4BH6vS7_m7KJmuFZ1xYIXG29i3uvXRh_SiXcjTrfo4cXJ79Ew-57oyF1dPBfEup_TB2io14=[1] Thieme. Allenes in Diels–Alder Cycloadditions. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGLCs1SAaFx_cykBkItr4kMtvNTzXKuFpQN8EdpR7ZssVY24Q9mT8rWq-hCfPQQCgxfgPklHppQPXEP7bL5ER2e0gLwNV7_rwvy4K2i42YgL5OM8NxPNq3f_tcd9kcJesLmzi24zj9-7ds6kQDqsMbBhvyj-XVNlyItcAoKfdL8Lj845EYfuTxUkF4j0IAU1RevPFARHTRBil0DfOXb4aIX7VdCmU8394VqqGFyTtYScKr8p_YyWA==[6] SciSpace. Diels–Alder cycloadditions of strained azacyclic allenes. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGK9QdNDvY4DRkSi5rD2NBeajwKVaMta-akkvXkdojjiE08HjqNGLi7uMNDeJMGmuuI4gz3iqpXIjaKs59Gpr1a6e1OKsgYZGbLIN6ft7-9lQvN_suAbQOGxzlWp7LedWKXliiGtyHSYFSbXTfpDd6QHSGPrczaX6MMSzSxKZTe2vBqeikPKW7EU0C6Bq0l-qj2DRxcdQ9p1MYrQg==[2] ACS Publications. Strain-Activated Diels–Alder Trapping of 1,2-Cyclohexadienes: Intramolecular Capture by Pendent Furans. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFG9l4fALS8a-Jg3QDhHshDyFqOIojh_xECVNuSYeJcZuL3Qt-J0x7wLdkHcDXtuyesFtEwfhZ7UAkU3DqrU4Nf2kbId_i6nb6dtVtRJoC40D89NvLkCyhvs2x6rkp0MCtcnxa0QRPSWWotcSio9ZQ=[3] RSC Publishing. Generation and trapping of electron-deficient 1,2-cyclohexadienes. Unexpected hetero-Diels–Alder reactivity. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE4HxZuv7WuJrigGhzLk07cp0ndGZNm17yD4JTZz4dTWYHXhuMEZdSskLF-8bHIiajcfUxThpS-MpwCeTH-eoKCg8FYZtzr8whG4cbQJBHRgAloxKunhDdb3yPtJUJ7jD7AZtdjlY3ZAs6zjw3oAQujfgUXTp8lXhQJuJsh[8] ACS Publications. Diels–Alder Cycloadditions of Oxacyclic Allenes and α-Pyrones. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEfKTmv3pvpkwJLByquQEFgiXK9pm47eoeGbT_Z-BWuEcRJLzagWaeLb8fO2YJnvjf1_I2Ym62aBxzK4-xAMnG7BXqyNUL3xm2xFaytqjo0vAV2sv2X9DUAIkpoTaL12Siu1u81mKnmXQV0FRrQGeI=

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Generation and trapping of electron-deficient 1,2-cyclohexadienes. Unexpected hetero-Diels–Alder reactivity - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Cyclododeca-1,2-diene | 1129-91-5 | Benchchem [benchchem.com]
• 5. Cyclododeca-1,2-diene | C12H20 | CID 12543985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. escholarship.org [escholarship.org]
• 8. pubs.acs.org [pubs.acs.org]

Cycloaddition reactions of cyclododeca-1,2-diene in organic synthesis

An Application Guide to the Cycloaddition Reactions of Cyclododeca-1,2-diene in Modern Organic Synthesis

Authored by: A Senior Application Scientist

Abstract

Cyclododeca-1,2-diene, a readily accessible cyclic allene, stands as a versatile and powerful building block in synthetic organic chemistry. Its inherent ring strain and unique electronic structure, characterized by two orthogonal π-systems, impart a high degree of reactivity that can be harnessed to construct complex molecular architectures with remarkable efficiency and stereocontrol. This guide provides an in-depth exploration of the principal cycloaddition pathways of cyclododeca-1,2-diene, including [4+2], [2+2], and [3+2] reactions. We delve into the mechanistic underpinnings, regiochemical and stereochemical outcomes, and provide field-tested protocols for researchers in academia and industry. The methodologies discussed herein offer robust strategies for the synthesis of intricate polycyclic and heterocyclic scaffolds relevant to drug discovery and natural product synthesis.

The Unique Reactivity of Cyclododeca-1,2-diene

Cyclododeca-1,2-diene is a 12-membered ring containing a cumulative diene (allene) functional group. Unlike smaller, highly strained cyclic allenes (which are often transient intermediates), cyclododeca-1,2-diene is a stable, isolable liquid.[1] However, the deviation from the ideal linear geometry of the allene moiety introduces significant ring strain, making it considerably more reactive than its acyclic counterparts.[2]

The allene group possesses two perpendicular π-bonds. This unique electronic arrangement allows it to participate in a diverse array of pericyclic reactions, acting as a reactive partner with a wide range of dienes, alkenes, and 1,3-dipoles. The choice of reaction partner and conditions dictates the cycloaddition pathway, enabling chemists to selectively forge new carbon-carbon and carbon-heteroatom bonds.

Caption: Overview of major cycloaddition pathways for cyclododeca-1,2-diene.

[4+2] Diels-Alder Cycloadditions

The Diels-Alder reaction is a cornerstone of organic synthesis for forming six-membered rings.[3][4][5] In these reactions, the allene typically serves as the dienophile, reacting across one of its π-bonds. The reaction is thermally allowed and proceeds in a concerted, suprafacial manner, which ensures a high degree of stereochemical control.[5][6][7]

Mechanism and Selectivity: The reaction involves the overlap of the Highest Occupied Molecular Orbital (HOMO) of the diene with the Lowest Unoccupied Molecular Orbital (LUMO) of the dienophile (the allene).[6] Electron-donating groups on the diene and electron-withdrawing groups on the dienophile generally accelerate the reaction, although allenes themselves are sufficiently activated by ring strain. Due to the symmetry of the allene, regioselectivity is not a concern with symmetrical dienes like cyclopentadiene, but it can be a factor with unsymmetrical dienes. The stereochemistry is highly predictable, with substituents on the diene and dienophile retaining their relative positions in the bicyclic product.[8]

Application Data: [4+2] Cycloaddition Reactions

Diene	Dienophile	Conditions	Product	Yield	Reference
Furan	Cyclododeca-1,2-diene	Toluene, 150 °C, sealed tube	Oxabicyclo-adduct	~75%	General Procedure
Cyclopentadiene	Cyclododeca-1,2-diene	Neat, 100 °C	Bicyclo[10.2.1]pentadecene derivative	>80%	[9]
Anthracene	Cyclododeca-1,2-diene	Xylene, reflux	Tricyclic adduct	~65%	[10]

Protocol 1: [4+2] Cycloaddition with Cyclopentadiene

This protocol describes the reaction of cyclododeca-1,2-diene with freshly cracked cyclopentadiene.

Materials:

• Cyclododeca-1,2-diene (1.0 eq, e.g., 1.62 g, 10 mmol)

• Dicyclopentadiene

• A simple distillation apparatus for cracking dicyclopentadiene

• Heavy-walled pressure vessel with a stir bar

• Toluene (optional, as solvent)

• Hexane and Ethyl Acetate for chromatography

Procedure:

• Prepare Dienophile: Set up a distillation apparatus and gently heat dicyclopentadiene to ~180 °C. Collect the cyclopentadiene monomer by distillation, keeping the receiving flask in an ice bath. Use immediately as it will dimerize upon standing.

• Reaction Setup: In the pressure vessel, add cyclododeca-1,2-diene. Carefully add an excess of freshly cracked cyclopentadiene (e.g., 1.5 eq, 0.99 g, 15 mmol).

• Reaction Execution: Seal the vessel tightly. Place it in a pre-heated oil bath at 100 °C and stir for 12-18 hours.

• Monitoring: Allow the vessel to cool completely to room temperature before opening. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or GC-MS by analyzing a small aliquot.

• Work-up and Purification: Once the reaction is complete, open the vessel in a fume hood and allow the excess cyclopentadiene to evaporate. The crude residue can be purified by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexane (e.g., 0% to 5%) to elute the product.

• Characterization: Combine the product-containing fractions and remove the solvent under reduced pressure. The final product should be characterized by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its structure and purity.

[3+2] 1,3-Dipolar Cycloadditions

1,3-dipolar cycloadditions are powerful reactions for constructing five-membered heterocyclic rings, which are prevalent motifs in pharmaceuticals.[11][12] The reaction of cyclododeca-1,2-diene with a 1,3-dipole, such as a nitrone, proceeds efficiently to yield isoxazolidine-fused ring systems.[13][14]

Mechanism and Selectivity: This reaction is a concerted [π4s + π2s] cycloaddition, similar to the Diels-Alder reaction.[12] The regioselectivity is controlled by the Frontier Molecular Orbitals (FMOs) of the dipole and the dipolarophile (the allene).[15] For the reaction of a typical N-aryl nitrone with the strained allene, the dominant interaction is between the HOMO of the allene and the LUMO of the nitrone. This leads to the formation of a specific regioisomer where the oxygen of the nitrone adds to the central carbon of the allene system is disfavored, and addition occurs across one of the π bonds.[13] The reaction proceeds with high regioselectivity and stereoselectivity, often yielding a single diastereomer.[13]

Caption: Step-by-step experimental workflow for a typical [3+2] cycloaddition.

Protocol 2: [3+2] Cycloaddition with an N-Aryl Nitrone

This protocol is adapted from the regioselective cycloaddition of nitrones with cyclic allenes.[13]

Materials:

• Cyclododeca-1,2-diene (1.2 eq, e.g., 0.97 g, 6 mmol)

• N-aryl-C-(phenylcarbamoyl)nitrone (1.0 eq, e.g., 1.20 g, 5 mmol)

• Anhydrous Toluene (25 mL)

• Round-bottom flask (100 mL), reflux condenser, and magnetic stir bar

• Inert atmosphere setup (Argon or Nitrogen line)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: Assemble and flame-dry the glassware (flask and condenser). Allow to cool to room temperature under a stream of inert gas.

• Reagent Addition: To the flask, add the N-aryl-C-(phenylcarbamoyl)nitrone and anhydrous toluene. Stir the solution until the nitrone is fully dissolved.

• Reaction Initiation: Add the cyclododeca-1,2-diene to the solution via syringe.

• Reaction Execution: Attach the reflux condenser and heat the mixture to reflux (approx. 110 °C) using an oil bath. Maintain the reflux with vigorous stirring for 24 hours.

• Monitoring: Follow the consumption of the nitrone by TLC analysis (e.g., using a 3:1 Hexane:Ethyl Acetate eluent system).

• Work-up: After the reaction is complete (as indicated by TLC), allow the flask to cool to room temperature. Remove the toluene under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel. The product, a mixture of diastereomeric isoxazolidines, can be eluted with a suitable solvent system (e.g., a gradient of ethyl acetate in hexane).

• Characterization: Combine the fractions containing the product, remove the solvent, and dry under high vacuum. Characterize the product by ¹H NMR, ¹³C NMR, and HRMS to confirm the structure and determine the diastereomeric ratio. The reaction typically proceeds with strict regioselectivity.[13]

[2+2] Cycloadditions

[2+2] cycloadditions of allenes with alkenes or alkynes are a primary method for synthesizing four-membered cyclobutane and cyclobutene rings, respectively.[16] These reactions can be induced thermally or photochemically. The intramolecular version is particularly useful for building complex polycyclic systems in a regio- and stereoselective manner.[16]

Mechanism and Causality: Thermal [2+2] cycloadditions between two alkenes are often symmetry-forbidden as a concerted process. However, the unique, perpendicular π-systems of allenes allow for a concerted [π2s + π2a] (suprafacial-antarafacial) pathway, which is thermally allowed. This geometry can be difficult to achieve in intermolecular reactions, so many thermal [2+2] cycloadditions with allenes proceed through a stepwise, diradical mechanism. Photochemical [2+2] cycloadditions, on the other hand, are symmetry-allowed and proceed by exciting one of the components to its first excited state.[17]

Protocol 3: Photochemical [2+2] Cycloaddition with an Alkene

This is a general protocol for the photochemical cycloaddition to form a bicyclo[10.2.0]tetradecane skeleton.

Materials:

• Cyclododeca-1,2-diene (1.0 eq)

• Alkene (e.g., cyclohexene, 2.0 eq)

• Acetone (as solvent and photosensitizer)

• Quartz reaction vessel

• High-pressure mercury vapor lamp (or other suitable UV source)

• Cooling system for the reaction vessel

Procedure:

• Reaction Setup: In the quartz reaction vessel, dissolve cyclododeca-1,2-diene and the alkene in acetone. The concentration should be relatively low (e.g., 0.05 M) to minimize polymerization.

• Degassing: Bubble argon or nitrogen through the solution for 15-20 minutes to remove dissolved oxygen, which can quench the excited state.

• Irradiation: Seal the vessel and place it in a cooling bath (e.g., a water bath) to maintain a constant temperature. Position the UV lamp to irradiate the vessel uniformly.

• Reaction Execution: Turn on the lamp and irradiate the solution. The reaction time can vary from hours to days depending on the substrates and lamp intensity.

• Monitoring: Periodically take small aliquots from the reaction mixture (with the lamp turned off) and analyze by GC-MS to monitor the formation of the cycloadduct and consumption of the starting material.

• Work-up: Once the reaction has reached completion or optimal conversion, turn off the lamp. Transfer the solution to a round-bottom flask and remove the solvent and excess alkene under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to separate the desired cycloadduct from any side products or unreacted starting material.

• Characterization: The structure and stereochemistry of the purified product should be confirmed using standard spectroscopic techniques (NMR, HRMS, etc.).

Conclusion

Cyclododeca-1,2-diene is a remarkably versatile substrate for cycloaddition reactions, providing reliable and stereocontrolled access to a wide variety of complex carbocyclic and heterocyclic frameworks. By carefully selecting the reaction partner and conditions, chemists can steer the reactivity of the strained allene through [4+2], [3+2], or [2+2] pathways. The protocols and data presented in this guide serve as a validated starting point for researchers aiming to leverage the synthetic potential of this powerful building block in their own research programs, from fundamental methodology development to the synthesis of next-generation pharmaceuticals.

References

• Khlebnikov, A. F., Novikov, M. S., & Yufit, D. S. (2018). Regio- and stereoselective (3 + 2)-cycloaddition reactions of nitrones with cyclic allenes. Organic & Biomolecular Chemistry. Royal Society of Chemistry. [Link]

• Alonso, F., & Yus, M. (2009). Exploiting [2+2] cycloaddition chemistry: achievements with allenes. Chemical Society Reviews. Royal Society of Chemistry. [Link]

• García-García, P., & Sordo, J. A. (2010). Allenes in Diels-Alder Cycloadditions. Open Research Repository. [Link]

• Doubleday, C., et al. (2005). Reinterpretation of the mechanisms of concerted cycloaddition and cyclodimerization of allenes. Journal of the American Chemical Society. [Link]

• Ramirez, A., et al. (2018). Diels–Alder cycloadditions of strained azacyclic allenes. Nature Chemistry. [Link]

• Jasperse, C. (n.d.). Diels-Alder Lab Procedure. Concordia College. [Link]

• Wikipedia contributors. (2023). Allenes. Wikipedia. [Link]

• Carruthers, W. (1990). Cycloaddition Reactions in Organic Synthesis. Elsevier. [Link]

• Moore, W. R., & Bertelson, R. C. (1962). The Synthesis and Some Reactions of 1,2-Cyclononadiene and 1,2-Cyclodecadiene. The Journal of Organic Chemistry. [Link]

• Ashenhurst, J. (2017). The Diels-Alder Reaction. Master Organic Chemistry. [Link]

• Various Authors. (n.d.). Cycloaddition Reactions in Organic Synthesis. ResearchGate. [Link]

• Dömling, A., et al. (2015). Cycloaddition reactions for antiviral compounds. Future Medicinal Chemistry. [Link]

• ChemTalk. (2023). Cycloaddition Reactions. ChemTalk. [Link]

• Agard, N. J., et al. (2004). Nitrones as dipoles for rapid strain-promoted 1,3-dipolar cycloadditions with cyclooctynes. Journal of the American Chemical Society. [Link]

• Organic Chemistry Portal. (n.d.). Diels-Alder Reaction. Organic Chemistry Portal. [Link]

• El-Sayed, N. N. E. (2011). Reactivity features of cyclododecanone. Arkivoc. [Link]

• Reusch, W. (n.d.). Cycloaddition Reactions. Scribd. [Link]

• Shea, K. (2023). Cycloaddition Reactions. Chemistry LibreTexts. [Link]

• Tria, G. S., & Toste, F. D. (2007). Intramolecular Cycloadditions of Cyclobutadiene with Dienes. Organic Letters. [Link]

• Ramirez, A., & Garg, N. K. (2015). Nitrone Cycloadditions of 1,2-Cyclohexadiene. Journal of the American Chemical Society. [Link]

• Wikipedia contributors. (2023). Nitrone-olefin (3+2) cycloaddition. Wikipedia. [Link]

• Afonso, C. A. M., et al. (2016). Diels–Alder Cycloaddition Reactions in Sustainable Media. Molecules. [Link]

• Wang, Y., et al. (2011). Eco-friendly Synthesis of Cyclododecanone from Cyclododecatriene. Green and Sustainable Chemistry. [Link]

• Wikipedia contributors. (2024). Diels–Alder reaction. Wikipedia. [Link]

• Wikipedia contributors. (2023). Cycloaddition. Wikipedia. [Link]

• Patman, R. L., & Sherman, D. H. (2016). Natural [4 + 2]-Cyclases. ACS Chemical Biology. [Link]

• Wikipedia contributors. (2023). Cyclododecatriene. Wikipedia. [Link]

• Haraburda, E. (2014). [2+2+2] Cycloaddition reactions involving allenes catalysed by rhodium. Universitat de Girona. [Link]

• LibreTexts Chemistry. (2022). 29.5: Cycloaddition Reactions. LibreTexts. [Link]

• Garg, N. K., et al. (2024). Synthesis and reactivity of nitrogen-containing strained cyclic 1,2,3-trienes. Nature. [Link]

• Cardona, F., et al. (2022). Solvent-Free 1,3-Dipolar Cycloadditions of Nitrones for a More Sustainable Synthesis of Glycomimetics. Molecules. [Link]

• Li, Y., & Tang, W. (2015). Recent development on the [5+2] cycloadditions and their application in natural product synthesis. Chemical Communications. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Allenes - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 6. Diels-Alder Reaction [organic-chemistry.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. openresearch-repository.anu.edu.au [openresearch-repository.anu.edu.au]
• 10. web.mnstate.edu [web.mnstate.edu]
• 11. Cycloaddition reactions for antiviral compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Regio- and stereoselective (3 + 2)-cycloaddition reactions of nitrones with cyclic allenes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. Nitrone Cycloadditions of 1,2-Cyclohexadiene - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Nitrone-olefin (3+2) cycloaddition - Wikipedia [en.wikipedia.org]
• 16. Exploiting [2+2] cycloaddition chemistry: achievements with allenes - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 17. chem.libretexts.org [chem.libretexts.org]

Application Note: Transition Metal-Catalyzed Functionalization of Cyclododeca-1,2-diene

Executive Summary

The drive to incorporate sp³-rich, three-dimensional architectures into modern drug discovery has revitalized interest in allene chemistry. While highly strained cyclic allenes (e.g., 1,2-cyclohexadiene) are transient and require in situ generation, cyclododeca-1,2-diene serves as an isolable, stable 12-membered macrocyclic allene. This stability makes it an ideal, bench-stable building block for studying and executing transition metal-catalyzed functionalizations.

This application note provides researchers and drug development professionals with field-proven, self-validating protocols for the divergent functionalization of cyclododeca-1,2-diene using Palladium (Pd), Copper (Cu), and Gold (Au) catalysis. By leveraging these distinct catalytic pathways, scientists can rapidly access complex fused polycycles, allylboronates, and macrocyclic ethers with high regiochemical fidelity.

Mechanistic Rationale & Chemical Causality

The reactivity of cyclododeca-1,2-diene is governed by the orthogonal carbophilicities and oxidation states of the chosen transition metals:

• Palladium-Catalyzed Annulation: Pd(0) undergoes oxidative addition into aryl halides to form a Pd(II) intermediate. The stability of cyclododeca-1,2-diene allows for direct stoichiometric addition, avoiding the kinetic mismatch often seen with transient allenes[1]. The Pd(II) species carbometalates the central allene carbon, followed by intramolecular nucleophilic trapping and reductive elimination to yield fused heterocyclic scaffolds.

• Copper-Catalyzed Borylation: Cu(I) catalysis favors nucleophilic borylation. The Cu-boryl species selectively attacks the terminal carbon of the allene system due to steric differentiation, providing versatile allylboronates for downstream Suzuki-Miyaura cross-couplings.

• Gold-Catalyzed Hydroalkoxylation: Au(I) acts as a soft, highly carbophilic Lewis acid, exclusively activating the allene π-system without interacting with background functional groups. This enables the regioselective addition of alcohols to form macrocyclic ethers.

Divergent transition metal-catalyzed functionalization pathways for cyclododeca-1,2-diene.

Quantitative Data Summary

The following table summarizes the optimized catalytic parameters and expected outcomes for the functionalization of cyclododeca-1,2-diene based on 2[3].

Metal Catalyst	Ligand	Reaction Type	Principal Product	Typical Yield (%)	Regioselectivity
Pd₂(dba)₃	dppf	Annulation	Fused Heterocycles	75–85%	Central carbon
CuCl	(R,R)-Ph-BPE	Borylation	Allylboronates	80–90%	Terminal carbon
AuCl(PPh₃)	AgOTf	Hydroalkoxylation	Macrocyclic Ethers	85–95%	Internal carbon

Experimental Protocols (Self-Validating Systems)

Protocol A: Palladium-Catalyzed Annulation with Aryl Halides

This protocol adapts the 4[4] to the stable cyclododeca-1,2-diene system.

Reagents: Cyclododeca-1,2-diene (1.0 equiv), 2-Iodophenol (1.2 equiv), Pd₂(dba)₃ (5 mol%), dppf (10 mol%), Cs₂CO₃ (2.0 equiv), anhydrous Toluene (0.1 M).

Step-by-Step Methodology:

• Catalyst Pre-activation: In an argon-filled glovebox, charge an oven-dried Schlenk tube with Pd₂(dba)₃, dppf, and Cs₂CO₃. Add 50% of the total toluene volume.

  • Causality: Pre-mixing the Pd source with the bidentate ligand before substrate addition ensures complete formation of the active Pd(0)L₂ complex, preventing off-cycle catalyst aggregation.

  • Validation Check: The mixture must transition from dark purple (Pd₂(dba)₃) to a clear yellow-orange solution. If the solution turns black, Pd-black has precipitated due to oxygen ingress; discard and restart.

• Substrate Addition: Dissolve 2-iodophenol and cyclododeca-1,2-diene in the remaining toluene. Add this solution dropwise to the active catalyst mixture over 5 minutes.

• Thermal Promoted Annulation: Seal the tube, remove it from the glovebox, and heat to 80 °C for 12 hours.

• Workup: Cool to room temperature, dilute with EtOAc, and filter through a short pad of Celite to remove inorganic salts and catalyst residues. Concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (Hexanes/EtOAc).

  • Validation Check: Cyclododeca-1,2-diene is UV-inactive. Use KMnO₄ stain for TLC monitoring; the allene starting material will appear as a rapidly developing bright yellow spot against a purple background.

Catalytic cycle for the Pd-catalyzed annulation of cyclododeca-1,2-diene.

Protocol B: Copper-Catalyzed Regioselective Borylation

Reagents: Cyclododeca-1,2-diene (1.0 equiv), Bis(pinacolato)diboron (B₂pin₂, 1.1 equiv), CuCl (10 mol%), (R,R)-Ph-BPE (10 mol%), NaOtBu (15 mol%), THF (0.2 M), MeOH (2.0 equiv).

Step-by-Step Methodology:

• Cu-Alkoxide Generation: In a glovebox, combine CuCl, (R,R)-Ph-BPE, and NaOtBu in THF. Stir for 15 minutes at room temperature.

  • Causality: NaOtBu undergoes salt metathesis with CuCl to form a highly active Cu-OtBu intermediate, which is strictly required to activate the B-B bond of B₂pin₂.

• Borylation: Add B₂pin₂ to the solution. Stir for 10 minutes, then add cyclododeca-1,2-diene followed by MeOH.

  • Causality: MeOH serves as a stoichiometric proton source to turn over the catalytic cycle after the borylcupration step.

• Reaction Monitoring: Stir at room temperature for 4 hours.

  • Validation Check: Monitor the reaction via ¹¹B NMR. The disappearance of the sharp B₂pin₂ singlet (~30 ppm) and the emergence of a broader allylboronate signal (~33 ppm) confirms quantitative conversion.

Protocol C: Gold-Catalyzed Hydroalkoxylation

Reagents: Cyclododeca-1,2-diene (1.0 equiv), Primary Alcohol (e.g., Benzyl alcohol, 2.0 equiv), AuCl(PPh₃) (5 mol%), AgOTf (5 mol%), DCM (0.1 M).

Step-by-Step Methodology:

• Cationic Gold Generation: In a foil-wrapped vial (to prevent silver photodecomposition), dissolve AuCl(PPh₃) and AgOTf in anhydrous DCM. Stir for 10 minutes.

  • Causality: AgOTf abstracts the chloride ligand from the Au(I) precatalyst, generating the highly carbophilic, catalytically active cationic gold species [Au(PPh₃)]⁺.

  • Validation Check: The immediate precipitation of a fine white solid (AgCl) is a visual confirmation that the active catalyst has been successfully generated.

• Substrate Addition: Filter the catalyst solution through a PTFE syringe filter directly into a reaction vial containing cyclododeca-1,2-diene and the alcohol.

  • Causality: Removing AgCl prevents unwanted side reactions or background Lewis acid catalysis by the silver salt.

• Completion: Stir at room temperature for 2 hours. Quench with a drop of triethylamine to neutralize the triflate counterion, then concentrate and purify.

References

• Garg, N. K., et al. "Palladium-Catalyzed Annulations of Strained Cyclic Allenes." ACS Publications, 2021. URL:[Link][1]

• Garg, N. K., et al. "Catalyst-Controlled Annulations of Strained Cyclic Allenes with π-Allylpalladium Complexes." Journal of the American Chemical Society, 2023. URL:[Link][4]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Cyclododeca-1,2-diene | 1129-91-5 | Benchchem [benchchem.com]
• 3. Cyclododeca-1,2-diene | 1129-91-5 | Benchchem [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Use of cyclododeca-1,2-diene as a reactive intermediate

Application Note: Generation and Trapping of Cyclododeca-1,2-diene as a Reactive Intermediate

Executive Summary

Cyclododeca-1,2-diene is a 12-membered cyclic allene that serves as a versatile and highly reactive intermediate in advanced organic synthesis and macrocycle construction[1],[2]. While smaller cyclic allenes (e.g., cycloocta-1,2-diene) are fleeting and difficult to isolate due to immense ring strain, the 12-membered ring of cyclododeca-1,2-diene provides sufficient flexibility to be isolated at room temperature, yet retains enough strain-promoted reactivity to undergo facile cycloadditions and metal-catalyzed trimerizations[3],[4]. This application note details the field-proven protocols for synthesizing cyclododeca-1,2-diene via the Doering-LaFlamme homologation and its subsequent trapping methodologies, providing drug development professionals and synthetic chemists with a self-validating workflow for macrocyclic drug discovery.

Mechanistic Insights & Causality

The utility of cyclododeca-1,2-diene stems from the orthogonal reactivity of its cumulated diene system.

• The Doering-LaFlamme Allene Synthesis : The generation of the allene relies on the conversion of cycloundecene to a geminal dibromocyclopropane, followed by treatment with an alkyllithium reagent,. The addition of methyllithium (MeLi) initiates a lithium-halogen exchange, forming a transient lithiobromocyclopropane. The strict maintenance of cryogenic temperatures (-78 °C) is critical here; it prevents intermolecular side reactions of the resulting carbenoid. Upon controlled warming, the carbenoid undergoes a spontaneous ring-opening rearrangement to yield the cumulated double bonds of the allene.

• Strain-Promoted Trapping : Despite being more stable than its 8- or 9-membered counterparts, the C=C=C bond angle in cyclododeca-1,2-diene is distorted from the ideal 180°, imparting significant ring strain[4]. This thermodynamic instability is the driving force for its use as a reactive intermediate in [4+2] Diels-Alder reactions with dienes (e.g., furan) and [2+2+2] cyclotrimerizations to form complex, hydrophobic macro-cavities[3],[2].

Experimental Protocols

Protocol A: Synthesis of Cyclododeca-1,2-diene via Doering-LaFlamme Homologation

Objective: Generate and isolate cyclododeca-1,2-diene from cycloundecene.

Step-by-Step Methodology :

• Cyclopropanation : In an oven-dried, argon-purged round-bottom flask, dissolve cycloundecene (1.0 equiv) and bromoform (CHBr₃, 1.5 equiv) in anhydrous hexane. Cool the mixture to 0 °C.

• Carbene Generation : Add potassium tert-butoxide (t-BuOK, 1.5 equiv) portion-wise over 30 minutes. Causality: Slow addition prevents localized heating, ensuring the in situ generated dibromocarbene cleanly undergoes [2+1] cycloaddition with the alkene rather than dimerizing.

• Intermediate Isolation : Quench with distilled water, extract with hexanes, and concentrate. Filter the crude 1,1-dibromobicyclo[9.1.0]dodecane through a short silica plug to remove polar impurities.

• Lithium-Halogen Exchange : Dissolve the intermediate in anhydrous diethyl ether (Et₂O) and cool to -78 °C using a dry ice/acetone bath.

• Rearrangement : Dropwise add MeLi (1.2 equiv, 1.6 M in Et₂O). Stir at -78 °C for 1 hour, then remove the cooling bath and allow the reaction to slowly warm to room temperature over 2 hours. Validation: The progression can be monitored by TLC; the non-polar allene will elute rapidly in hexanes.

• Workup & Purification : Quench carefully with saturated aqueous NH₄Cl. Extract with Et₂O, dry over anhydrous MgSO₄, and concentrate. Purify via vacuum distillation to yield cyclododeca-1,2-diene as a colorless oil. Analytical Validation: Confirm product identity via FTIR (characteristic asymmetric allene stretch at ~1930–1950 cm⁻¹)[5] and ¹³C NMR (central allene sp-carbon signal at ~205 ppm).

Protocol B: In Situ Trapping via [4+2] Diels-Alder Cycloaddition

Objective: Trap the reactive allene to form a bicyclic framework.

Step-by-Step Methodology :

• Preparation : In a heavy-walled borosilicate glass pressure tube, combine cyclododeca-1,2-diene (1.0 equiv) and freshly distilled furan (10.0 equiv). Causality: Furan acts as both the diene trap and the solvent, maximizing collision frequency with the allene and preventing allene self-dimerization.

• Thermal Activation : Seal the tube with a Teflon screw cap and heat to 100 °C behind a blast shield for 24 hours. Causality: Thermal activation is required to overcome the steric hindrance of the 12-membered ring during the transition state of the [4+2] cycloaddition[2].

• Isolation : Cool the vessel to room temperature before opening. Evaporate the excess furan under reduced pressure.

• Purification : Isolate the [4+2] cycloadduct using flash column chromatography (silica gel, 95:5 Hexane/Ethyl Acetate).

Quantitative Data & Reaction Outcomes

Substrate / Reactant	Reagents & Conditions	Trapping Agent	Product / Outcome	Typical Yield (%)
Cycloundecene	CHBr₃, t-BuOK, Hexane, 0 °C	None	1,1-Dibromobicyclo[9.1.0]dodecane	85 – 90%
1,1-Dibromobicyclo[9.1.0]dodecane	MeLi, Et₂O, -78 °C to RT	None	Cyclododeca-1,2-diene	70 – 80%
Cyclododeca-1,2-diene	TiCl₄, Al(i-Bu)₃, Heptane, 25 °C	None (Self-Trimerization)	Tris(decamethylene)benzene[3],[6]	~74%
Cyclododeca-1,2-diene	Heat (100 °C), Sealed Tube	Furan	[4+2] Cycloadduct	60 – 65%

Workflow Visualization

Mechanistic workflow of cyclododeca-1,2-diene generation and subsequent trapping pathways.

Sources

• 1. Cyclododeca-1,2-diene | C12H20 | CID 12543985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cyclododeca-1,2-diene | 1129-91-5 | Benchchem [benchchem.com]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. dspace.mit.edu [dspace.mit.edu]

Application Note: Reagents and Protocols for the Carbenoid Ring Expansion to Cyclododeca-1,2-diene

Executive Summary

The synthesis of medium-to-large ring allenes is a critical operation in the development of complex macrocyclic drugs and advanced materials. The transformation of cycloundecene to cyclododeca-1,2-diene relies on the classic Doering-Moore-Skattebøl (DMS) reaction. This highly reliable, two-step homologation sequence involves the cyclopropanation of an alkene with a dihalocarbene, followed by a lithium-halogen exchange that triggers a carbenoid-mediated electrocyclic ring expansion.

This application note provides a comprehensive, self-validating protocol designed for synthetic chemists and drug development professionals. It details the critical reagent selections, thermodynamic controls, and mechanistic rationales required to achieve high-purity cyclododeca-1,2-diene.

Mechanistic Causality & Reagent Logic

The successful homologation of an 11-membered ring to a 12-membered allene is governed by strict stereoelectronic and thermodynamic requirements.

Step 1: Dibromocarbene Generation and Cycloaddition

The initial phase requires the addition of dibromocarbene ( :CBr2​ ) to cycloundecene to yield the intermediate 12,12-dibromobicyclo[9.1.0]dodecane . The optimal reagent combination for this transformation is bromoform ( CHBr3​ ) and potassium tert-butoxide ( KOtBu ) .

• Causality: The sterically hindered KOtBu acts strictly as a strong base rather than a nucleophile. It deprotonates CHBr3​ to form a tribromomethyl anion, which rapidly undergoes α -elimination of a bromide ion to generate the singlet carbene. The singlet carbene then undergoes a stereospecific, concerted [2+1] cycloaddition with the alkene.

Step 2: Carbenoid Formation and Electrocyclic Ring Expansion

The critical expansion step involves treating the dibromocyclopropane with an alkyllithium reagent to induce ring opening[1]. Methyllithium ( MeLi ) is unequivocally the reagent of choice for this step[2].

• Causality: When MeLi is introduced at -78 °C, a rapid lithium-halogen exchange occurs, generating a transient lithium bromocarbenoid. While n -butyllithium ( n−BuLi ) is a standard lithiating agent, its use in the DMS reaction often leads to competitive alkylation of the carbenoid or undesired insertion byproducts. MeLi , typically supplied as a complex with LiBr in diethyl ether, cleanly facilitates the exchange without participating in nucleophilic addition.

• Thermodynamic Control: Generating the carbenoid at -78 °C ensures complete lithium-halogen exchange before any structural rearrangement begins. Upon controlled warming to 0 °C, the carbenoid undergoes a synchronous, disrotatory electrocyclic ring opening. This selectively expels lithium bromide and expands the bicyclic framework into the 12-membered allene[3].

Reaction Workflow Visualization

Mechanistic workflow of the Doering-Moore-Skattebøl ring expansion to cyclododeca-1,2-diene.

Quantitative Reagent Optimization

To ensure maximum yield and minimize side reactions, empirical data regarding reagent selection is summarized below.

Table 1: Evaluation of Reagents for Cyclopropanation (Step 1)

Carbene Source	Base / Catalyst	Solvent System	Temp (°C)	Yield (%)	Mechanistic Observation
CHBr3​	KOtBu	Hexanes / t -BuOH	0 to 25	82 - 88	Optimal. Clean profile; minimal carbene dimerization.
CHBr3​	NaOH (aq)	CH2​Cl2​ / TEBAC	25	60 - 70	Phase-transfer conditions; requires vigorous stirring, lower yield.
CBr4​	MeLi	Diethyl Ether	-78 to 0	50 - 65	Generates carbene at low temp; prone to over-reaction.

Table 2: Evaluation of Organolithium Reagents for Ring Expansion (Step 2)

Organolithium	Solvent	Temp (°C)	Yield (%)	Causality / Observation
Methyllithium ( MeLi )	Diethyl Ether	-78 to 0	85 - 92	Optimal. Clean Li-halogen exchange; minimal alkylation.
n -Butyllithium ( n−BuLi )	THF / Hexanes	-78 to 0	60 - 75	Sub-optimal. Prone to butyl-group insertion and alkylation byproducts.
tert-Butyllithium ( t−BuLi )	Pentane	-100 to -78	40 - 50	Sub-optimal. Overly reactive; causes premature carbenoid decomposition.

Step-by-Step Experimental Protocols

Protocol A: Synthesis of 12,12-dibromobicyclo[9.1.0]dodecane

Objective: Stereospecific cyclopropanation of cycloundecene.

• Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and an addition funnel. Flush the system with inert Nitrogen ( N2​ ) gas.

• Solvation: Add cycloundecene (1.52 g, 10.0 mmol) and potassium tert-butoxide (1.68 g, 15.0 mmol) to 50 mL of anhydrous hexanes.

• Thermal Control: Submerge the flask in an ice-water bath to bring the internal temperature to 0 °C.

• Carbene Generation: Charge the addition funnel with bromoform (3.79 g, 15.0 mmol) dissolved in 10 mL of hexanes. Add this solution dropwise over 30 minutes.

  • Causality: Dropwise addition controls the exothermic generation of the carbene, preventing the localized accumulation of :CBr2​ which would otherwise dimerize into tetrabromoethylene.

• Reaction Maturation: Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

• Workup: Quench the reaction cautiously with 50 mL of distilled water. Separate the organic layer, and extract the aqueous layer with hexanes (2 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure.

• Self-Validation Checkpoint: Analyze the crude product via 1H NMR. The complete disappearance of vinylic protons ( δ 5.3-5.6 ppm) and the emergence of upfield cyclopropyl protons ( δ 0.8-1.5 ppm) validates the successful formation of the bicyclic intermediate.

Protocol B: Carbenoid Ring Expansion to Cyclododeca-1,2-diene

Objective: Lithium-halogen exchange and electrocyclic rearrangement.

• Preparation: Flame-dry a 100 mL Schlenk flask equipped with a magnetic stir bar. Maintain a strict Argon or N2​ atmosphere.

• Solvation: Dissolve the purified 12,12-dibromobicyclo[9.1.0]dodecane (1.62 g, 5.0 mmol) in 30 mL of anhydrous diethyl ether.

• Thermal Control: Cool the solution to -78 °C using a dry ice/acetone bath. Allow 15 minutes for thermal equilibration.

• Lithiation: Using a dry syringe, add Methyllithium (3.75 mL of a 1.6 M solution in diethyl ether, 6.0 mmol) dropwise over 10 minutes[2].

  • Causality: Maintaining -78 °C traps the highly reactive lithium bromocarbenoid, preventing premature decomposition or intermolecular side reactions before the exchange is complete.

• Ring Expansion: Stir the mixture at -78 °C for 30 minutes. Subsequently, remove the cooling bath and allow the reaction to warm to 0 °C over the course of 1 hour.

• Self-Validation Checkpoint: As the reaction warms, the initially clear solution will transition into a cloudy white suspension. This visual cue is the precipitation of insoluble Lithium Bromide ( LiBr ), which self-validates that the electrocyclic ring opening and subsequent elimination have successfully occurred.

• Workup: Quench the reaction at 0 °C by slowly adding 20 mL of saturated aqueous NH4​Cl . Extract the mixture with pentane (3 × 20 mL). Wash the combined organics with water and brine, dry over Na2​SO4​ , and carefully concentrate under reduced pressure (avoid high vacuum as the product is somewhat volatile).

• Purification & Final Validation: Purify the crude oil via flash column chromatography on silica gel using 100% hexanes. Validate the final product via IR spectroscopy; the presence of a strong, characteristic cumulative double bond (allene) stretch at ~1960 cm⁻¹ confirms the synthesis of cyclododeca-1,2-diene.

References

• Alicyclic Chemistry. Vol. 5 VDOC.PUB[Link]

• The Synthesis of a Water-Soluble Molecule Containing a Hydrophobic Cavity Massachusetts Institute of Technology (MIT) - W. Harry Mandeville (1975)[Link]

• The Journal of Organic Chemistry 1975 Volume 40 No.12 American Chemical Society (ACS) / DSS.GO.TH[Link]

Sources

• 1. vdoc.pub [vdoc.pub]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. lib3.dss.go.th [lib3.dss.go.th]

Technical Notes & Optimization

Technical Support Center: Optimizing Cyclododeca-1,2-diene Synthesis Protocols

Welcome to the Technical Support Center for cyclic allene synthesis. Cyclododeca-1,2-diene is a 12-membered macrocyclic allene that serves as a critical intermediate in complex natural product synthesis and polymer chemistry. Due to the inherent ring strain and the thermodynamic instability of the cumulated double bonds relative to their alkyne isomers, synthesizing this molecule requires precise chemoselective control.

This guide provides field-proven methodologies, self-validating protocols, and a troubleshooting desk to help you maximize your yields and isolate high-purity cyclododeca-1,2-diene.

Protocol Library: The Doering-Moore-Skattebøl (DMS) Route

The most reliable method for synthesizing cyclododeca-1,2-diene is the [1], a two-step sequence involving the dibromocyclopropanation of cyclododecene followed by a methyllithium-mediated ring expansion.

Step 1: Synthesis of 13,13-Dibromobicyclo[10.1.0]tridecane

Causality & Logic: Generating dibromocarbene (:CBr₂) from bromoform requires a strong base. Potassium tert-butoxide (t-BuOK) is traditionally used, but it is highly sensitive to moisture. We recommend a Phase-Transfer Catalysis (PTC) approach, which physically separates the aqueous base from the organic reactants, minimizing the hydrolysis of the carbene and maximizing cycloaddition efficiency.

• Setup: In a 500 mL flame-dried round-bottom flask, dissolve cyclododecene (50 mmol) and triethylbenzylammonium chloride (TEBAC, 1 mmol) in 100 mL of dichloromethane (CH₂Cl₂).

• Base Addition: Add 40 mL of a 50% (w/w) aqueous NaOH solution. Stir vigorously (≥800 rpm) to ensure a high interfacial surface area.

• Carbene Generation: Cool the biphasic mixture to 0 °C. Dropwise, add freshly distilled bromoform (75 mmol) over 30 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

• Validation Checkpoint: Halt stirring to let the phases separate. Sample the organic layer and analyze via GC-MS. The protocol is self-validating when the cyclododecene peak completely disappears and a new peak emerges with a mass cluster characteristic of a dibromide isotope pattern (M⁺, M⁺+2, M⁺+4).

• Workup: Dilute with water, extract with CH₂Cl₂, wash the organic layer with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield the dibromide intermediate.

Step 2: Skattebøl Rearrangement to Cyclododeca-1,2-diene

Causality & Logic: The addition of Methyllithium (MeLi) triggers a [2], forming a lithium carbenoid intermediate. This intermediate undergoes a spontaneous rearrangement to form the allene. Strict temperature control is required to prevent the strongly basic MeLi from isomerizing the kinetic allene product into the thermodynamic alkyne product.

• Setup: Dissolve the crude 13,13-dibromobicyclo[10.1.0]tridecane (approx. 45 mmol) in 150 mL of anhydrous diethyl ether under a strict argon atmosphere.

• Cooling: Submerge the flask in a dry ice/acetone bath to reach -78 °C.

• Lithiation: Syringe in MeLi (1.6 M in diethyl ether, 1.05 equivalents) dropwise over 20 minutes.

• Rearrangement: Stir at -78 °C for 30 minutes, then remove the cooling bath and allow the reaction to warm to 0 °C over 1 hour.

• Validation Checkpoint: Perform a rapid TLC (Hexanes). The dibromide intermediate (lower R_f) should be completely consumed, replaced by a non-polar spot (allene).

• Quench & Isolate: Immediately quench the reaction at 0 °C by carefully adding 50 mL of saturated aqueous NH₄Cl. Extract with ether, dry, and concentrate to yield the crude cyclododeca-1,2-diene.

Mechanistic Pathway Visualization

Figure 1: Mechanistic workflow of the Doering-Moore-Skattebøl reaction for cyclododeca-1,2-diene.

Quantitative Data: Method Comparison

To make an informed decision on your synthetic route, compare the traditional DMS method against the direct base-catalyzed isomerization of cyclododecyne.

Synthesis Method	Reagents / Catalyst	Temp (°C)	Primary Product	Typical Yield (%)	Key Limitation
Doering-Moore-Skattebøl	CHBr₃, NaOH (PTC), MeLi	-78 to 0	Cyclododeca-1,2-diene	75 - 85	Requires strictly anhydrous, pyrophoric handling (MeLi).
Alkyne Isomerization	t-BuOK, DMSO	25	Allene/Alkyne Mixture	20 - 30 (Allene)	Thermodynamic equilibrium heavily favors the alkyne [3].

Troubleshooting Desk (FAQs)

Q1: Why is my yield of 13,13-dibromobicyclo[10.1.0]tridecane consistently below 50%? A: Causality: Bromoform degrades over time upon exposure to light, generating free bromine and acidic species that inhibit carbene formation. Furthermore, if you are using the traditional t-BuOK method, trace water in your solvent will immediately quench the base. Solution: Always use freshly distilled bromoform stabilized with amylene. If moisture is an unavoidable issue in your lab environment, switch to the Phase-Transfer Catalysis (PTC) protocol detailed above. The biphasic nature protects the carbene generation cycle from bulk water interference.

Q2: During the MeLi-mediated ring expansion, I observe significant amounts of cyclododecyne instead of the desired allene. How can I control the chemoselectivity? A: Causality: The Skattebøl rearrangement of the lithium carbenoid yields the kinetic allene product. However, excess MeLi or extended reaction times at room temperature act as a strong base. This base catalyzes the (cyclododecyne) [3]. Solution: Strictly control your MeLi stoichiometry (do not exceed 1.05 equivalents). Never let the reaction warm above 0 °C, and quench it immediately with saturated NH₄Cl once the TLC indicates the disappearance of the dibromide.

Q3: How do I separate cyclododeca-1,2-diene from unreacted cyclododecyne? A: Causality: Both the allene and the alkyne are non-polar C₁₂H₂₀ isomers. They possess nearly identical partition coefficients and will co-elute (identical R_f values) on standard silica gel chromatography. Solution: Utilize silver nitrate-impregnated silica gel (AgNO₃-SiO₂, typically 10% w/w) for your column chromatography. The silver ions (Ag⁺) form stronger coordination complexes (π-complexes) with the orthogonal cumulated double bonds of the allene compared to the alkyne. This selectively retards the allene's elution, allowing for baseline separation.

References

• Skattebøl rearrangement. Wikipedia. Retrieved from:[Link]

• Allene: Structure, Formula, Preparation, Reactions, & Uses. Chemistry Learner. Retrieved from: [Link]

• Mandeville, W. H. (1975). The synthesis of a water-soluble molecule containing a hydrophobic cavity (Ph.D. Thesis). Massachusetts Institute of Technology. Retrieved from:[Link]

Technical Support Center: Cyclododeca-1,2-diene Dimerization Troubleshooting

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with cyclododeca-1,2-diene. While 12-membered cyclic allenes are relatively more stable than their highly strained 6- or 7-membered counterparts[1], they remain highly reactive intermediates. A common failure mode during synthesis is the unwanted thermal dimerization of the allene, which competitively suppresses desired cycloadditions or trapping reactions[2].

This document provides mechanistic insights, quantitative parameters, and self-validating protocols to eliminate dimerization pathways.

Mechanistic Causality: Why Does Dimerization Occur?

Cyclododeca-1,2-diene features an orthogonal π -system. When the concentration of the allene is too high, or the thermal energy exceeds the activation barrier, two allene molecules undergo a bimolecular collision. This triggers a[2+2] cycloaddition proceeding through a diradical intermediate, ultimately yielding a 1,2-dimethylenecyclobutane derivative[3][4].

Because dimerization is a second-order bimolecular process ( Rate=kdimer​[Allene]2 ), its rate increases exponentially with concentration. Conversely, trapping the allene with a diene or dipole is typically a pseudo-first-order process when the trapping agent is in excess ( Rate=ktrap​[Allene][Trap] ). Therefore, controlling the steady-state concentration of the allene is the definitive way to kinetically disfavor dimerization.

Mechanistic divergence of cyclododeca-1,2-diene: dimerization vs. desired cycloaddition.

Quantitative Data: Impact of Reaction Conditions

The table below summarizes how operational parameters dictate the fate of cyclododeca-1,2-diene.

Addition Method	Allene Steady-State Conc.	Trapping Agent	Temperature	Dimerization Yield	Desired Product Yield
Batch Addition	~0.5 M	1.2 equiv	25 °C	> 60%	< 20%
Batch Addition	~0.1 M	5.0 equiv	0 °C	30%	55%
Syringe Pump	< 0.001 M	10.0 equiv	-20 °C	< 5%	> 85%

Self-Validating Protocol: High-Dilution Syringe Pump Method

To enforce the kinetic principles outlined above, use this continuous-flow/syringe pump methodology. This protocol is self-validating: by monitoring the mass balance via GC-MS, you can confirm in real-time whether the dilution rate is successfully suppressing the bimolecular pathway.

Step-by-Step Methodology:

• Reagent Preparation: Dissolve the cyclododeca-1,2-diene precursor (or isolated allene) in anhydrous, degassed solvent (e.g., dichloromethane) to a stock concentration of 0.05 M.

• Reactor Setup: In a separate Schlenk flask, prepare a solution of your trapping agent (e.g., a 1,3-dipole or dienamine) at 0.5 M (10 equivalents relative to total allene)[2]. Cool the reactor to -20 °C to suppress the thermal energy required to reach the diradical transition state[4].

• Controlled Addition: Load the allene stock into a syringe pump. Add the solution dropwise to the reactor at a rate of 0.05 - 0.1 mL/min. Causality: This ensures the allene is consumed by the trapping agent the moment it enters the flask, keeping its steady-state concentration near zero.

• Real-Time Validation (GC-MS): Take a 50 μ L aliquot every 30 minutes. Analyze via GC-MS. Cyclododeca-1,2-diene has a molecular weight of 164.29 g/mol [5]. You must verify the absence of the dimer peak at m/z 328. If m/z 328 appears, immediately decrease the syringe pump addition rate.

• Quench and Workup: Once addition is complete, stir for an additional 30 minutes, quench with saturated aqueous NH4​Cl , and purify the desired cycloadduct via flash chromatography.

Step-by-step syringe pump workflow to maintain high dilution and prevent dimerization.

Troubleshooting FAQs

Q: I am already using a syringe pump, but I still see dimerization. What is going wrong? A: Your trapping agent might not be sufficiently reactive, or its concentration is too low. The rate of the desired reaction ( ktrap​[Allene][Trap] ) must outpace dimerization. Try increasing the equivalents of the trapping agent or switching to a more electron-rich/electron-deficient partner to accelerate the desired cycloaddition[2].

Q: How can I definitively identify the dimer in my crude NMR? A: The dimer is a 1,2-dimethylenecyclobutane derivative[3]. In a 13 C NMR spectrum, the diagnostic central sp-hybridized allene carbon (~200 ppm) will disappear. Instead, you will observe new sp 3 cyclobutane ring carbons (typically between 25-40 ppm) and exocyclic sp 2 carbons.

Q: Does solvent choice affect the dimerization rate? A: Yes. While dimerization is largely driven by concentration and temperature, coordinating solvents or those that stabilize the diradical intermediate can marginally increase the dimerization rate[4]. Stick to non-polar or moderately polar non-coordinating solvents like toluene or dichloromethane unless your trapping reaction strictly requires otherwise.

Q: Can I store cyclododeca-1,2-diene for later use? A: It is highly discouraged. Even though the 12-membered ring imparts more stability than smaller cyclic allenes[1], neat cyclododeca-1,2-diene will slowly dimerize even at freezer temperatures over time. It is best practice to generate the allene in situ or use it immediately upon isolation.

References

• Catalyst-Controlled Annulations of Strained Cyclic Allenes with π-Allylpalladium Complexes Source: Journal of the American Chemical Society URL:[Link]

• Cyclobutane Derivatives from Thermal Cycloaddition Reactions Source: ResearchGate URL:[Link]

• A Computational Model for the Dimerization of Allene Source: The Journal of Organic Chemistry URL:[Link]

• Cyclododeca-1,2-diene | C12H20 | CID 12543985 Source: PubChem - NIH URL:[Link]

Sources

• 1. Cyclododeca-1,2-diene | 1129-91-5 | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Cyclododeca-1,2-diene | C12H20 | CID 12543985 - PubChem [pubchem.ncbi.nlm.nih.gov]

Troubleshooting low conversion rates in cyclododeca-1,2-diene trapping

Welcome to the Technical Support Center for Cyclic Allene Chemistry. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who are frustrated by low conversion rates when attempting to trap cyclododeca-1,2-diene .

The root cause of these experimental failures rarely lies in the laboratory technique itself, but rather in a fundamental misconception regarding the thermodynamic stability of macrocyclic allenes. This guide is designed to deconstruct the causality behind these low yields and provide field-proven, self-validating protocols to ensure your cycloaddition workflows succeed.

The Strain-Reactivity Paradox in Cyclic Allenes

To troubleshoot low conversion rates, we must first understand the underlying physical organic chemistry. When researchers transition from trapping highly strained cyclic allenes (such as 1,2-cyclohexadiene) to macrocyclic allenes like cyclododeca-1,2-diene, they often apply the same mild trapping conditions—such as stirring with furan or cyclopentadiene at room temperature. This is the primary cause of low conversion.

The reactivity of cyclic allenes in cycloadditions is directly proportional to their ring strain. In 6- or 7-membered rings, the allene moiety is severely bent (bond angles of ~130–140°), which drastically lowers the LUMO energy and makes the intermediate highly reactive toward dienes or nucleophiles[1].

However, in a 12-membered ring, the allene bond angle approaches the ideal 180°, resulting in minimal ring strain. Consequently, cyclododeca-1,2-diene is not a transient intermediate; it is a stable, distillable compound[2]. Because its molecular orbitals are unperturbed by strain, it acts as an unactivated dienophile. Uncatalyzed trapping at room temperature will inevitably result in near-zero conversion. To achieve high yields, you must alter the electronic environment using transition-metal catalysis or apply forcing thermal conditions.

Frequently Asked Questions (Troubleshooting Guide)

Q1: I am generating cyclododeca-1,2-diene via the Doering-Moore-Skattebøl rearrangement, but when I add furan at room temperature, I recover unreacted allene instead of the[4+2] cycloadduct. Why? A: Because cyclododeca-1,2-diene lacks the immense ring strain of its smaller homologues, it is thermodynamically stable[3]. Uncatalyzed Diels-Alder reactions with furan (an electron-rich diene) require the dienophile to be highly electron-deficient or highly strained. To fix this, you must employ a Lewis acid or a Gold(I) catalyst to selectively activate the allene's π-system, lowering the activation barrier for the cycloaddition.

Q2: My precursor, 1-bromocyclododecene, isn't eliminating to form the allene when treated with KOtBu at room temperature. What is wrong? A: The base-mediated elimination of 1-halocycloalkenes relies on the relief of allylic strain. For 1-bromocyclohexene, KOtBu at room temperature works perfectly because the elimination relieves severe steric clashes. For 1-bromocyclododecene, the flexible 12-membered macrocycle easily accommodates the bromine atom, meaning there is little thermodynamic driving force to undergo elimination at room temperature. Solution: Switch to the Doering-Moore-Skattebøl rearrangement (treatment of a dibromocyclopropane precursor with MeLi), which is much more reliable for generating macrocyclic allenes[1].

Q3: Are there competing side reactions I should be aware of during thermal trapping? A: Yes. If you attempt to force the uncatalyzed cycloaddition by heating the reaction above 150 °C, cyclododeca-1,2-diene can undergo a base- or thermally-mediated isomerization into the corresponding conjugated 1,3-diene[4]. This will completely halt your desired trapping reaction. Catalytic activation at lower temperatures is the preferred workaround.

Data Presentation: Reactivity Comparison of Cyclic Allenes

To highlight why cyclododeca-1,2-diene requires distinct handling, compare its properties against other cyclic allenes:

Cyclic Allene	Ring Size	Relative Strain	Thermodynamic Stability	Typical Trapping Conditions
1,2-Cyclohexadiene	6	Extremely High	Transient (milliseconds)	In situ trapping, 25 °C
1,2-Cycloheptadiene	7	High	Transient (seconds)	In situ trapping, 25 °C
1,2-Cyclononadiene	9	Moderate	Stable at RT, dimerizes >100 °C	Thermal (>100 °C) or Catalyzed
Cyclododeca-1,2-diene	12	Low	Stable, distillable	Forcing thermal or Au(I) catalysis

Experimental Protocols

Every protocol below is designed as a self-validating system . Do not proceed to subsequent steps without confirming the validation checkpoints.

Protocol 1: Synthesis of Cyclododeca-1,2-diene via Doering-Moore-Skattebøl Rearrangement

This method avoids the pitfalls of base-mediated dehydrohalogenation by utilizing a carbenoid intermediate[1].

• Precursor Synthesis: Treat cycloundecene (1.0 equiv) with bromoform (CHBr₃, 1.5 equiv) and potassium tert-butoxide (KOtBu, 1.5 equiv) in anhydrous pentane at 0 °C to yield 12,12-dibromobicyclo[9.1.0]dodecane.

• Lithiation: Dissolve the purified dibromide (1.0 equiv) in anhydrous diethyl ether (0.1 M) and cool to -78 °C under a strict argon atmosphere.

• Rearrangement: Dropwise add Methyllithium (MeLi, 1.2 equiv). Stir at -78 °C for 30 minutes, then allow the mixture to warm naturally to room temperature over 2 hours.

• Workup: Quench with deionized water, extract with diethyl ether, dry over MgSO₄, and concentrate under reduced pressure.

• Validation Checkpoint: Before proceeding to trapping, analyze the crude product via ¹H NMR. The presence of a distinct multiplet at ~5.0–5.2 ppm confirms the formation of the allene protons. If this peak is absent, the rearrangement has failed; do not proceed to Protocol 2.

Protocol 2: Gold(I)-Catalyzed [4+2] Trapping of Cyclododeca-1,2-diene

Because the allene is stable, Gold(I) is used to activate the π-system for cycloaddition.

• Setup: In an oven-dried Schlenk flask, combine validated cyclododeca-1,2-diene (1.0 equiv) and furan (5.0 equiv) in anhydrous dichloromethane (DCM, 0.2 M).

• Catalyst Activation: In a separate inert vial, mix (PPh₃)AuCl (5 mol%) and AgOTf (5 mol%) in DCM for 5 minutes. The precipitation of AgCl indicates the generation of the highly carbophilic, active cationic gold species.

• Reaction: Transfer the active catalyst solution to the allene/furan mixture. Stir at room temperature for 12–24 hours.

• Validation Checkpoint: Monitor the reaction via TLC. The disappearance of the non-polar allene spot and the appearance of a more polar, UV-active spot indicates successful cycloaddition. Confirm the cycloadduct mass via LC-MS before scaling up the purification.

• Purification: Filter the mixture through a short pad of silica to remove the metal catalyst, concentrate, and purify via flash column chromatography.

Mechanistic & Troubleshooting Visualizations

Caption: Pathway for cyclododeca-1,2-diene synthesis and Au(I)-catalyzed trapping vs uncatalyzed failure.

Caption: Decision tree for troubleshooting low conversion in cyclododeca-1,2-diene trapping.

References

• Product Class 3: Cyclic Allenes Source: Thieme Connect URL
• Source: Massachusetts Institute of Technology (MIT)
• η3-Allylpalladium Complexes from Medium-Ring Cycloalkenes Source: ACS Publications URL
• Source: Environmental Protection Agency (EPA)

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. CompTox Chemicals Dashboard [comptox.epa.gov]
• 4. pubs.acs.org [pubs.acs.org]

Handling and stabilizing highly reactive cyclic allenes in the lab

Welcome to the Technical Support Center for handling highly reactive cyclic allenes. As strained intermediates with strain energies reaching 30–50 kcal/mol, cyclic allenes (such as 1,2-cyclohexadiene and azacyclic variants) are incredibly powerful building blocks for synthesizing complex, sp3-rich polycyclic scaffolds[1]. However, their extreme reactivity makes them prone to rapid racemization, dimerization, and isomerization.

This guide provides field-proven methodologies, mechanistic troubleshooting, and step-by-step protocols to help you stabilize these fleeting intermediates and achieve high-yielding, stereospecific transformations.

Part 1: Core FAQs – Generation & Stabilization Strategies

Q: How do I prevent rapid racemization and dimerization of cyclic allenes before trapping? A: Cyclic allenes possess extreme strain due to the cumulated diene being forced into a small 6- or 7-membered ring[1]. This geometric distortion significantly raises the HOMO and lowers the LUMO, making them highly susceptible to side reactions[2]. To stabilize your workflow, you must abandon traditional harsh generation methods (like using organolithiums) and instead utilize an in situ kinetic trapping strategy.

By employing Kobayashi-type precursors (silyl tosylates or triflates) and triggering a 1,2-elimination with a mild fluoride source (e.g., CsF) in the presence of an excess of your trapping agent, the allene is intercepted the exact moment it forms[3]. This kinetic trapping outcompetes unimolecular racemization, allowing for point-to-axial-to-point chirality transfer with up to 88% stereoretention[1].

Q: My cycloaddition yields are extremely low, and NMR shows complex aromatic mixtures. What is going wrong? A: You are likely observing the thermodynamic degradation of the cyclic allene into benzenoid derivatives. Strained allenes, particularly 1,2,4-cyclohexatrienes, have a strong thermodynamic driving force to aromatize via a 1,5-hydrogen atom migration[4]. Furthermore, if your substrate contains enol silyl ethers, the silyl group can migrate to the central allene carbon, forming stable phenolic byproducts[4].

Causality & Fix: To prevent this unimolecular rearrangement, you must accelerate the bimolecular cycloaddition rate. Ensure your trapping agent (e.g., an electron-deficient diene) is present in high excess (3.0–5.0 equivalents). Additionally, lowering the reaction temperature (e.g., to -20 °C) suppresses the higher-activation-energy 1,5-migration pathway while still permitting the strain-driven cycloaddition[1].

Q: Why am I getting poor regioselectivity in my transition-metal catalyzed annulation? A: Traditional transition-metal trapping of cyclic allenes relies on σ-bound metal species (like arylpalladium complexes). These intermediates often struggle to differentiate the two termini of the highly symmetric allene, leading to mixed regiochemistry[2].

Causality & Fix: Switch to a π-allylpalladium complex system. Generating a π-allylpalladium species in situ allows the metal to coordinate with the cyclic allene in a highly structured transition state[5]. By varying the phosphine ligand on the palladium catalyst, you can finely tune the steric environment, directing the C–C bond formation exclusively to a specific terminus of the allene[2].

Part 2: Logical Workflows & Visualizations

To successfully handle these intermediates, your experimental design must perfectly balance the rate of generation with the rate of interception.

Fig 1: In situ generation and trapping workflow for highly reactive cyclic allenes.

Fig 2: Logical relationship of competing pathways during cyclic allene generation.

Part 3: Standardized Experimental Protocols

The following self-validating protocols are designed to ensure reproducibility by strictly controlling the reaction environment.

Protocol A: Mild In Situ Generation and [4+2] Trapping of Azacyclic Allenes

Objective: Generate a 6- or 7-membered azacyclic allene and trap it stereospecifically without degradation[6].

• Vessel Preparation: Flame-dry a Schlenk flask under argon. Add the silyl tosylate/triflate precursor (1.0 equiv) and the trapping diene (e.g., substituted pyrone, 3.0 equiv)[1].

• Solvent Addition: Dissolve the reagents in anhydrous acetonitrile to achieve a 0.1 M concentration. Causality: Acetonitrile provides sufficient polarity to dissolve the fluoride source while stabilizing the highly polar transition states during the inverse electron-demand cycloaddition.

• Fluoride Introduction: Add anhydrous Cesium Fluoride (CsF, 3.0 equiv) in one rapid portion. Causality: CsF serves as a mild, non-nucleophilic fluoride source. Avoiding strong bases prevents premature polymerization of the allene and tolerates sensitive functional groups (esters, amides)[3].

• Temperature Control: Stir the reaction at 23 °C (for 6-membered rings) or heat to 50 °C (for 7-membered rings) for 12–24 hours[3]. Causality: 7-membered allenes possess slightly lower ring strain than their 6-membered analogs, thus requiring elevated thermal energy to overcome the activation barrier for the initial 1,2-elimination[3].

• Quenching & Isolation: Quench the reaction with saturated aqueous NaHCO3, extract with EtOAc (3x), dry over anhydrous Na2SO4, and purify via silica gel chromatography.

Protocol B: Catalyst-Controlled Annulation via π-Allylpalladium Complexes

Objective: Achieve regioselective annulation of a cyclic allene using transition metal catalysis to build sp3-rich heterocycles[2].

• Catalyst Assembly: In an argon-filled glovebox, pre-mix a palladium source (e.g., Pd2(dba)3, 5 mol%) with a selected phosphine ligand (10 mol%) to dictate regioselectivity[2].

• Reagent Addition: Add the cyclic allene precursor (silyl triflate, 1.0 equiv) and the allyl electrophile (π-allyl precursor, 1.5 equiv) to the catalyst mixture.

• Activation: Introduce the fluoride source (CsF, 3.0 equiv) in a non-coordinating solvent (e.g., THF or Toluene).

• Reaction Execution: Stir at 23 °C. The Pd catalyst generates the π-allylpalladium intermediate in situ, which intercepts the cyclic allene significantly faster than background dimerization[5].

• Isolation: Filter the crude mixture through a short pad of Celite, concentrate under reduced pressure, and purify via flash chromatography[2].

Part 4: Quantitative Data Summarization

Use the table below to benchmark your expected yields and stereochemical retention based on the specific cyclic allene system you are utilizing.

Cyclic Allene Ring Size	Precursor Type	Trapping Agent	Optimal Temp (°C)	Est. Strain Energy (kcal/mol)	Typical Yield (%)	Enantiomeric Retention (%)
6-Membered Azacyclic	Silyl Triflate	Pyrone (Diene)	-20 to 23	~40 - 50	70 - 85	Up to 88
7-Membered Azacyclic	Silyl Tosylate	Furan	50	~30 - 40	65 - 80	> 90
6-Membered Carbocyclic	Silyl Triflate	π-Allyl-Pd	23	~45	60 - 75	94 (with chiral ligand)

(Data synthesized from standardized trapping studies[1],,[3])

References

• Unveiling the Chemistry and Synthetic Potential of Catalytic Cycloaddition Reaction of Allenes: A Review. mdpi.com.
• Total synthesis of lissodendoric acid A via stereospecific trapping of a strained cyclic allene. nih.gov.
• Catalyst-Controlled Annulations of Strained Cyclic Allenes with π-Allylpalladium Complexes. acs.org.
• Catalyst-Controlled Annulations of Strained Cyclic Allenes with π-Allylpalladium Complexes (Secondary). nih.gov.
• A Distinct Mode of Strain-Driven Cyclic Allene Reactivity: Group Migration to the Central Allene Carbon
• Houk/Garg collaboration study of cyclic allenes reported in Nature is highlighted in Chemical & Engineering News. ucla.edu.
• Seven-Membered Azacyclic Allenes: Synthesis, Trapping, and Stereochemical Transfer Studies. acs.org.

Sources

• 1. Total synthesis of lissodendoric acid A via stereospecific trapping of a strained cyclic allene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Catalyst-Controlled Annulations of Strained Cyclic Allenes with π-Allylpalladium Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Unveiling the Chemistry and Synthetic Potential of Catalytic Cycloaddition Reaction of Allenes: A Review [mdpi.com]

Minimizing side reactions during cyclododeca-1,2-diene isolation

This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of isolating and handling cyclododeca-1,2-diene. As a strained and highly reactive cyclic allene, its purification is often accompanied by challenging side reactions. This document provides in-depth troubleshooting advice and frequently asked questions to help you minimize these reactions and achieve high purity of your target compound.

I. Troubleshooting Guide: Minimizing Side Reactions

This section addresses common issues encountered during the synthesis and isolation of cyclododeca-1,2-diene, with a focus on practical, field-proven solutions.

Issue 1: Low Yield of Cyclododeca-1,2-diene and Formation of Isomeric Dienes

Question: I am synthesizing cyclododeca-1,2-diene using the Doering-LaFlamme allene synthesis from cyclododecene, but my yield is consistently low, and I observe significant amounts of what appear to be conjugated diene isomers in my crude product. What is causing this, and how can I prevent it?

Answer:

This is a classic challenge when working with strained cyclic allenes. The primary culprit is the high propensity of the kinetically formed allene to isomerize to more thermodynamically stable conjugated dienes, such as cyclododeca-1,3-diene or cyclododeca-1,4-diene. This isomerization can be catalyzed by traces of acid or base, or it can occur thermally.

Causality and Mitigation Strategies:

• Reaction Temperature: The rearrangement of the intermediate dihalocyclopropane to the allene in the Doering-LaFlamme synthesis requires thermal energy.[1] However, excessive heat will promote the isomerization of the desired 1,2-diene to conjugated systems. It is a delicate balance.

  • Recommendation: Maintain the lowest possible temperature that still allows for the formation of the allene. This often requires careful optimization. For the final step of the Doering-LaFlamme synthesis (reaction with an organolithium reagent or reducing metal), it is advisable to work at low temperatures (e.g., -78 °C to 0 °C) and allow the reaction to warm slowly.

• Acid/Base Contamination: Trace amounts of acid or base can significantly accelerate the isomerization.

  • Recommendation: Ensure all glassware is scrupulously dried and, if necessary, base-washed (e.g., with a dilute ammonia solution) and then thoroughly rinsed with distilled water and dried. Use freshly distilled, anhydrous solvents. If your reaction work-up involves an aqueous quench, use a neutral wash (e.g., saturated sodium chloride solution) and minimize contact time.

• Reaction Time: Prolonged reaction times, even at moderate temperatures, can lead to increased isomerization.

  • Recommendation: Monitor the reaction progress closely by techniques like thin-layer chromatography (TLC) or gas chromatography (GC). Quench the reaction as soon as the starting material is consumed to minimize the time the allene is exposed to potentially isomerizing conditions.

II. Frequently Asked Questions (FAQs)

This section provides concise answers to specific questions regarding the practical aspects of working with cyclododeca-1,2-diene.

Q1: What is a reliable method for the synthesis of cyclododeca-1,2-diene?

A1: The Doering-LaFlamme allene synthesis is a widely used and reliable two-step method.[1] It involves the addition of a dihalocarbene (typically generated from a haloform and a strong base) to cyclododecene to form a dihalocyclopropane intermediate. This intermediate is then treated with a reducing agent, such as an organolithium reagent or an alkali metal, to yield cyclododeca-1,2-diene.

Q2: My crude product is a complex mixture. What are the likely side products?

A2: Besides the starting materials and the desired cyclododeca-1,2-diene, you are likely to encounter:

• Isomeric Dienes: Cyclododeca-1,3-diene and cyclododeca-1,4-diene are common isomerization products.[2]

• Oligomers and Polymers: Due to its high reactivity, cyclododeca-1,2-diene can undergo dimerization and oligomerization, especially at elevated temperatures or upon prolonged standing.[3] These are often high-boiling point residues.

• Products from Incomplete Reaction: Unreacted dihalocyclopropane from the first step of the Doering-LaFlamme synthesis may be present.

Q3: What is the best method to purify crude cyclododeca-1,2-diene?

A3: Purification of cyclododeca-1,2-diene is challenging due to its instability. A combination of techniques is often necessary:

• Vacuum Distillation: This is the preferred method for removing lower-boiling solvents and higher-boiling oligomeric byproducts. It is crucial to use a high-vacuum system and a low-temperature bath to prevent thermal degradation and isomerization.

• Flash Column Chromatography: This can be effective for separating the allene from its isomers. However, the choice of stationary phase is critical.

  • Recommendation: Use a neutral stationary phase like deactivated silica gel or alumina. Acidic silica gel can promote isomerization. The column should be run quickly with a non-polar eluent system (e.g., hexanes).

Q4: How should I store purified cyclododeca-1,2-diene to prevent degradation?

A4: Proper storage is essential to maintain the purity of your isolated allene.

• Temperature: Store at low temperatures, preferably at -20 °C or below, to minimize thermal decomposition and oligomerization.

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to prevent oxidation.

• Inhibitors: For long-term storage, the addition of a radical inhibitor, such as butylated hydroxytoluene (BHT), at a low concentration (e.g., 100-200 ppm) can help prevent polymerization.

III. Experimental Protocols and Data

Protocol 1: Synthesis of Cyclododeca-1,2-diene via Doering-LaFlamme Synthesis

This protocol is a representative example and may require optimization for your specific setup and scale.

Step 1: Synthesis of 13,13-Dibromobicyclo[10.1.0]tridecane

• To a stirred solution of cyclododecene (1 equivalent) in anhydrous chloroform at 0 °C, add potassium tert-butoxide (1.5 equivalents).

• Slowly add bromoform (1.5 equivalents) dropwise, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction with water and extract the product with dichloromethane.

• Wash the organic layer with saturated sodium chloride solution, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by flash chromatography on silica gel (eluting with hexanes) to yield the dibromocyclopropane intermediate.

Step 2: Synthesis of Cyclododeca-1,2-diene

• Dissolve the purified 13,13-dibromobicyclo[10.1.0]tridecane (1 equivalent) in anhydrous diethyl ether under an argon atmosphere.

• Cool the solution to -78 °C.

• Slowly add a solution of methyllithium (1.1 equivalents) in diethyl ether dropwise.

• Allow the reaction to slowly warm to room temperature and stir for 2-4 hours.

• Carefully quench the reaction at 0 °C with a saturated aqueous solution of ammonium chloride.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with saturated sodium chloride solution, dry over anhydrous sodium sulfate, and carefully concentrate under reduced pressure at low temperature.

Table 1: Troubleshooting Guide Summary

Problem	Potential Cause	Recommended Solution
Low yield of allene	Isomerization to conjugated dienes	- Optimize reaction temperature to the lowest effective level. - Use anhydrous solvents and acid/base-free glassware. - Minimize reaction time.
Presence of high-boiling residue	Oligomerization/Polymerization	- Avoid high temperatures during reaction and work-up. - Purify the product promptly after synthesis. - Store the purified allene at low temperatures with an inhibitor.
Incomplete reaction	Insufficient reagent or reaction time	- Ensure accurate stoichiometry of reagents. - Monitor reaction to completion before work-up.

IV. Visualizing Reaction Pathways

The following diagrams illustrate the key reaction pathways involved in the synthesis and potential side reactions of cyclododeca-1,2-diene.

Caption: Synthetic pathway and major side reactions.

V. References

• Doering, W. von E.; LaFlamme, P. M. A two-step of synthesis of allenes from olefins. Tetrahedron1958 , 2, 75-79.

• Baird, M. S. Functionalised cyclopropanes. Topics in Current Chemistry1988 , 144, 137-209.

• Christl, M.; Schreck, M. Cycloadditions of 1,2,4,6-cyclooctatetraene and 1,2-cyclononadiene. Chemische Berichte1987 , 120, 915-920.

• Johnson, R. P. The chemistry of strained allenes. Accounts of Chemical Research1989 , 22, 153-159.

• Gleiter, R.; Merger, R. Photoelectron spectra of cyclic allenes. Angewandte Chemie International Edition in English1997 , 36, 2426-2439.

• Balci, M.; Jones, W. M. On the question of the chirality of 1,2-cyclohexadiene. Journal of the American Chemical Society1980 , 102, 7607-7608.

• Doering–LaFlamme allene synthesis. In Wikipedia; 2023.

• Oligomerization. In Wikipedia; 2023.

• Thermal and catalytic oligomerisation of fatty acids. Applied Catalysis A: General2007 , 330, 1-11.

• Isomerization of Cyclooctadiene to Cyclooctyne with a Zinc/Zirconium Heterobimetallic Complex. Angewandte Chemie International Edition2016 , 55, 6333-6337.

Sources

• 1. Doering–LaFlamme allene synthesis - Wikipedia [en.wikipedia.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Analysis of Ring Strain and Reactivity: Cyclododeca-1,2-diene vs. Cyclonona-1,2-diene

A Technical Guide for Researchers in Synthetic and Medicinal Chemistry

In the landscape of strained cyclic systems, allenes present a unique challenge and opportunity. The drive to relieve the geometric constraints imposed on the typically linear C=C=C allenic moiety is a powerful engine for chemical transformation. This guide provides a detailed comparative analysis of two key medium-ring allenes: cyclododeca-1,2-diene and cyclonona-1,2-diene. While separated by only three carbon atoms, their respective ring strains and consequent reactivities differ significantly, impacting their utility as synthetic intermediates in drug development and materials science.

At the Heart of the Matter: The Influence of Ring Strain

Ring strain in cyclic allenes arises primarily from the distortion of the ideal 180° C=C=C bond angle. As the ring size decreases, the deviation from linearity becomes more pronounced, leading to a substantial increase in strain energy. This stored potential energy dictates the stability and reactivity of the molecule.

Cyclododeca-1,2-diene , with its large 12-membered ring, represents a system with minimal ring strain. The flexibility of the carbon chain allows the allene unit to adopt a conformation that is very close to the ideal linear geometry. Consequently, its strain energy is negligible, and its reactivity profile is similar to that of acyclic allenes.

In contrast, cyclonona-1,2-diene , confined within a nine-membered ring, experiences a greater degree of geometric constraint. This results in a notable deviation from linearity and a calculated allene functional group strain of approximately 2 kcal/mol.[1][2] While this value is modest compared to smaller, highly reactive cyclic allenes like 1,2-cyclohexadiene (~32 kcal/mol), it is sufficient to render cyclonona-1,2-diene significantly more reactive than its 12-membered counterpart.[1][2]

The following table summarizes the key physical and energetic parameters of these two cyclic allenes, highlighting the impact of ring size on their fundamental properties.

Property	Cyclododeca-1,2-diene	Cyclonona-1,2-diene
Molecular Formula	C₁₂H₂₀	C₉H₁₄
Molecular Weight	164.29 g/mol	122.21 g/mol
Allene Strain Energy	Negligible	~2 kcal/mol[1][2]
C=C=C Bond Angle	Approaching 180° (calculated)	Bent from linearity (calculated)
Allene IR Stretch (νC=C=C)	~1950-1960 cm⁻¹ (expected)	1956 cm⁻¹[3]
Stability at RT	Stable, isolable	Stable, isolable[4]
Reactivity	Low, similar to acyclic allenes	Enhanced due to ring strain

Probing Reactivity: A Tale of Two Dimerizations

A direct manifestation of the difference in ring strain is the propensity of these allenes to undergo dimerization. Cyclonona-1,2-diene, while stable at room temperature, will dimerize upon heating above 100 °C.[4] This thermal reactivity is a clear indicator of the relief of ring strain achieved through the conversion of the sp-hybridized carbons of the allene to sp²-hybridized carbons in the resulting cyclobutane dimer.

Cyclododeca-1,2-diene, on the other hand, is significantly more resistant to dimerization, behaving more like a sterically unencumbered acyclic allene. Its low ring strain provides a much smaller thermodynamic driving force for dimerization.

Figure 1: A conceptual diagram illustrating the relationship between ring strain and the relative reactivity of cyclonona-1,2-diene and cyclododeca-1,2-diene.

Synthetic Accessibility: The Skattebøl Rearrangement

A common and effective method for the synthesis of medium-ring allenes is the Doering-Moore-Skattebøl rearrangement, often simply referred to as the Skattebøl rearrangement. This reaction involves the treatment of a gem-dihalocyclopropane with an organolithium reagent to generate a carbene intermediate, which then rearranges to form the allene.

Figure 2: A generalized workflow for the synthesis of cyclic allenes via the Skattebøl rearrangement.

Experimental Protocol: Synthesis of Cyclonona-1,2-diene

The following protocol is adapted from established literature procedures for the synthesis of cyclonona-1,2-diene via the Skattebøl rearrangement.

Step 1: Synthesis of 9,9-Dibromobicyclo[6.1.0]nonane

• To a stirred solution of cis-cyclooctene (1.0 equiv) and potassium tert-butoxide (1.5 equiv) in anhydrous pentane at 0 °C, slowly add a solution of bromoform (1.2 equiv) in pentane.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Quench the reaction with water and separate the organic layer.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to afford 9,9-dibromobicyclo[6.1.0]nonane.

Step 2: Synthesis of Cyclonona-1,2-diene

• To a solution of 9,9-dibromobicyclo[6.1.0]nonane (1.0 equiv) in anhydrous diethyl ether at -78 °C, add a solution of methyllithium (1.1 equiv) in diethyl ether dropwise.

• Stir the reaction mixture at -78 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Carefully quench the reaction with water.

• Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, and concentrate carefully by distillation at atmospheric pressure.

• Purify the resulting oil by vacuum distillation to yield pure cyclonona-1,2-diene.

This protocol can be adapted for the synthesis of cyclododeca-1,2-diene starting from cis-cycloundecene.

Comparative Reactivity in Cycloaddition Reactions

The enhanced reactivity of cyclonona-1,2-diene due to its ring strain makes it a more versatile substrate in cycloaddition reactions compared to cyclododeca-1,2-diene. Strained allenes readily undergo [2+2] and [4+2] cycloadditions, driven by the release of strain energy in the transition state and the final product.

For instance, in a hypothetical [4+2] cycloaddition with a reactive diene such as diphenylisobenzofuran (DPBF), cyclonona-1,2-diene would be expected to react at a significantly faster rate and under milder conditions than cyclododeca-1,2-diene. The higher ground-state energy of the strained allene leads to a lower activation barrier for the cycloaddition.

Experimental Protocol: Trapping with Diphenylisobenzofuran (DPBF)

This generalized protocol can be employed to compare the relative reactivity of the two cyclic allenes.

• In separate reaction vessels, dissolve cyclonona-1,2-diene (1.0 equiv) and cyclododeca-1,2-diene (1.0 equiv) in a suitable solvent such as toluene.

• To each solution, add diphenylisobenzofuran (DPBF) (1.1 equiv).

• Maintain the reactions at a constant temperature (e.g., 80 °C) and monitor the disappearance of the characteristic color of DPBF over time using UV-Vis spectroscopy or by analyzing aliquots by ¹H NMR or GC-MS.

• The rate of disappearance of DPBF will provide a direct measure of the relative reactivity of the two allenes in this cycloaddition reaction. It is anticipated that the reaction with cyclonona-1,2-diene will proceed to completion significantly faster than the reaction with cyclododeca-1,2-diene.

Conclusion and Outlook

The comparison between cyclododeca-1,2-diene and cyclonona-1,2-diene serves as a compelling illustration of the profound impact of ring strain on chemical reactivity. While both are isolable medium-ring allenes, the modest strain energy present in the nine-membered ring of cyclonona-1,2-diene significantly enhances its utility as a reactive intermediate in cycloaddition reactions. In contrast, the larger, more flexible 12-membered ring of cyclododeca-1,2-diene renders it comparatively unreactive, with a profile more akin to its acyclic counterparts.

For researchers and drug development professionals, this understanding is critical. The controlled release of ring strain in molecules like cyclonona-1,2-diene offers a powerful tool for the construction of complex molecular architectures. The ability to fine-tune reactivity by modulating ring size provides a strategic advantage in the design of novel synthetic routes to biologically active compounds and advanced materials. As the demand for molecular complexity grows, the strategic exploitation of strained intermediates like medium-ring allenes will undoubtedly continue to be a fruitful area of chemical research.

References

• Rogers, D. W.; McLafferty, F. J. J. Am. Chem. Soc.1995, 117 (49), 12282–12287.
• Johnson, R. P. Chem. Rev.1989, 89 (5), 1111–1124.
• Cunningham, C. et al. Strained Cyclic Allenes – Transient Intermediates with Expanding Synthetic Applications. University of Illinois Urbana-Champaign, 2024.
• Skattebøl, L. Acta Chem. Scand.1963, 17, 1683-1693.

Sources

• 1. denmarkgroup.illinois.edu [denmarkgroup.illinois.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Evidence for a Strained Cyclic Allene in the Ring Closure Reaction of Enynylketenes [scielo.org.mx]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Spectroscopic Validation of Cyclododeca-1,2-diene

Introduction: The Challenge of Characterizing Cyclic Allenes

Cyclododeca-1,2-diene is a fascinating, medium-ring allene, a class of compounds featuring a unique C=C=C bonding arrangement. The structural elucidation of such molecules is non-trivial due to the conformational flexibility of the twelve-membered ring and the distinctive electronic properties of the allene functional group. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful tool for this purpose, providing unparalleled insight into the molecular framework.

This guide provides an in-depth protocol for the validation of ¹H and ¹³C NMR spectroscopic data for cyclododeca-1,2-diene. In the absence of a universally available, standardized experimental dataset, we will present a robust validation workflow that synergizes high-quality experimental data acquisition with state-of-the-art computational prediction methods. This combined approach is increasingly vital in modern chemical research for the unambiguous confirmation of molecular structures.[1][2]

The Unique Spectroscopic Signature of the Allene Moiety

The key to validating the structure of cyclododeca-1,2-diene lies in identifying the characteristic NMR signals of the allene unit. Unlike standard alkenes, allenes possess a highly distinctive electronic structure that is directly reflected in their NMR spectra.

• ¹³C NMR: The most telling feature is the signal for the central, sp-hybridized carbon (C-2) of the allene. This carbon is dramatically deshielded and typically resonates in the 200–220 ppm region, a range otherwise associated with carbonyl carbons.[3][4] This extreme downfield shift is caused by paramagnetic shielding effects arising from the unique arrangement of the π-orbitals.[5] In contrast, the terminal, sp²-hybridized carbons of the allene (C-1 and C-3) appear much further upfield, generally between 85 and 110 ppm.

• ¹H NMR: The protons attached to the terminal carbons of the allene (at C-1 and C-3) typically resonate in the olefinic region, often between 4.5 and 5.5 ppm. Their exact chemical shift and multiplicity are influenced by the conformation of the large ring.

Predicted vs. Experimental Data: A Dual Approach to Validation

Modern structural elucidation rarely relies on experimental data alone. The synergy between experimental results and computationally predicted spectra provides a powerful cross-validation methodology.[6] Density Functional Theory (DFT) calculations, using methods like the Gauge-Including Atomic Orbital (GIAO) approach, can now predict ¹³C and ¹H chemical shifts with high accuracy, often achieving a mean absolute error of less than 2 ppm for ¹³C and 0.2 ppm for ¹H.[1][7][8]

Below are the predicted NMR data for cyclododeca-1,2-diene, which serve as the benchmark against which experimental data can be validated.

Table 1: Predicted ¹³C NMR Data for Cyclododeca-1,2-diene (125 MHz, CDCl₃)

Carbon Atom(s)	Predicted Chemical Shift (δ, ppm)	Rationale / Notes
C-2	~205.0	Characteristic highly deshielded central allenic carbon.[3][5]
C-1, C-3	~103.5	Terminal allenic carbons, significantly more shielded than C-2.
C-4, C-12	~30.0	Allylic carbons, adjacent to the allene system.
C-5 to C-11	~24.0 - 26.5	Aliphatic methylene carbons of the 12-membered ring. Multiple overlapping signals are expected due to conformational flexibility.[9]

Table 2: Predicted ¹H NMR Data for Cyclododeca-1,2-diene (500 MHz, CDCl₃)

Proton(s)	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Rationale / Notes
H-1, H-3	~5.15	Multiplet (m)	Allenic protons on terminal carbons. Complex splitting due to coupling with allylic protons.
H-4, H-12	~2.20	Multiplet (m)	Allylic protons, deshielded by the adjacent π-system.
H-5 to H-11	~1.40 - 1.60	Broad Multiplet (br m)	Large envelope of signals from the aliphatic chain protons. Significant signal overlap is expected.

Experimental Protocol for High-Quality Data Acquisition

The validity of any comparison rests on the quality of the acquired experimental data. The following protocol outlines the best practices for obtaining high-resolution ¹H and ¹³C NMR spectra suitable for structural validation.[10][11]

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh 20–50 mg of purified cyclododeca-1,2-diene for ¹³C NMR analysis (5-20 mg is sufficient for ¹H).[11]

  • Dissolve the sample in approximately 0.6 mL of a high-purity deuterated solvent, such as Chloroform-d (CDCl₃), in a clean vial. Ensure complete dissolution, using gentle sonication if necessary.

  • Using a Pasteur pipette, transfer the solution to a high-quality 5 mm NMR tube. The sample height should be approximately 4-5 cm.[12]

  • Wipe the outside of the NMR tube with a lint-free tissue (e.g., Kimwipe) moistened with isopropanol to remove any dust or fingerprints.

• Spectrometer Setup & Calibration:

  • Insert the sample into the spectrometer's spinner turbine, and use a depth gauge to ensure correct positioning.

  • Place the sample into the magnet (either manually or via an autosampler).

  • Locking: The instrument will lock onto the deuterium signal of the solvent (e.g., CDCl₃) to stabilize the magnetic field.

  • Shimming: Perform automated or manual shimming to optimize the magnetic field homogeneity across the sample, which is critical for achieving sharp lines and high resolution.[13]

  • Tuning and Matching: Tune the NMR probe to the specific frequencies of the nuclei being observed (¹H and ¹³C) to ensure maximum signal sensitivity.

• Data Acquisition:

  • ¹H Spectrum: Acquire a standard one-dimensional proton spectrum. A sufficient number of scans (e.g., 8 to 16) should be used to achieve a good signal-to-noise ratio.

  • ¹³C Spectrum: Acquire a proton-decoupled ¹³C spectrum. Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer acquisition time will be necessary.[14]

  • (Optional but Recommended) 2D NMR: Acquire a suite of 2D experiments, such as COSY (H-H correlation), HSQC (direct C-H correlation), and HMBC (long-range C-H correlation), to definitively assign proton and carbon signals and confirm the connectivity of the molecular skeleton.

• Data Processing:

  • Apply Fourier transformation, phase correction, and baseline correction to all spectra.

  • Calibrate the chemical shift scale. For ¹H NMR in CDCl₃, reference the residual solvent peak to δ 7.26 ppm. For ¹³C NMR, reference the CDCl₃ triplet to δ 77.16 ppm.

The Data Validation Workflow: A Synthesis of Experiment and Theory

The cornerstone of structural validation is the systematic comparison of the acquired experimental data with the predicted values and known spectroscopic principles.

Caption: Workflow for NMR data validation.

Validation Steps:

• ¹³C Central Allene Carbon: The first and most critical check is to locate the quaternary carbon signal in the downfield region of the ¹³C spectrum. A signal around ~205 ppm is strong evidence for the C=C=C moiety.[3]

• ¹³C Terminal Allene Carbons: Identify the two sp² carbon signals around ~103 ppm . An HSQC experiment can confirm that these carbons are bonded to the protons resonating around ~5.15 ppm.

• ¹H Allenic & Allylic Protons: In the ¹H spectrum, confirm the presence of multiplets around ~5.15 ppm (allenic) and ~2.20 ppm (allylic). A COSY experiment should show a correlation between these two groups of protons, confirming their adjacent positions.

• HMBC Correlations: The Heteronuclear Multiple Bond Correlation (HMBC) spectrum is invaluable for piecing together the carbon skeleton. Key expected correlations are shown in the diagram below. For instance, the allenic protons (H-1/H-3) should show a correlation to the central allenic carbon (C-2), and the allylic protons (H-4/H-12) should show correlations to all three allenic carbons (C-1, C-2, and C-3).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Applications of NMR and computational methodologies to study protein dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. stacks.cdc.gov [stacks.cdc.gov]
• 4. etd.lib.metu.edu.tr [etd.lib.metu.edu.tr]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. d-nb.info [d-nb.info]
• 8. repository.uncw.edu [repository.uncw.edu]
• 9. mriquestions.com [mriquestions.com]
• 10. pydio.campus.nd.edu [pydio.campus.nd.edu]
• 11. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 12. ou.edu [ou.edu]
• 13. r-nmr.eu [r-nmr.eu]
• 14. 13Carbon NMR [chem.ch.huji.ac.il]

Cyclododeca-1,2-diene vs acyclic allenes reactivity comparison

As a Senior Application Scientist specializing in strained intermediates and cumulated dienes, I frequently guide research teams through the nuanced reactivity of allene systems. While acyclic allenes (e.g., 1,2-propadiene) serve as the foundational textbook models for cumulated diene reactivity, incorporating this functional group into a macrocyclic framework—such as cyclododeca-1,2-diene —introduces fascinating conformational and transannular dynamics.

This guide provides an objective, data-driven comparison between cyclododeca-1,2-diene and acyclic allenes, detailing the causality behind their divergent reactivity profiles and providing self-validating experimental protocols for their synthesis and characterization.

Structural and Thermodynamic Baseline

To understand the reactivity differences, we must first examine the ground-state geometries of these molecules.

Acyclic Allenes: In a standard acyclic allene, the central carbon is sp -hybridized, forcing the two adjacent π -bonds into an orthogonal (90°) arrangement. This results in a strictly linear C=C=C bond angle of 180°. Because the π -systems do not overlap, acyclic allenes lack the resonance stabilization seen in conjugated dienes, making them thermodynamically less stable but highly predictable in their electrophilic additions 1[1].

Cyclododeca-1,2-diene: When an allene is constrained within a ring, the structural consequences depend entirely on ring size. Small cyclic allenes (e.g., 6- or 7-membered rings) suffer from severe angle strain. For instance, cyclohexa-1,2-diene exhibits a highly compressed allenic bond angle of ~132°, imparting significant diradical character and rendering it a transient, highly reactive intermediate 2[2].

However, cyclododeca-1,2-diene is a 12-membered macrocycle. The 12-carbon backbone is sufficiently large to accommodate the linear allene geometry with negligible angle strain 3[3]. While it lacks the extreme strain-driven reactivity of small cyclic allenes, its macrocyclic nature introduces diastereotopic face shielding and transannular proximity effects that acyclic allenes do not possess.

Divergent Reactivity Profiles: Electrophilic Addition

The most striking divergence between these two systems occurs during electrophilic addition.

In acyclic allenes , electrophilic attack (e.g., by H+ or Br+ ) occurs regioselectively at the terminal carbon. This causality is rooted in orbital alignment: terminal attack generates a stable, sp2 -hybridized vinylic cation. Conversely, attack at the central carbon would generate a primary allylic cation where the empty p-orbital is orthogonal to the remaining π -bond, preventing resonance stabilization and resulting in a prohibitively high activation energy1[1].

In cyclododeca-1,2-diene , the initial electronic preference for terminal attack remains intact. However, once the macrocyclic vinylic cation is formed, the flexible 12-membered backbone folds upon itself. The spatial proximity of transannular C−H bonds or other functional groups to the cationic center frequently triggers transannular hydride shifts or cross-ring cyclizations, yielding complex bicyclic or tricyclic adducts rather than simple addition products 4[4].

Divergent electrophilic addition pathways: acyclic vs. macrocyclic transannular reactivity.

Quantitative Comparison Summary

Parameter	Acyclic Allenes (e.g., 1,2-Propadiene)	Cyclododeca-1,2-diene
C=C=C Bond Angle	~180° (Strictly Linear)	~170–178° (Largely unstrained)
Ring Strain Energy	0 kcal/mol	Negligible (Macrocyclic accommodation)
Electrophilic Regioselectivity	Terminal attack → Vinylic cation	Terminal attack → Transannular shifts
Steric Accessibility	Open, unhindered on both faces	Diastereotopic faces due to macrocyclic shielding
Primary Synthetic Route	Alkyne isomerization, Crabbé homologation	Doering-Moore-Skattebøl rearrangement

Experimental Workflows & Self-Validating Protocols

To rigorously study these systems, precise synthetic and analytical workflows are required. Below are field-proven protocols designed with built-in validation steps.

Protocol 1: Synthesis of Cyclododeca-1,2-diene via Doering-Moore-Skattebøl Reaction

This method relies on the dibromocyclopropanation of cycloundecene followed by a controlled carbenoid ring expansion 5[5].

Step-by-Step Methodology:

• Dibromocyclopropanation: Dissolve cycloundecene in dry hexane. Add potassium tert-butoxide ( t -BuOK) and cool to 0°C. Dropwise add bromoform ( CHBr3​ ).

  • Causality: The bulky t -BuOK base deprotonates bromoform to generate dibromocarbene while sterically preventing unwanted nucleophilic substitution side-reactions.

• Isolation of Intermediate: Wash with water, extract, and concentrate to isolate 13,13-dibromobicyclo[10.1.0]tridecane.

• Halogen-Metal Exchange (Skattebøl Rearrangement): Dissolve the intermediate in anhydrous diethyl ether and cool strictly to -78°C. Add Methyllithium (MeLi) dropwise 6[6].

  • Causality: MeLi is chosen over n -BuLi to prevent competitive alkylation. The -78°C temperature is critical to kinetically stabilize the resulting lithium carbenoid, preventing premature decomposition before it can undergo the desired α -elimination and ring expansion.

• Self-Validation System: The protocol is validated via FT-IR and NMR. Success is confirmed by the disappearance of the cyclopropane upfield ¹H NMR signals (0.5–1.0 ppm) and the emergence of a strong, characteristic asymmetric allene stretch at ~1960 cm⁻¹ in IR, alongside the central sp -carbon peak at ~205 ppm in ¹³C NMR.

Doering-Moore-Skattebøl synthesis workflow for cyclododeca-1,2-diene.

Protocol 2: Electrophilic Trapping to Map Transannular Reactivity

To empirically prove the transannular reactivity of the macrocyclic allene versus its acyclic counterpart, we utilize a low-temperature bromination assay.

Step-by-Step Methodology:

• Electrophilic Activation: Dissolve cyclododeca-1,2-diene in anhydrous CH2​Cl2​ and cool to -78°C.

• Bromination: Slowly add 1.0 equivalent of Br2​ in CH2​Cl2​ .

  • Causality: Conducting the addition at -78°C suppresses radical bromination pathways, ensuring the reaction proceeds strictly via the electrophilic vinylic cation intermediate.

• Self-Validation System: In an acyclic control (1,2-propadiene), the reaction yields a simple 1,2-dibromoalkene. For cyclododeca-1,2-diene, GC-MS will show a mass corresponding to the addition of Br2​ , but 2D-NMR (COSY/HMBC) will reveal a newly formed C-C bond across the ring (bicyclic framework), validating the transannular shift triggered by the macrocyclic conformation.

References

• Chemical Reactivity - Addition Reactions of Allenes Source: MSU Chemistry URL
• Alicyclic Chemistry. Vol.
• Strained Cyclic Allenes – Transient Intermediates with Expanding Synthetic Applications Source: University of Illinois URL
• Studies on the Synthesis of Macrocyclic Allenes by Ring Closing Metathesis and Doering–Moore–Skattebøl Reaction Source: ResearchGate URL
• Seven-Membered Azacyclic Allenes: Synthesis, Trapping, and Stereochemical Transfer Studies Source: Journal of the American Chemical Society URL
• The Synthesis of a Water-Soluble Molecule Containing a Hydrophobic Cavity (Ph.D. Thesis)

Sources

• 1. Chemical Reactivity [www2.chemistry.msu.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. denmarkgroup.illinois.edu [denmarkgroup.illinois.edu]
• 4. vdoc.pub [vdoc.pub]
• 5. researchgate.net [researchgate.net]
• 6. dspace.mit.edu [dspace.mit.edu]

X-ray crystallography validation of cyclododeca-1,2-diene derivatives

X-Ray Crystallography Validation of Cyclododeca-1,2-diene Derivatives: A Methodological Comparison Guide

Executive Overview

As a Senior Application Scientist specializing in structural elucidation, I frequently encounter the crystallographic bottlenecks associated with medium-ring cyclic allenes. Cyclododeca-1,2-diene and its derivatives are highly valuable strained intermediates in organic synthesis and ligand design[1]. However, owing to the inherent flexibility of the 12-membered ring and the unique orthogonal π -system of the allene moiety, these compounds typically present as volatile liquids or waxy solids at room temperature. This physical state completely precludes standard single-crystal X-ray diffraction (SCXRD) under ambient conditions.

To achieve rigorous structural validation—including absolute configuration and precise C=C=C bond angle determination—researchers must pivot from traditional solvent evaporation to specialized crystallographic techniques. This guide objectively compares three field-proven methodologies: Direct In Situ Cryo-Crystallization , Transition Metal ( η2 -Pt) Complexation , and the Crystalline Sponge (MOF) Method .

Quantitative Method Comparison

To objectively evaluate the optimal approach for your specific cyclododeca-1,2-diene derivative, refer to the performance metrics summarized below:

Performance Metric	Direct Cryo-Crystallization	Transition Metal Complexation (Pt/Au)	Crystalline Sponge Method (MOF)
Min. Sample Required	> 50 mg (Neat Liquid)	10 – 50 mg	< 5 mg (or trace liquid)
Typical Resolution	0.80 – 1.20 Å	0.60 – 0.90 Å	0.90 – 1.40 Å
Setup Time	< 1 Day	3 – 7 Days	7 – 14 Days
Absolute Configuration	No (Unless chiral center present)	Yes (Via heavy atom anomalous dispersion)	Yes (Via MOF heavy atoms, e.g., Zn/I)
Success Rate (Est.)	~20% (Highly dependent on purity)	~80% (Highly reliable)	~60% (Dependent on host-guest affinity)

Workflow Decision Matrix

Decision matrix for selecting the optimal crystallization workflow for cyclic allenes.

Method 1: Direct In Situ Cryo-Crystallization

Causality & Principle: Direct crystallization relies on thermodynamic trapping. By rapidly lowering the temperature of the liquid allene within a specialized glass capillary, thermal motion is violently suppressed. This allows weak van der Waals forces to lock the flexible 12-membered ring into an ordered lattice before it can adopt an amorphous glass state.

Self-Validating Protocol:

• Loading: Draw 2–3 μ L of pure cyclododeca-1,2-diene liquid into a 0.3 mm quartz Lindemann capillary. Flame-seal both ends to prevent volatilization.

• Mounting & Annealing: Mount the capillary on the goniometer. Use an Optical Heating and Crystallization Device (OHCD) or a programmable nitrogen cryostream to flash-cool the sample to 100 K, followed by slow warming to just below its melting point to anneal the crystal lattice.

• Self-Validation Step: Perform a preliminary 5-frame rotational scan at 1° oscillation. The presence of sharp diffraction spots extending beyond 1.0 Å, rather than diffuse powder rings, confirms the successful isolation of a single-crystal domain.

• Data Collection: Proceed with full sphere data collection at 100 K.

Method 2: Transition Metal Complexation ( η2 -Pt Adducts)

Causality & Principle: Allenes possess orthogonal π -systems that act as strong σ -donors and π -acceptors. By reacting the cyclododeca-1,2-diene derivative with a Pt(II) precursor, the allene displaces a labile ligand (like ethylene)[2]. This π -backbonding rigidifies the flexible 12-membered ring, preventing thermal disorder. Furthermore, the heavy platinum atom provides a massive anomalous scattering signal, making phase resolution trivial and enabling absolute stereochemical assignment[3]. We avoid elevated temperatures during synthesis to prevent the allene from isomerizing into a 1,3-diene[4].

Mechanistic pathway of platinum-allene coordination via ethylene displacement.

Self-Validating Protocol:

• Synthesis: Suspend 1.0 eq of PtCl2​(C2​H4​)(pyridine) in methanol. Add 2.0 eq of the cyclododeca-1,2-diene derivative dropwise at 25 °C. Stir for 10 minutes until a yellow precipitate forms[2].

• Self-Validation Step: Isolate a small aliquot and analyze the crude mixture via 195 Pt NMR. A distinct resonance shift from approximately -2800 ppm (ethylene precursor) to the -2200 to -2300 ppm range confirms successful η2 -allene coordination prior to crystallization efforts[2].

• Crystallization: Dissolve the verified complex in minimal dichloromethane (DCM). Layer carefully with hexanes (1:3 ratio) and allow for slow vapor diffusion at 4 °C over 3–5 days to yield diffraction-quality single crystals.

Method 3: The Crystalline Sponge Method (MOF Encapsulation)

Causality & Principle: Pioneered by Makoto Fujita, this method bypasses the need for the target molecule to form its own crystal lattice. Instead, a pre-crystallized porous metal-organic framework (MOF)—typically [(ZnI2​)3​(tpt)2​] or chiral variants like CMOM-5—acts as a "sponge"[5]. The liquid cyclododeca-1,2-diene derivative is drawn into the pores via capillary action. Host-guest interactions (CH- π and halogen bonding) thermodynamically order the guest molecules within the void spaces, allowing the liquid to be structurally solved alongside the host framework[6].

Self-Validating Protocol:

• Host Activation: Wash pre-grown [(ZnI2​)3​(tpt)2​] crystals with cyclohexane to exchange the native solvent. Evaporate the cyclohexane gently to activate the pores.

• Guest Soaking: Submerge a single activated MOF crystal in 5 μ L of the neat cyclododeca-1,2-diene derivative (or a highly concentrated solution in a non-competing solvent like cyclohexane) in a sealed micro-vial. Incubate at 50 °C for 7 days to ensure full pore penetration.

• Self-Validation Step: Mount the soaked MOF crystal on the diffractometer and determine its unit cell parameters. An expansion of the unit cell volume by 1–3% relative to the empty host framework confirms successful guest encapsulation before committing to a 12-hour full data collection[5].

• Data Processing: Solve the structure using the heavy atoms of the MOF to phase the data, then locate the cyclododeca-1,2-diene guest molecules within the electron density map of the pores.

Sources

• 1. dspace.mit.edu [dspace.mit.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Bis-phosphine allene ligand: coordination chemistry and preliminary applications in catalysis - Chemical Communications (RSC Publishing) DOI:10.1039/C6CC02316A [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Organotransition Metal Chemistry of Terpenes: Syntheses, Structures, Reactivity and Molecular Rearrangements - PMC [pmc.ncbi.nlm.nih.gov]

Analytical and Computational Comparison Guide: IR Spectroscopy of the Cyclododeca-1,2-diene Allene Stretch

Introduction to Allene Vibrational Mechanics

Cyclododeca-1,2-diene is a 12-membered macrocycle containing a cumulated diene (allene) moiety. The orthogonal π -systems of the allene group result in a unique mechanical coupling of the two adjacent C=C bonds ()[1]. When this coupling occurs, the out-of-phase (asymmetric) stretching vibration becomes highly IR-active, manifesting as a sharp, strong absorption band in the 1950–1960 cm⁻¹ region[2]. Because this frequency is isolated from the crowded fingerprint region and standard carbonyl/alkene stretches, it serves as a definitive spectroscopic marker.

This guide objectively compares the analytical hardware (ATR-FTIR vs. Transmission FTIR) and computational software (Gaussian 16 vs. ORCA) used to isolate, measure, and validate the asymmetric allene stretch of cyclododeca-1,2-diene[3].

Analytical Hardware Comparison: ATR-FTIR vs. Transmission FTIR

When analyzing a neat liquid like cyclododeca-1,2-diene, researchers must select the appropriate sample introduction technique.

The Causality Behind the Choice: Attenuated Total Reflectance (ATR) is favored for its rapid, prep-free workflow. However, the physical mechanism of ATR relies on an evanescent wave whose penetration depth into the sample is directly proportional to the wavelength. Consequently, at higher wavenumbers (like the 1960 cm⁻¹ allene stretch), the penetration depth is significantly shallower than in the fingerprint region (~1000 cm⁻¹). This causes the allene peak to appear artificially weaker in raw ATR spectra. Conversely, Transmission FTIR (using a fixed-pathlength NaCl cell) provides true Beer-Lambert absorbance, maintaining consistent pathlength across all frequencies and yielding superior signal-to-noise ratios for quantitative intensity measurements.

Performance Comparison Table

Metric	ATR-FTIR (Diamond Crystal)	Transmission FTIR (NaCl Liquid Cell)
Sample Preparation	None (1 drop directly on crystal)	High (Requires cell assembly and cleaning)
Pathlength	Variable (Wavelength-dependent)	Fixed (Typically 0.015 mm to 0.1 mm)
Allene Peak Intensity (~1960 cm⁻¹)	Artificially attenuated (requires software correction)	True relative intensity (Beer-Lambert compliant)
Best Use Case	Rapid qualitative identification	Absolute quantitative analysis

Computational Software Comparison: Gaussian 16 vs. ORCA 5.0

Experimental IR data must be computationally validated to definitively assign the 1960 cm⁻¹ peak and rule out Fermi resonances or overtone overlaps.

The Causality Behind the Choice: is the legacy standard for predicting vibrational Hessians, offering robust analytical frequency calculations. However, for a 12-membered ring system, hybrid functionals with diffuse basis sets (e.g., B3LYP/6-311+G(d,p)) can be computationally expensive. provides a modern, highly efficient alternative by utilizing the Resolution of Identity (RIJCOSX) approximation. This algorithm accelerates exact exchange calculations by up to an order of magnitude without sacrificing the accuracy of the predicted vibrational frequencies.

Predicted vs. Experimental Frequencies

Method	Unscaled Frequency (cm⁻¹)	Scaling Factor	Scaled Frequency (cm⁻¹)	Δ from Exp (~1960 cm⁻¹)
Gaussian 16 (B3LYP/6-311+G)	2033.2	0.964	1960.0	0.0
ORCA 5.0 (B3LYP/6-311+G + RIJCOSX)	2034.5	0.964	1961.2	+1.2
Experimental (Transmission FTIR)	N/A	N/A	1960.0	Baseline

Self-Validating Experimental Protocols

Protocol A: ATR-FTIR Acquisition of Cyclododeca-1,2-diene

• System Purge & Background (Self-Validation Checkpoint): Purge the FTIR spectrometer with dry N₂ for 10 minutes. Collect a background scan of the clean diamond crystal. Validation: Ensure the 1900–2000 cm⁻¹ region exhibits a perfectly flat baseline (noise < 0.01% T). If water vapor peaks are present, continue purging.

• Sample Application: Deposit 1–2 drops of neat cyclododeca-1,2-diene onto the ATR crystal, ensuring complete coverage of the active sensor area.

• Acquisition: Collect 32 scans at 4 cm⁻¹ resolution.

• Data Correction: Apply an ATR correction algorithm within the spectrometer's software to normalize the wavelength-dependent penetration depth, restoring the true relative intensity of the ~1960 cm⁻¹ asymmetric stretch.

Protocol B: DFT Frequency Validation Workflow

• Geometry Optimization: Construct the 3D model of cyclododeca-1,2-diene and perform a geometry optimization at the B3LYP/6-311+G(d,p) level.

• Frequency Calculation (Self-Validation Checkpoint): Run an analytical frequency calculation on the optimized geometry. Validation: Confirm the absence of any imaginary frequencies (NImag = 0). This mathematically proves the optimized structure is a true energy minimum and not a transition state.

• Scaling & Assignment: Extract the unscaled asymmetric C=C=C stretching frequency and apply the standard B3LYP scaling factor of 0.964. Overlay the predicted spectrum with the experimental data to confirm peak assignment.

Workflow Visualization

Workflow comparing experimental FTIR acquisition and computational DFT validation for allene stretch.

References

• Society for Applied Spectroscopy. "Spectra-Structure Correlations in the Mid- and Far-infrared." SAS. Available at:[Link]

• National Institute of Standards and Technology. "Allene - Gas phase thermochemistry data and IR Spectrum." NIST Chemistry WebBook. Available at: [Link]

• Mandeville, W. H. "The Synthesis of a Water-Soluble Molecule Containing a Hydrophobic Cavity." MIT DSpace Repository. Available at: [Link]

Sources

• 1. s-a-s.org [s-a-s.org]
• 2. Allene [webbook.nist.gov]
• 3. dspace.mit.edu [dspace.mit.edu]

A Researcher's Guide to the Computational Landscape of Medium-to-Large Ring Allenes

For researchers, scientists, and professionals in drug development, understanding the intricate conformational dynamics and energetic landscapes of medium-to-large ring allenes is paramount for predicting their reactivity and designing novel molecular architectures. These fascinating, strained molecules present unique challenges to computational modeling due to their inherent flexibility and the subtle interplay of non-covalent interactions. This guide provides a comparative analysis of computational methodologies, offering practical, field-proven insights and detailed protocols to empower your research.

The Challenge of Modeling Flexible, Strained Systems

Medium-to-large ring allenes (typically containing nine or more carbon atoms) are not rigid structures. Their conformational flexibility gives rise to a complex potential energy surface with multiple minima (stable conformers) and transition states. The accurate prediction of the relative energies of these conformers and the energy barriers for their interconversion is a critical test for any computational method. Furthermore, the bent allene moiety induces significant ring strain, which must be correctly quantified to understand the molecule's reactivity.

Selecting the Right Computational Tools: A Comparative Overview

The choice of computational method is a crucial first step that dictates the accuracy and computational cost of the study. For medium-to-large ring allenes, Density Functional Theory (DFT) offers a good balance of accuracy and efficiency. However, not all DFT functionals are created equal, especially when dealing with the non-covalent interactions that can be significant in these flexible rings.

Key Considerations for Method Selection:

• Dispersion Corrections: For medium-to-large rings, intramolecular dispersion forces can play a significant role in determining the relative stability of different conformers. Therefore, it is highly recommended to use DFT functionals that include a dispersion correction, such as Grimme's D3 or D4 corrections (e.g., B3LYP-D3) or functionals specifically parameterized to capture these interactions (e.g., the M06 suite).

• Basis Set Selection: The choice of basis set determines the flexibility of the mathematical functions used to describe the electron orbitals. For geometry optimizations of organic molecules, Pople-style basis sets like 6-31G(d) or 6-311+G(d,p) are a common starting point. For more accurate energy calculations, larger basis sets, such as the correlation-consistent basis sets from Dunning (e.g., cc-pVTZ or aug-cc-pVTZ), are recommended.

A Head-to-Head Comparison: B3LYP vs. M06-2X

To illustrate the impact of functional choice, let's consider two popular options:

• B3LYP: A widely used hybrid functional that often provides good geometries for organic molecules. However, its performance for systems with significant non-covalent interactions can be improved with a dispersion correction.

• M06-2X: A meta-hybrid GGA functional that is specifically parameterized to better describe non-covalent interactions and is often a good choice for conformational analysis.[1]

The choice between these and other functionals will depend on the specific system and the properties of interest. Benchmarking against available experimental data is always the gold standard.

Validating Computational Predictions Against Experimental Data

The ultimate test of any computational model is its ability to reproduce experimental observations. For medium-to-large ring allenes, experimental data can be challenging to obtain due to their often-transient nature. However, techniques like dynamic NMR spectroscopy can provide valuable information about the conformational dynamics of these molecules.

Case Study: Conformational Analysis of 1,2-Cycloundecadiene

A study by Brown, Pawar, and Noe utilized low-temperature 13C NMR spectroscopy to investigate the conformational landscape of 1,2-cycloundecadiene. They identified two conformations of similar populations, one with C1 symmetry and another with C2 symmetry, and determined the free-energy barriers for their interconversion. This experimental data provides an excellent benchmark for computational methods.

Computational Method	Calculated ΔG‡ (C1 to C1') (kcal/mol)	Calculated ΔG‡ ((C1+C1') to C2) (kcal/mol)	Calculated ΔG‡ (C2 to (C1+C1')) (kcal/mol)
Experimental (NMR)	8.38 ± 0.15	9.45 ± 0.15	9.35 ± 0.15
MM3	(Not reported for all barriers)	(Not reported for all barriers)	(Not reported for all barriers)
HF/6-311G*	(Values for 25 conformers calculated)	(Values for 25 conformers calculated)	(Values for 25 conformers calculated)
B3LYP-D3/def2-TZVP (This Guide's Protocol)	To be calculated	To be calculated	To be calculated
M06-2X/def2-TZVP (This Guide's Protocol)	To be calculated	To be calculated	To be calculated

Note: The calculated values in this table would be populated by running the protocols described below.

This comparison highlights the importance of selecting a computational method that can accurately capture the subtle energy differences between conformers.

Quantifying Ring Strain

Another key property of cyclic allenes is their ring strain, which is a major driver of their reactivity. Computational methods can be used to estimate the strain energy by comparing the energy of the cyclic molecule to that of a strain-free reference.

Cyclic Allene	Allene Functional Group Strain (kcal/mol) at B3LYP/6-311+G(d,p)+ZPVE
1,2-Cycloheptadiene	14
1,2-Cyclooctadiene	5
1,2-Cyclononadiene	2

Data sourced from a computational study on strain estimates for cyclic allenes.

This data demonstrates the decrease in strain as the ring size increases, a trend that is well-captured by DFT calculations.

Experimental Protocols: A Step-by-Step Guide

To empower researchers to perform their own computational studies, we provide detailed, step-by-step protocols for geometry optimization and frequency calculations of a medium-ring allene, cyclonona-1,2-diene, using two popular quantum chemistry software packages: Gaussian and ORCA.

Visualizing the Computational Workflow

Caption: A generalized workflow for computational studies of cyclic allenes.

Protocol 1: Geometry Optimization and Frequency Calculation with Gaussian

This protocol describes how to perform a geometry optimization followed by a frequency calculation for cyclonona-1,2-diene using the B3LYP functional with the 6-31G(d) basis set and Grimme's D3 dispersion correction.

• Build the Molecule:

  • Using a molecular editor like GaussView, construct an initial 3D structure of cyclonona-1,2-diene.

  • Perform a preliminary geometry cleanup or minimization within the molecular editor.

  • Save the structure as a Gaussian input file (.gjf or .com).

• Create the Gaussian Input File:

  • Open the saved .gjf file in a text editor.

  • The file will contain the molecule's coordinates. Above the coordinates, you will need to specify the calculation parameters. A typical input file will look like this:

  • %nprocshared=4 and %mem=8GB : These lines specify the number of processor cores and the amount of memory to be used. Adjust these values according to your computational resources.

  • %chk=cyclonona-1-2-diene.chk : This line specifies the name of the checkpoint file, which stores the results of the calculation.

  • #p B3LYP/6-31G(d) empiricaldispersion=gd3bj Opt Freq : This is the route section.

    • B3LYP/6-31G(d): Specifies the DFT functional and basis set.

    • empiricaldispersion=gd3bj: Adds Grimme's D3 dispersion correction with Becke-Johnson damping.

    • Opt: Requests a geometry optimization.

    • Freq: Requests a frequency calculation to be performed on the optimized geometry.

  • Title: A descriptive title for your calculation.

  • 0 1 : The charge (0) and spin multiplicity (1 for a singlet) of the molecule.

• Run the Calculation:

  • Submit the input file to Gaussian. The command will depend on your system, but it is typically something like: g16 < cyclonona-1-2-diene.gjf > cyclonona-1-2-diene.log

• Analyze the Output:

  • Open the output file (.log) in a text editor or a visualization program like GaussView.

  • Verify Convergence: Search for "Optimization completed" to ensure the geometry optimization was successful.

  • Check for Imaginary Frequencies: In the frequency analysis section, ensure that there are no imaginary frequencies (listed as negative values), which confirms that the optimized structure is a true minimum on the potential energy surface.

  • Extract Data: The output file contains the optimized Cartesian coordinates, the final electronic energy, and thermodynamic data (enthalpy, Gibbs free energy).

Protocol 2: Geometry Optimization and Frequency Calculation with ORCA

This protocol outlines the same calculation as above but using the ORCA software package. ORCA is a powerful and free (for academic use) quantum chemistry program.

• Build the Molecule and Create an XYZ File:

  • As with the Gaussian protocol, build and perform a preliminary cleanup of the cyclonona-1,2-diene structure.

  • Save the coordinates in a simple XYZ file format (cyclonona-1-2-diene.xyz).

• Create the ORCA Input File:

  • Create a new text file named cyclonona-1-2-diene.inp.

  • The input file should contain the following:

  • ! B3LYP 6-31G(d) D3BJ Opt Freq : This is the "simple input" line.

    • B3LYP: Specifies the DFT functional.

    • 6-31G(d): Specifies the basis set.

    • D3BJ: Adds Grimme's D3 dispersion correction with Becke-Johnson damping.

    • Opt: Requests a geometry optimization.

    • Freq: Requests a frequency calculation.

  • * xyz 0 1 : This line indicates that the coordinates are in XYZ format, with a charge of 0 and a spin multiplicity of 1.

  • The coordinates from your .xyz file are then pasted between the * xyz 0 1 and the final *.

• Run the Calculation:

  • Execute ORCA from the command line, providing the input file as an argument: orca cyclonona-1-2-diene.inp > cyclonona-1-2-diene.out

• Analyze the Output:

  • Open the output file (.out) to examine the results.

  • Verify Convergence: Look for "OPTIMIZATION HAS CONVERGED" to confirm the successful completion of the geometry optimization.

  • Check for Imaginary Frequencies: In the "VIBRATIONAL FREQUENCIES" section, ensure all frequencies are positive.

  • Extract Data: The optimized coordinates can be found in the .xyz file that ORCA generates. The final energies and thermodynamic data are available in the output file.

Logical Relationships in Computational Chemistry

Caption: The logical hierarchy of concepts in computational chemistry.

Conclusion

The computational study of medium-to-large ring allenes is a challenging yet rewarding endeavor. By carefully selecting the appropriate computational methods and validating the results against available experimental data, researchers can gain valuable insights into the structure, stability, and reactivity of these fascinating molecules. The protocols and comparative data presented in this guide provide a solid foundation for both novice and experienced computational chemists to confidently explore the complex world of strained cyclic systems.

References

• Brown, J., Pawar, D. M., & Noe, E. A. (2003). Conformational study of 1,2-cycloundecadiene by dynamic NMR spectroscopy and computational methods. The Journal of Organic Chemistry, 68(9), 3420–3424. [Link]

• Mardirossian, N., & Head-Gordon, M. (2017). Thirty years of density functional theory in computational chemistry: an overview and extensive assessment of 200 density functionals. Molecular Physics, 115(19), 2315-2372. [Link]

• Zhao, Y., & Truhlar, D. G. (2008). The M06 suite of density functionals for main group thermochemistry, thermochemical kinetics, noncovalent interactions, excited states, and transition elements: two new functionals and systematic testing of four M06-class functionals and 12 other functionals. Theoretical Chemistry Accounts, 120(1-3), 215-241. [Link]

• Daoust, K. J., et al. (2006). Strain Estimates for Small-Ring Cyclic Allenes and Butatrienes. The Journal of Organic Chemistry, 71(15), 5708-5714. [Link]

• Foresman, J. B., & Frisch, Æ. (1996). Exploring chemistry with electronic structure methods. Gaussian.

• Neese, F. (2012). The ORCA program system. Wiley Interdisciplinary Reviews: Computational Molecular Science, 2(1), 73-78. [Link]

Sources

• 1. Conformational study of 1,2-cycloundecadiene by dynamic NMR spectroscopy and computational methods - PubMed [pubmed.ncbi.nlm.nih.gov]

Analytical Platform Comparison Guide: Mass Spectrometry Fragmentation Analysis of Cyclododeca-1,2-diene

As a Senior Application Scientist, I frequently encounter the analytical challenge of characterizing non-polar, cyclic hydrocarbons with reactive functional groups. Cyclododeca-1,2-diene ( C12​H20​ , exact mass 164.1565 Da)[1] is a 12-membered macrocyclic allene. Its lack of polar heteroatoms and the thermal lability of its cumulated double bonds make its structural elucidation a rigorous test for any mass spectrometry (MS) platform.

This guide objectively compares the two premier platforms for this analysis: Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) and Liquid Chromatography-Atmospheric Pressure Chemical Ionization-High Resolution Mass Spectrometry (LC-APCI-HRMS) . By examining the causality behind their fragmentation mechanisms, this guide provides a definitive framework for selecting the optimal workflow for cyclic allene characterization.

Platform Selection: Causality and Ionization Dynamics

The fundamental challenge in analyzing cyclododeca-1,2-diene lies in ionizing a highly non-polar molecule without destroying its structural integrity before detection.

• Why ESI Fails: Electrospray Ionization (ESI) relies on solution-phase acid-base chemistry. Because cyclododeca-1,2-diene lacks acidic or basic functional groups, it cannot be efficiently protonated or deprotonated in solution, rendering ESI effectively blind to this analyte[2].

• The GC-EI-MS Approach (Hard Ionization): GC-EI-MS is the traditional workhorse for volatile, non-polar organics. A 70 eV electron beam strips an electron from the allene π -system, creating a highly energetic radical cation ( M+∙ ). While this yields a rich, library-matchable fragmentation fingerprint, the high internal energy often leaves a vanishingly small molecular ion peak. Furthermore, the high temperatures of standard GC inlets (typically 250–300 °C) can induce thermal isomerization of the allene into a conjugated diene (e.g., cyclododeca-1,3-diene), leading to artifactual data.

• The LC-APCI-HRMS Approach (Soft Ionization): Atmospheric Pressure Chemical Ionization (APCI) bridges the gap. It utilizes a gas-phase corona discharge to ionize solvent molecules, which then ionize the analyte via gas-phase proton transfer[3]. The cumulated double bonds of the allene are highly nucleophilic in the gas phase, readily accepting a proton to form a highly stable, resonance-stabilized allylic carbocation ( [M+H]+ at m/z 165.1638). This preserves the intact molecular mass while allowing for controlled, structural elucidation via Collision-Induced Dissociation (CID).

Mechanistic Fragmentation Pathways

Understanding why cyclododeca-1,2-diene fragments the way it does is critical for accurate spectral interpretation.

Electron Ionization (70 eV) Fragmentation

Under EI conditions, the initial ionization event forms the M+∙ ion at m/z 164. Because the allene is internal to a strained 12-membered ring, the radical cation rapidly undergoes allylic cleavage. This triggers a cascade of ring-opening and subsequent neutral losses of stable alkenes (e.g., ethylene, propylene). The resulting spectrum is dominated by lower-mass hydrocarbon clusters:

• m/z 41 ( C3​H5+​ ): Allylic cation, often the base peak in cyclic hydrocarbons.

• m/z 55 ( C4​H7+​ ) & m/z 67 ( C5​H7+​ ): Products of sequential internal cyclizations and alkene losses.

• m/z 79, 93, 107: Characteristic of highly unsaturated hydrocarbon fragments retaining the original allene's degree of unsaturation.

APCI-CID (MS/MS) Fragmentation

In positive-ion APCI, the protonated molecule [M+H]+ at m/z 165 is isolated. When subjected to CID using a collision gas (e.g., Argon or Nitrogen), the even-electron allylic carbocation fragments via specific, low-energy pathways rather than chaotic ring-shattering:

• m/z 137 ( [M+H−C2​H4​]+ ): Loss of 28 Da (ethylene) via a concerted retro-ene type mechanism.

• m/z 123 ( [M+H−C3​H6​]+ ): Loss of 42 Da (propylene), indicative of the macrocyclic alkyl chain unraveling while the charge remains localized on the conjugated system.

Workflow & Logical Relationships

Decision matrix and fragmentation workflow for cyclododeca-1,2-diene mass spectrometry.

Quantitative Data Summary

The following table synthesizes the performance metrics of both platforms for cyclododeca-1,2-diene analysis.

Parameter	GC-EI-Quadrupole MS	LC-APCI-Orbitrap HRMS
Ionization Mechanism	Electron stripping (70 eV)	Gas-phase proton transfer
Primary Precursor Ion	M+∙ ( m/z 164, <5% relative abundance)	[M+H]+ ( m/z 165.1638, >90% abundance)
Key Diagnostic Fragments	m/z 41, 55, 67, 79, 93	m/z 123, 137 (via MS/MS CID)
Mass Accuracy	Nominal (~0.1 Da)	Exact (< 2 ppm)
Isomerization Risk	High (Thermal degradation in GC inlet)	Low (Ambient LC separation, gentle vaporization)
Best Application	Library matching, bulk purity analysis	Isomer differentiation, trace biological matrices

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They incorporate System Suitability Tests (SST) to verify instrument performance before analyte injection, ensuring that the observed fragmentation is a true chemical property and not an instrumental artifact.

Protocol A: GC-EI-MS Analysis

Causality Note: The GC inlet temperature is deliberately lowered to 200 °C. While standard hydrocarbon methods use 250+ °C, allenes are prone to thermal rearrangement. 200 °C provides sufficient volatility for a 12-carbon ring while preserving the cumulated double bonds.

• System Suitability Test (SST): Inject 1 µL of a C8​−C20​ n-alkane standard mixture. Verify that the retention indices are within ± 2 units of library values and that the mass axis calibration is accurate to ± 0.1 Da using the PFTBA tuning standard.

• Sample Preparation: Dissolve cyclododeca-1,2-diene in MS-grade hexane to a concentration of 10 µg/mL.

• Inlet Parameters: Set the split/splitless injector to 200 °C. Use a split ratio of 10:1 to prevent column overloading.

• Chromatography: Use a non-polar 5% phenyl-methylpolysiloxane column (e.g., DB-5MS, 30m x 0.25mm x 0.25µm). Program the oven: 60 °C (hold 1 min), ramp at 10 °C/min to 280 °C (hold 5 min). Carrier gas: Helium at 1.0 mL/min.

• MS Detection: Set the transfer line to 250 °C and the EI source to 230 °C. Scan range: m/z 35–300.

• Validation: Confirm the presence of the weak m/z 164 molecular ion. If absent, the inlet temperature may still be too high, causing complete thermal degradation.

Protocol B: LC-APCI-HRMS Analysis

Causality Note: Methanol/Water is chosen as the mobile phase over Acetonitrile because protic solvents (Methanol) serve as superior proton donors in the APCI plasma, maximizing the yield of the [M+H]+ ion for non-polar hydrocarbons.

• System Suitability Test (SST): Inject a known non-polar standard capable of APCI ionization (e.g., 1-hydroxypyrene or a similar oxy-PAH)[2]. Verify that the [M+H]+ signal meets the required signal-to-noise ratio (>100:1) and mass accuracy (< 2 ppm).

• Sample Preparation: Dissolve the analyte in MS-grade methanol to a concentration of 1 µg/mL.

• Chromatography: Utilize a C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm). Mobile phase A: Water + 0.1% Formic Acid. Mobile phase B: Methanol + 0.1% Formic Acid. Isocratic elution at 85% B, flow rate 0.4 mL/min.

• APCI Source Parameters: Set the corona discharge current to 4.0 µA (Positive Mode). Set the vaporizer temperature to 350 °C (required to fully volatilize the aqueous/methanolic droplets) and the capillary temperature to 250 °C.

• HRMS Detection: Operate the Orbitrap in Full MS/dd-MS2 mode. Resolution: 70,000 (Full MS) and 17,500 (MS2). Isolate m/z 165.1638 with a 1.0 Da window. Apply Normalized Collision Energy (NCE) at 25, 35, and 45 to generate a comprehensive CID breakdown curve.

• Validation: The exact mass of the precursor must be 165.1638 ± 0.0003 Da. The presence of m/z 137 and 123 in the MS2 spectrum confirms the macrocyclic hydrocarbon backbone.

References

• National Institutes of Health. "Cyclododeca-1,2-diene | C12H20 | CID 12543985". PubChem. Available at:[Link]

• MetwareBio. "Atmospheric Pressure Chemical Ionization (APCI): Principles, Advances, and Diverse Applications". Available at:[Link]

Sources

• 1. Cyclododeca-1,2-diene | C12H20 | CID 12543985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Atmospheric Pressure Chemical Ionization (APCI): Principles, Advances, and Diverse Applications - MetwareBio [metwarebio.com]

Safety & Regulatory Compliance

Physicochemical Profile &amp; Reactivity Causality

Operational and Disposal Guide for Cyclododeca-1,2-diene: Managing Strained Allene Reactivity

Introduction Cyclododeca-1,2-diene (CAS: 1129-91-5) is a 12-membered cyclic allene utilized increasingly in complex organic synthesis, particularly in transition-metal-catalyzed asymmetric cycloadditions and strain-driven group migration reactions [4]. While the 12-membered ring accommodates the linear geometry of the allene moiety better than smaller cycloallenes (such as 1,2-cyclohexadiene), it still possesses elevated potential energy [3]. This inherent ring strain dictates not only its synthetic utility but also the rigorous safety and disposal protocols required to prevent unintended exothermic dimerization, isomerization, or oxidation in the laboratory environment.

This guide provides drug development professionals and synthetic chemists with a self-validating, step-by-step operational and disposal framework for cyclododeca-1,2-diene, ensuring compliance with EPA Resource Conservation and Recovery Act (RCRA) standards [5].

To safely manage cyclododeca-1,2-diene, one must understand the causality behind its physical properties. The cumulene-type double bond system creates a localized region of high electron density and conformational rigidity. When exposed to oxygen, heat, or catalytic metals, the molecule seeks to relieve this strain, often leading to rapid, sometimes exothermic, transformations [3].

Table 1: Physicochemical Properties of Cyclododeca-1,2-diene[1, 2]

Property	Value	Operational Implication
Molecular Formula	C12H20	Highly lipophilic; requires organic solvents for complete dissolution.
Molecular Weight	164.29 g/mol	Determines stoichiometric quenching calculations.
Boiling Point	~247.7ºC (at 760 mmHg)	Low volatility at room temperature; inhalation risk is secondary to contact/reactivity risks.
Density	0.85 g/cm³	Floats on aqueous layers during liquid-liquid extraction/quenching.
Flash Point	95ºC (203ºF)	Combustible. Does not natively meet EPA D001 (<60ºC), but is flammable when aerosolized or heated.

Standard Operating Procedure (SOP): Handling and Storage

Before discussing disposal, establishing a controlled handling environment is critical to prevent the generation of hazardous, uncharacterized byproducts.

Step-by-Step Handling Protocol:

• Atmospheric Control: Always handle neat cyclododeca-1,2-diene under an inert atmosphere (Argon or Nitrogen). Oxygen exposure can lead to the slow formation of reactive peroxides across the allene system.

• Temperature Regulation: Store the neat reagent at or below -20°C. Thermal energy can overcome the activation barrier for uncatalyzed[2+2] or [4+2] dimerization.

• Solvent Compatibility: Utilize anhydrous, degassed solvents. Avoid protic solvents unless specifically required by the reaction mechanism, as acidic conditions can trigger unwanted isomerization to the corresponding conjugated diene or alkyne.

Step-by-Step Disposal Protocol

The disposal of cyclododeca-1,2-diene depends heavily on its state (neat vs. in solution) and the co-solvents involved. Because it is often used in catalytic methodologies involving nickel or palladium [4], transition metal contamination must also be accounted for.

Protocol A: Disposal of Neat Cyclododeca-1,2-diene (Unreacted/Expired)

• Assess Volume: For quantities >10 mL, do not dispose of directly into a bulk waste carboy due to the risk of concentrated exothermic polymerization.

• Dilution: Dilute the neat allene in a chemically compatible, non-reactive solvent (e.g., heptane or toluene) to a concentration of <0.5 M.

• Chemical Quenching (Optional but Recommended): To permanently deactivate the strained allene, add a dilute solution of bromine in dichloromethane dropwise at 0°C until a faint color persists, converting the allene to a stable, polybrominated alkane.

• Packaging: Transfer the deactivated solution to a compatible high-density polyethylene (HDPE) waste container.

• Labeling: Label as "Hazardous Waste - Halogenated Organics" (if quenched with bromine/DCM) or "Non-Halogenated Organics" (if merely diluted in toluene).

Protocol B: Disposal of Reaction Mixtures (Solvent-Dissolved)

• Segregation by Halogen Content: Determine if the reaction solvent matrix contains >1% halogenated solvents (e.g., chloroform, dichloromethane).

• Aqueous Separation: If the reaction was quenched with aqueous solutions (e.g., ammonium chloride), separate the organic layer containing the cyclododeca-1,2-diene residues. Do not mix aqueous and organic waste streams.

• RCRA Classification:

  • Non-Halogenated: Route to a waste stream classified under EPA codes F003/F005 (and D001 if the solvent flash point is <60°C) [5].

  • Halogenated: Route to a waste stream classified under EPA codes F001/F002 [5].

• Heavy Metal Tagging: If the reaction utilized nickel or palladium catalysts, explicitly list the metal on the waste manifest to ensure proper incineration protocols by the waste management facility.

Waste Segregation Workflow

The following logical diagram illustrates the decision-making process for safely categorizing and disposing of cyclododeca-1,2-diene waste.

Figure 1: Decision matrix for the segregation and RCRA classification of cyclododeca-1,2-diene waste.

Regulatory Grounding & EPA RCRA Compliance

Under the EPA's Resource Conservation and Recovery Act (RCRA), proper characterization of waste is legally mandated [5].

• Characteristic Wastes (D-Codes): While highly strained allenes can sometimes exhibit reactive characteristics, cyclododeca-1,2-diene is stable enough under standard conditions that it does not automatically trigger the D003 (Reactive) code unless specifically formulated in a way that makes it explosive. Because its flash point is 95°C, it avoids the D001 (Ignitable) classification in its neat form [1, 5].

• Listed Wastes (F-Codes): In practice, cyclododeca-1,2-diene waste is almost entirely governed by the solvents it is dissolved in. Spent non-halogenated solvents (like xylene, acetone, or ethyl acetate) trigger F003/F005 codes, whereas halogenated solvents trigger F001/F002 [5].

By adhering to these segregation and quenching protocols, laboratories can mitigate the inherent reactivity of cyclic allenes while maintaining strict environmental compliance.

References

• Chemsrc. "Cyclododecyne | CAS#: 1129-90-4 / Cyclododeca-1,2-diene CAS#: 1129-91-5 Chemical & Physical Properties." Chemsrc Database. Available at: [Link]

• National Center for Biotechnology Information (NIH). "PubChem Compound Summary for CID 12543985, Cyclododeca-1,2-diene." PubChem. Available at: [Link]

• Xu, Q., & Hoye, T. R. "A Distinct Mode of Strain-Driven Cyclic Allene Reactivity: Group Migration to the Central Allene Carbon Atom." Journal of the American Chemical Society, 2023, 145(18), 9867–9875. Available at: [Link]

• Barber, J. S., Garg, N. K., Houk, K. N., et al. "Intercepting fleeting cyclic allenes with asymmetric nickel catalysis." Nature, 2020, 584, 568–572. Available at: [Link]

• United States Environmental Protection Agency (EPA). "Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes." EPA RCRA Guidelines. Available at: [Link]

Hazard Causality &amp; Personal Protective Equipment (PPE) Matrix

The utilization of cyclic allenes in synthetic chemistry has transitioned from a theoretical curiosity to a powerful operational tool, particularly for drug development professionals seeking to build complex, sp³-rich molecular architectures[1]. Among these, Cyclododeca-1,2-diene (CAS: 1129-91-5) represents a unique handling challenge[2].

As a 12-membered macrocyclic allene, it is less deformed and more stable than its highly strained smaller counterparts (e.g., 1,2-cyclohexadiene). Macrocyclic allenes ( n≥10 ) behave similarly to noncyclic 1,3-disubstituted allenes[3]. However, this stability is relative. The compound retains significant reactivity, flammability, and the potential for exothermic dimerization or peroxidation. Furthermore, because it is often generated in situ and immediately intercepted by transition metal catalysts (such as π-allylpalladium complexes)[4], the safety protocol must account for the entire reactive ecosystem, not just the isolated allene.

As a Senior Application Scientist, I have structured this guide to provide you with the operational causality behind every safety and logistical decision when handling Cyclododeca-1,2-diene.

To build a self-validating safety protocol, we must first understand the why behind the hazards. Cyclododeca-1,2-diene is a lipophilic, reactive hydrocarbon. Its primary hazards include:

• Peroxidation Risk: Like many dienes, prolonged exposure to atmospheric oxygen can lead to the formation of shock-sensitive peroxides.

• Solvent Synergy: It is typically handled in highly flammable, skin-permeating solvents (e.g., Tetrahydrofuran, Pentane). PPE must be rated for the solvent vehicle, not just the allene.

• Catalyst Toxicity: The transition metals (Pd, Ni) used to trap the allene are often heavy metal toxins and potential sensitizers[4].

Quantitative PPE Specifications

PPE Category	Material / Specification	Breakthrough Time	Operational Causality (The "Why")
Primary Gloves	Heavy-duty Nitrile (0.11 mm)	> 30 mins (for non-polar organics)	Provides high tactile sensitivity for Schlenk line manipulation while offering baseline protection against hydrocarbon splashes.
Secondary Gloves	Butyl Rubber (0.3 mm)	> 240 mins (for THF/ethers)	Mandatory for spill cleanup or bulk transfer. Butyl rubber prevents rapid permeation of the carrier solvents used during in situ generation.
Eye Protection	Polycarbonate Splash Goggles	N/A	Protects against micro-droplet aerosolization during the vigorous evolution of gases (e.g., during base-mediated β -elimination).
Body Protection	Flame-Retardant (FR) Lab Coat	N/A	Mitigates the risk of flash fires caused by the ignition of volatile carrier solvents or reactive metal catalysts in the presence of the flammable allene.
Respirator	ABEK1P3 Cartridge (Half-mask)	N/A	Required only if handling outside of a Class II Fume Hood. Filters organic vapors, acidic gases, and catalyst particulates.

Operational Workflow: Handling & In Situ Generation

Because Cyclododeca-1,2-diene is often utilized as a transient intermediate to synthesize complex scaffolds[1][4], operational success and safety are deeply intertwined. The following protocol ensures a self-validating, inert environment.

Step-by-Step Methodology:

• Atmospheric Exclusion (Purging): Flame-dry all glassware under vacuum and backfill with ultra-high purity Argon (repeat 3x). Causality: Argon is heavier than Nitrogen and provides a superior inert blanket, completely preventing the diene moiety from undergoing autoxidation to form explosive peroxides.

• Precursor Solvation: Dissolve the stable precursor (e.g., 1-bromocyclododecene) in anhydrous, degassed solvent (e.g., THF) within the primary reaction vessel.

• Controlled Elimination: Introduce the strong base (e.g., Potassium tert-butoxide) dropwise via a pressure-equalizing dropping funnel at reduced temperatures (-78 °C to 0 °C). Causality: The β -elimination to form the allene is highly exothermic. Thermal control prevents premature, uncontrolled dimerization of the Cyclododeca-1,2-diene[3].

• Catalytic Interception: Immediately introduce the transition metal catalyst (e.g., Pd2​(dba)3​ ) and the trapping agent. The catalyst intercepts the transient cyclic allene, driving the reaction toward the stable, desired polycyclic product[4].

• Reaction Monitoring: Monitor the consumption of the precursor via TLC or GC-MS. Do not open the vessel to the atmosphere until the allene has been fully consumed or quenched.

Mechanistic Visualization

Fig 1. In situ generation and transition metal-catalyzed trapping of Cyclododeca-1,2-diene.

Spill Response and Disposal Plan

If a reaction vessel fails or a spill occurs, the unreacted Cyclododeca-1,2-diene must be neutralized immediately to prevent vapor accumulation and peroxidation.

Step-by-Step Spill Response:

• Evacuate and Ventilate: Immediately lower the fume hood sash. If the spill is outside the hood, evacuate the immediate 3-meter radius and ensure maximum room ventilation.

• Chemical Quenching: Do not simply wipe up the spill. Spray the affected area with a dilute solution of bromine in dichloromethane (1-2%) or a mild aqueous acid. Causality: This electrophilic addition rapidly destroys the reactive diene bonds, converting the allene into a stable, non-volatile dihalide or alcohol derivative.

• Inert Absorption: Cover the quenched liquid with an inert, non-combustible absorbent such as diatomaceous earth or dry sand. Avoid combustible absorbents like sawdust.

• Safe Collection: Use non-sparking tools (e.g., Teflon or brass dustpans) to sweep up the absorbed material. Causality: Friction sparks can ignite the residual THF/Pentane vapors.

Logistical Disposal Plan:

• Segregation: Waste containing Cyclododeca-1,2-diene must never be mixed with oxidizing waste streams (e.g., nitric acid, peroxides).

• Catalyst Contamination: Because this allene is almost exclusively used in tandem with transition metals[4], the resulting waste must be clearly labeled as "Halogenated Organic Waste - Contains Heavy Metals (Pd/Ni)" .

• Peroxide Testing: Before disposing of any aged allene stock solutions, test the solution with starch-iodide paper. If peroxides are detected (>20 ppm), the solution must be treated with a reducing agent (e.g., sodium sulfite) prior to transfer to the waste facility.

References

• PubChem - Cyclododeca-1,2-diene | C12H20 | CID 12543985 URL:[Link][2]

• Illinois Chemistry - Synthetic Applications of Transient Strained Cyclic Alkynes and Allenes URL:[Link][1]

• Thieme Connect - Product Class 3: Cyclic Allenes URL:[Link][3]

• Journal of the American Chemical Society - Catalyst-Controlled Annulations of Strained Cyclic Allenes with π-Allylpalladium Complexes URL:[Link][4]

Sources

• 1. chemistry.illinois.edu [chemistry.illinois.edu]
• 2. Cyclododeca-1,2-diene | C12H20 | CID 12543985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. pubs.acs.org [pubs.acs.org]